Technical Documentation Center

6-(4-Methylphenoxy)pyridin-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-(4-Methylphenoxy)pyridin-3-amine
  • CAS: 752969-65-6

Core Science & Biosynthesis

Foundational

6-(4-Methylphenoxy)pyridin-3-amine CAS number 223672-22-0

The following technical guide details the chemical profile, synthesis, and application of 6-(4-Methylphenoxy)pyridin-3-amine (CAS 223672-22-0). This document is structured for researchers in medicinal chemistry and proce...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical profile, synthesis, and application of 6-(4-Methylphenoxy)pyridin-3-amine (CAS 223672-22-0). This document is structured for researchers in medicinal chemistry and process development.

CAS Number: 223672-22-0 Role: Privileged Scaffold & Pharmacophore Intermediate Drug Class Relevance: Type II Kinase Inhibitors (c-Met, VEGFR, p38 MAPK)

Executive Summary

6-(4-Methylphenoxy)pyridin-3-amine is a critical bi-aryl ether building block used primarily in the synthesis of Type II kinase inhibitors . Its structural architecture—a pyridine ring substituted with a 4-methylphenoxy group at the C6 position and a primary amine at C3—serves as the "hinge-binding" or "linker" motif in various ATP-competitive inhibitors.

The primary utility of this compound lies in its conversion into ureas or amides , which facilitate hydrogen bonding within the DFG-out pocket of kinase targets. Its 4-methyl group provides essential hydrophobic contacts, often improving potency against targets like c-Met and VEGFR2 compared to the unsubstituted phenoxy analogs.

Physicochemical Properties[1][2][3][4][5]

  • Molecular Formula: C₁₂H₁₂N₂O

  • Molecular Weight: 200.24 g/mol

  • Appearance: Off-white to pale brown solid

  • Solubility: Soluble in DMSO, DMF, MeOH, and DCM; sparingly soluble in water.

  • pKa (Calculated): ~5.8 (Pyridine N), ~3.5 (Aniline N). Note: The ether linkage decreases the basicity of the pyridine ring compared to unsubstituted pyridine.

Data Table: Key Structural Parameters
ParameterValueRelevance in Drug Design
H-Bond Donors 1 (NH₂)Critical for urea/amide formation (Linker).
H-Bond Acceptors 3 (Pyridine N, Ether O, NH₂)Pyridine N often interacts with the kinase hinge region.
Rotatable Bonds 2Allows conformational adaptation to the ATP binding pocket.
LogP (Predicted) 2.3 - 2.8Favorable lipophilicity for membrane permeability.

Strategic Synthesis Protocols

The synthesis of CAS 223672-22-0 is most reliably achieved via a Nucleophilic Aromatic Substitution (S_NAr) followed by Nitro Reduction . While direct coupling to the amine is possible, it is less robust due to catalyst poisoning.

Method A: The "Nitro-Reduction" Route (Industry Standard)

This two-step protocol is preferred for scalability and purity. It utilizes the strong electron-withdrawing nature of the nitro group to facilitate the initial ether formation.

Step 1: S_NAr Coupling
  • Reagents: 2-Chloro-5-nitropyridine (1.0 eq), p-Cresol (1.1 eq), K₂CO₃ (1.5 eq).

  • Solvent: DMF or DMSO (anhydrous).

  • Conditions: 80°C – 100°C for 4–6 hours.

  • Mechanism: The p-cresolate anion attacks the C2 position of the pyridine, displacing the chloride. The nitro group at C5 activates the ring for this substitution.

Step 2: Nitro Reduction
  • Reagents: Iron powder (Fe, 5.0 eq), NH₄Cl (5.0 eq).

  • Solvent: Ethanol/Water (3:1).

  • Conditions: Reflux (80°C) for 2–4 hours.

  • Workup: Filter through Celite (to remove Fe sludge), concentrate, and extract with Ethyl Acetate.

  • Validation: Monitor disappearance of the nitro peak (~1340 cm⁻¹ IR) and appearance of amine protons in NMR.

Method B: Palladium-Catalyzed Coupling (Direct)
  • Reagents: 6-Chloropyridin-3-amine, p-Cresol, Pd(OAc)₂, Ligand (e.g., BrettPhos), Base (NaOtBu).

  • Context: Useful only if the nitro precursor is unavailable. Requires expensive catalysts and strict oxygen-free conditions.

Visualization: Synthesis & Pharmacophore Logic

The following diagram illustrates the preferred synthesis pathway (Method A) and the compound's logical role in kinase inhibitor design.

G cluster_0 Pharmacophore Role Start 2-Chloro-5- nitropyridine Inter Intermediate: 2-(4-methylphenoxy)- 5-nitropyridine Start->Inter Step 1: SNAr K2CO3, DMF, 90°C Reagent p-Cresol (4-Methylphenol) Reagent->Inter Product TARGET (CAS 223672-22-0): 6-(4-Methylphenoxy) pyridin-3-amine Inter->Product Step 2: Reduction Fe/NH4Cl or H2/Pd-C Drug Final Drug Candidate (Urea/Amide Derivative) Product->Drug Step 3: Coupling (Isocyanates/Acids)

Figure 1: Synthesis pathway from nitro-pyridine precursor to the final kinase inhibitor scaffold.

Experimental Protocol: Synthesis of Urea Derivatives

To utilize CAS 223672-22-0 in drug discovery (e.g., creating a library of c-Met inhibitors), the amine is typically converted into a urea.

Objective: Synthesis of 1-(6-(4-methylphenoxy)pyridin-3-yl)-3-arylurea.

  • Preparation: Dissolve 6-(4-Methylphenoxy)pyridin-3-amine (1.0 mmol) in anhydrous DCM (5 mL) under Nitrogen.

  • Activation: Add Triethylamine (1.2 mmol) if the amine is a salt.

  • Coupling: Dropwise add the appropriate Aryl Isocyanate (1.0 mmol) at 0°C.

    • Note: If the isocyanate is not available, use Triphosgene (0.33 eq) to generate it in situ from the corresponding aniline, or use Phenyl chloroformate to make the carbamate intermediate first.

  • Reaction: Stir at Room Temperature (RT) for 2–12 hours. Monitor by TLC (Hexane:EtOAc 1:1).

  • Workup: The urea product often precipitates. Filter and wash with cold DCM. If soluble, wash with water, dry over MgSO₄, and recrystallize from EtOH.

Safety & Handling (SDS Summary)

Signal Word: WARNING

Hazard ClassStatementPrecaution
Acute Toxicity Harmful if swallowed or inhaled (H302+H332).Wear N95 mask and gloves.
Skin/Eye Irritation Causes skin and serious eye irritation (H315+H319).Use safety goggles. Wash skin immediately upon contact.
Sensitization Potential skin sensitizer due to aniline moiety.Avoid prolonged contact.
Storage Store at 2–8°C. Hygroscopic.Keep under inert gas (Argon) to prevent oxidation of the amine (browning).

References

  • Synthesis of Phenoxy-Pyridine Scaffolds

    • Title: "Optimization of Antiviral Potency and Lipophilicity of Halogenated 2,6-Diarylpyridinamines (DAPAs) as a Novel Class of HIV-1 NNRTIs."
    • Source:Journal of Medicinal Chemistry (via NIH/PubMed).
    • URL:[Link]

    • Relevance: Details the S_NAr chemistry and reduction protocols for similar 6-phenoxy-pyridin-3-amine intermedi
  • Kinase Inhibitor Applications (Patent)

    • Title: "Imidazotriazines and imidazopyrimidines as kinase inhibitors (US Patent 7767675)."[1]

    • Source: US Patent & Trademark Office (via PubChem).[1]

    • URL:[Link]

    • Relevance: Describes the use of aminopyridine intermedi
  • General Synthesis Methodology

    • Title: "Reaction of 3-aminopyrrole with chloropyrimidines..." (Analogous S_NAr Chemistry).
    • Source:Arkivoc (Arkat USA).[2]

    • URL:[Link]

    • Relevance: Provides mechanistic insight into the nucleophilic substitution on nitrogen-containing heterocycles.

Sources

Exploratory

An In-depth Technical Guide to 6-(4-Methylphenoxy)pyridin-3-amine: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals Introduction 6-(4-Methylphenoxy)pyridin-3-amine is a heterocyclic organic compound featuring a pyridine core substituted with a p-tolyloxy group at the 6-po...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-(4-Methylphenoxy)pyridin-3-amine is a heterocyclic organic compound featuring a pyridine core substituted with a p-tolyloxy group at the 6-position and an amino group at the 3-position. This molecular scaffold is of significant interest to the medicinal chemistry and drug discovery sectors. The presence of the pyridinamine moiety, a known pharmacophore, combined with the lipophilic phenoxy group, suggests its potential as a versatile building block for the synthesis of novel therapeutic agents. The strategic placement of the amino and ether linkages provides multiple points for further chemical modification, allowing for the exploration of structure-activity relationships in drug design. This guide provides a comprehensive overview of its chemical identity, a plausible and detailed synthetic route, key physicochemical properties, and a discussion of its potential applications based on analogous structures.

Chemical Identifiers and Properties

A precise understanding of the chemical identity and properties of 6-(4-Methylphenoxy)pyridin-3-amine is fundamental for its application in research and development.

PropertyValue
IUPAC Name 6-(4-Methylphenoxy)pyridin-3-amine
Synonym 6-(p-Tolyloxy)pyridin-3-amine
CAS Number 752969-65-6[1][2]
Molecular Formula C₁₂H₁₂N₂O[1][2]
Molecular Weight 200.24 g/mol [1][2]
SMILES String Cc1ccc(cc1)Oc2cc(N)ccn2[1][2]
InChIKey JUWMZRPFRFCQMN-UHFFFAOYSA-N[1][2]

Synthesis of 6-(4-Methylphenoxy)pyridin-3-amine

An alternative and historically significant approach is the Ullmann condensation, a copper-catalyzed reaction to form diaryl ethers.[6][7][8] However, the Buchwald-Hartwig reaction often proceeds under milder conditions with a broader substrate scope.

Below is a detailed, representative protocol for the synthesis of 6-(4-Methylphenoxy)pyridin-3-amine based on the Buchwald-Hartwig amination, starting from the readily available 6-bromo-3-nitropyridine. This multi-step synthesis involves the formation of the aryl ether bond followed by the reduction of the nitro group.

Experimental Protocol: A Representative Synthesis

Step 1: Synthesis of 6-(4-Methylphenoxy)-3-nitropyridine

This step involves a nucleophilic aromatic substitution (SNA_r) where the p-cresol displaces the bromide on the electron-deficient pyridine ring.

  • Materials:

    • 6-Bromo-3-nitropyridine

    • p-Cresol (4-methylphenol)

    • Potassium carbonate (K₂CO₃)

    • N,N-Dimethylformamide (DMF)

  • Procedure:

    • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 6-bromo-3-nitropyridine (1.0 eq), p-cresol (1.2 eq), and potassium carbonate (2.0 eq).

    • Add anhydrous DMF to the flask to achieve a concentration of approximately 0.5 M.

    • Heat the reaction mixture to 100-120 °C and stir vigorously.

    • Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

    • Upon completion, cool the reaction to room temperature and pour it into ice-water.

    • Extract the aqueous mixture with ethyl acetate (3 x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to yield 6-(4-methylphenoxy)-3-nitropyridine.

Step 2: Reduction of 6-(4-Methylphenoxy)-3-nitropyridine to 6-(4-Methylphenoxy)pyridin-3-amine

The nitro group is reduced to an amine using a standard catalytic hydrogenation.

  • Materials:

    • 6-(4-Methylphenoxy)-3-nitropyridine

    • Palladium on carbon (10% Pd/C)

    • Methanol or Ethanol

    • Hydrogen gas (H₂)

  • Procedure:

    • Dissolve the 6-(4-methylphenoxy)-3-nitropyridine (1.0 eq) in methanol or ethanol in a hydrogenation vessel.

    • Carefully add 10% Pd/C (5-10 mol%) to the solution.

    • Seal the vessel and purge with hydrogen gas.

    • Pressurize the vessel with hydrogen (typically 1-3 atm) and stir the reaction mixture at room temperature.

    • Monitor the reaction by TLC until the starting material is fully consumed.

    • Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas.

    • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

    • Concentrate the filtrate under reduced pressure to yield the crude 6-(4-Methylphenoxy)pyridin-3-amine.

    • If necessary, the product can be further purified by recrystallization or column chromatography.

SynthesisWorkflow cluster_step1 Step 1: Aryl Ether Formation cluster_step2 Step 2: Nitro Group Reduction A 6-Bromo-3-nitropyridine C K₂CO₃, DMF 100-120 °C A->C B p-Cresol B->C D 6-(4-Methylphenoxy)-3-nitropyridine C->D SNAr E 6-(4-Methylphenoxy)-3-nitropyridine F H₂, 10% Pd/C MeOH or EtOH D->F Purification & Isolation E->F G 6-(4-Methylphenoxy)pyridin-3-amine F->G Hydrogenation

Caption: Synthetic workflow for 6-(4-Methylphenoxy)pyridin-3-amine.

Potential Applications in Drug Discovery

While specific biological activity data for 6-(4-Methylphenoxy)pyridin-3-amine is not extensively published, the structural motifs present in the molecule are found in numerous biologically active compounds. This suggests its potential as a valuable scaffold for the development of new therapeutics.

  • Kinase Inhibitors: The pyridinamine core is a well-established hinge-binding motif in many kinase inhibitors. The 4-methylphenoxy group can be directed towards the solvent-exposed region or a hydrophobic pocket of the ATP-binding site. Derivatives of this compound could potentially be developed as inhibitors of various kinases implicated in cancer and inflammatory diseases.[4]

  • Neurological Disorders: Phenoxypyridine derivatives have been investigated as selective noradrenaline reuptake inhibitors (NRIs), which are used in the treatment of depression and other neurological conditions.[9] The core structure of 6-(4-Methylphenoxy)pyridin-3-amine provides a template for the synthesis of novel NRI candidates.

  • Antimicrobial Agents: The pyridine ring is a common feature in many antimicrobial agents. The overall lipophilicity and potential for hydrogen bonding of 6-(4-Methylphenoxy)pyridin-3-amine and its derivatives make it a candidate for exploration in the development of new antibacterial and antifungal compounds.[7]

The amino group at the 3-position serves as a convenient handle for further derivatization, allowing for the attachment of various side chains to modulate potency, selectivity, and pharmacokinetic properties.

Conclusion

6-(4-Methylphenoxy)pyridin-3-amine is a synthetically accessible and versatile chemical entity with significant potential in medicinal chemistry. Its structural features, combining a proven pharmacophore with a modifiable peripheral group, make it an attractive starting point for the design and synthesis of new drug candidates. The representative synthetic protocol provided in this guide, based on robust and well-understood chemical transformations, offers a reliable pathway for its preparation in a laboratory setting. Further investigation into the biological activities of this compound and its derivatives is warranted to fully explore its therapeutic potential.

References

  • Buchwald, S. L., & Hartwig, J. F. (2008). Palladium-Catalyzed Amination of Aryl Halides and Related Reactions. In Modern Amination Methods (pp. 1-132). Wiley-VCH Verlag GmbH & Co. KGaA.
  • National Center for Biotechnology Information. (2022). Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. PubMed. [Link]

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • Google Patents.
  • Wikipedia. Ullmann condensation. [Link]

  • Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl-aryl bond formation one century after the discovery of the Ullmann reaction. Chemical Reviews, 102(5), 1359-1470.
  • Semantic Scholar. N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents. [Link]

  • MDPI. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. [Link]

  • Frontiers. MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. [Link]

  • National Center for Biotechnology Information. (2008). [4-(Phenoxy)pyridin-3-yl]methylamines: a new class of selective noradrenaline reuptake inhibitors. PubMed. [Link]

Sources

Foundational

Literature Review of the 6-(4-Methylphenoxy)pyridin-3-amine Scaffold in Kinase Inhibition

An In-depth Technical Guide: Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysr...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide:

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of many diseases, most notably cancer, making them one of the most important target families for drug discovery. Within the expansive chemical space of kinase inhibitors, scaffolds based on a substituted pyridine core have emerged as privileged structures, capable of forming key interactions within the ATP-binding site of numerous kinases. This technical guide provides a comprehensive literature review of the 6-(4-Methylphenoxy)pyridin-3-amine scaffold and its derivatives as kinase inhibitors. We will delve into the synthesis, kinase inhibitory profile, mechanism of action, and structure-activity relationships (SAR) of this chemical series. Furthermore, this guide furnishes detailed, field-proven experimental protocols for the evaluation of novel analogs, aiming to empower researchers in the rational design and development of next-generation kinase inhibitors based on this promising core structure.

Introduction: The Pyridine-Ether-Amine Scaffold in Kinase-Directed Drug Discovery

The pursuit of selective and potent protein kinase inhibitors is a cornerstone of modern therapeutic development. Protein kinases, which catalyze the phosphorylation of protein substrates, act as crucial nodes in signaling pathways that govern cell growth, proliferation, differentiation, and survival.[1] The ATP-binding site of these enzymes offers a druggable pocket that has been successfully targeted by a multitude of small molecules.

The 6-(4-Methylphenoxy)pyridin-3-amine core represents a versatile scaffold that combines several key features conducive to kinase inhibition. The pyridine ring can act as a hinge-binding motif, forming critical hydrogen bonds with the backbone of the kinase hinge region. The ether linkage provides a semi-rigid spacer, while the phenoxy group and its substituents can be tailored to occupy and interact with the hydrophobic regions of the ATP pocket, thereby enhancing potency and modulating selectivity. The amine group at the 3-position serves as a crucial vector for further chemical modification to optimize physicochemical properties and target engagement. This guide synthesizes the available patent and academic literature to provide a detailed overview of this important chemical class.

Synthesis of 6-(4-Methylphenoxy)pyridin-3-amine and its Derivatives

The synthesis of the core scaffold and its analogs generally follows a convergent strategy involving a nucleophilic aromatic substitution (SNAr) reaction followed by the reduction of a nitro group.

General Synthetic Route

A common and efficient method for constructing the 6-(aryloxy)pyridin-3-amine core involves two principal steps:

  • Ether Formation (SNAr Reaction): A suitably activated halopyridine, typically a 6-chloro- or 6-bromo-3-nitropyridine, is reacted with a substituted phenol (in this case, 4-methylphenol or p-cresol) in the presence of a base such as potassium carbonate (K2CO3) or sodium hydride (NaH) in a polar aprotic solvent like DMF or THF. The electron-withdrawing nitro group activates the 6-position of the pyridine ring for nucleophilic attack by the phenoxide.

  • Nitro Group Reduction: The resulting nitro-intermediate is then reduced to the corresponding primary amine. This transformation can be achieved using various standard reduction methods, such as catalytic hydrogenation with palladium on carbon (Pd/C) under a hydrogen atmosphere, or using reducing agents like tin(II) chloride (SnCl2) or iron powder in acidic conditions.[2]

This synthetic sequence is highly adaptable for creating a library of analogs by varying the phenol component in the first step or by further modifying the resulting amine.

Synthetic Workflow Diagram

G cluster_0 Step 1: Ether Formation (SNAr) cluster_1 Step 2: Nitro Reduction A 6-Halo-3-nitropyridine D 6-(4-Methylphenoxy)-3-nitropyridine A->D Reacts with B 4-Methylphenol B->D C Base (e.g., K2CO3) Solvent (e.g., DMF) C->D F 6-(4-Methylphenoxy)pyridin-3-amine D->F Reduced to D->F E Reducing Agent (e.g., H2, Pd/C) E->F

Caption: General two-step synthesis of the 6-(4-Methylphenoxy)pyridin-3-amine scaffold.

Kinase Inhibitory Profile and Target Selectivity

While specific data for the parent compound 6-(4-methylphenoxy)pyridin-3-amine is not extensively documented in public literature, numerous patents and research articles describe the kinase inhibitory activities of its close derivatives. This scaffold has been explored as an inhibitor for several important kinase families.

Pim Kinases

The Pim family of serine/threonine kinases (Pim-1, Pim-2, and Pim-3) are oncogenic proteins that regulate cell proliferation and survival.[3] Patent literature discloses pyridineamine compounds, which share the core structure of the topic compound, as potent inhibitors of Pim kinases, highlighting their potential in cancer therapy.[3]

PI3K/mTOR Pathway

The phosphoinositide 3-kinase (PI3K)/Akt/mTOR pathway is one of the most frequently hyperactivated signaling cascades in human cancer. Several studies have identified pyridine-based structures as dual inhibitors of PI3K and mTOR.[4][5] For instance, pyridopyrimidinone derivatives incorporating a substituted pyridine moiety demonstrate potent cellular inhibition of pAKT, a downstream marker of PI3K activity.[4] The methoxy group on the pyridine ring, analogous to the methylphenoxy group, was found to form a key hydrogen bond with Lys802 in the PI3Kα binding site.[4]

Fms-like Tyrosine Kinase 3 (FLT3)

Mutations in the Fms-like tyrosine kinase 3 (FLT3) are common drivers of acute myeloid leukemia (AML).[6] Derivatives of a related isoxazolo[3,4-b]pyridin-3-amine scaffold have been synthesized and evaluated as covalent inhibitors of FLT3 and its internal tandem duplication (ITD) mutants, showing potent activity against AML cell lines.[6] This suggests that the broader pyridin-3-amine framework is a viable starting point for developing FLT3 inhibitors.

Other Kinase Targets

The versatility of the pyridin-3-amine scaffold is further demonstrated by its application in targeting other kinases, including:

  • Epidermal Growth Factor Receptor (EGFR): Pyrido[3,4-d]pyrimidine derivatives have shown potent and specific inhibition of EGFR tyrosine kinase activity.[7]

  • Cyclin-Dependent Kinase 2 (CDK2): N-(pyridin-3-yl)pyrimidin-4-amine analogues have been identified as potent candidates for inhibiting CDK2, a key regulator of the cell cycle.[8]

  • Janus Kinase 2 (JAK2): 6-aminopyrazolyl-pyridine-3-carbonitriles were reported as JAK2 inhibitors with good kinase selectivity and favorable pharmacokinetic properties.[9]

Summary of Kinase Inhibition Data for Related Scaffolds
Scaffold DerivativeTarget Kinase(s)Reported Activity (IC50)Reference
PyridopyrimidinonePI3Kα / mTORpAKT Inhibition: 98% @ 1 µM[4]
4-(4-aminophenyl)-isoxazolopyridin-3-amineFLT3 / FLT3-ITDFLT3 IC50 = 256 nM[6]
4-anilino-pyrido[3,4-d]pyrimidineEGFRIC50 = 0.08 nM[7]
N-(pyridin-3-yl)pyrimidin-4-amineCDK2Strong binding affinity (-68.23 kJ mol⁻¹)[8]
6-aminopyrazolyl-pyridine-3-carbonitrileJAK2Potent biochemical inhibition[9]
Pyridineamine compoundsPim KinasesDisclosed as potent inhibitors[3]

Mechanism of Action and Structural Insights

Derivatives of 6-(4-Methylphenoxy)pyridin-3-amine typically function as Type I kinase inhibitors , meaning they bind to the active conformation of the kinase in the ATP-binding pocket and compete directly with endogenous ATP.

Hinge-Binding Interactions

A defining feature of this scaffold's binding mode is the formation of hydrogen bonds with the kinase hinge region. The nitrogen atom of the pyridine ring and the exocyclic amine often act as hydrogen bond acceptors and donors, respectively, anchoring the inhibitor to the backbone of the enzyme. This bidentate interaction is a common feature of many potent kinase inhibitors.

Molecular Docking Insights

Molecular modeling of a related pyridopyrimidinone inhibitor docked into the PI3Kα active site provides a valuable template for understanding these interactions.[4]

  • The pyridine nitrogen forms a crucial hydrogen bond with the backbone amide of the hinge residue Val850.

  • The substituent at the 6-position (in this case, a methoxy group) forms an additional hydrogen bond with the catalytic lysine (Lys802).

  • The core heterocyclic structure engages in a π–π stacking interaction with the gatekeeper residue Tyr836.[4]

The 4-methylphenoxy group of the title compound is expected to occupy a hydrophobic pocket in the active site, contributing to binding affinity through van der Waals interactions.

Conceptual Binding Mode Diagram

G cluster_0 Kinase ATP-Binding Pocket cluster_1 Inhibitor Scaffold hinge Hinge Region (e.g., Val850) gatekeeper Gatekeeper Residue (e.g., Tyr836) hydro_pocket Hydrophobic Pocket catalytic_lys Catalytic Lysine (e.g., Lys802) pyridine Pyridine Ring pyridine->hinge H-Bond pyridine->gatekeeper π-π Stacking amine Amine Group amine->hinge H-Bond phenoxy 4-Methylphenoxy Group phenoxy->hydro_pocket Hydrophobic Interaction

Caption: Conceptual binding mode of the pyridine-ether-amine scaffold in a kinase active site.

Experimental Protocols for Inhibitor Evaluation

To facilitate the study of novel 6-(4-Methylphenoxy)pyridin-3-amine derivatives, this section provides standardized, step-by-step protocols for their biochemical and cellular characterization.

Protocol 1: In Vitro Biochemical Kinase Assay (ADP-Glo™ Assay)

This assay quantitatively measures kinase activity by measuring the amount of ADP produced during the enzymatic reaction.

Methodology:

  • Reagent Preparation:

    • Prepare kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

    • Prepare a stock solution of the test compound in 100% DMSO. Create a serial dilution series (e.g., 10-point, 3-fold dilutions) in kinase buffer.

    • Prepare a solution of the target kinase and its specific substrate in kinase buffer.

  • Kinase Reaction:

    • In a 384-well plate, add 5 µL of the test compound dilution (or DMSO for control).

    • Add 10 µL of the kinase/substrate mix to each well to initiate the reaction.

    • Add 5 µL of ATP solution (at a concentration near the Km for the kinase) to start the reaction.

    • Incubate at room temperature for a specified time (e.g., 60 minutes).

  • Signal Detection:

    • Add 20 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

    • Add 40 µL of Kinase Detection Reagent to convert ADP to ATP, which is then used to generate a luminescent signal. Incubate for 30 minutes.

    • Read luminescence on a plate reader.

  • Data Analysis:

    • Normalize the data to high (no inhibitor) and low (no kinase) controls.

    • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.

Workflow Diagram:

G A Prepare Reagents (Kinase, Substrate, ATP, Inhibitor) B Dispense Inhibitor into 384-well plate A->B C Add Kinase/Substrate Mix B->C D Initiate with ATP Incubate C->D E Add ADP-Glo™ Reagent (Stop Reaction) D->E F Add Detection Reagent (Generate Signal) E->F G Read Luminescence F->G H Calculate IC50 G->H

Caption: Workflow for a typical in vitro biochemical kinase assay.

Protocol 2: Cellular Target Engagement (Western Blot)

This protocol assesses whether the compound inhibits the target kinase within a cellular context by measuring the phosphorylation of a downstream substrate.

Methodology:

  • Cell Culture and Treatment:

    • Culture a relevant cancer cell line (e.g., MV4-11 for FLT3, PC-3 for PI3K) to ~80% confluency.

    • Treat cells with increasing concentrations of the test compound (and a positive control inhibitor) for a set time (e.g., 2-4 hours).

  • Protein Extraction:

    • Wash cells with ice-cold PBS.

    • Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Clarify the lysate by centrifugation and collect the supernatant.

  • Protein Quantification:

    • Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Western Blot:

    • Denature equal amounts of protein from each sample and separate them by SDS-PAGE.

    • Transfer the separated proteins to a PVDF membrane.

    • Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.

    • Incubate the membrane with a primary antibody against the phosphorylated substrate (e.g., anti-phospho-Akt) overnight at 4°C.

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour.

    • Wash again and apply an ECL substrate.

  • Imaging and Analysis:

    • Capture the chemiluminescent signal using an imaging system.

    • Strip the membrane and re-probe with an antibody for the total protein (e.g., anti-total-Akt) and a loading control (e.g., anti-GAPDH) to ensure equal loading.

    • Quantify band intensities to determine the reduction in phosphorylation.

Workflow Diagram:

G A Cell Treatment with Test Compound B Cell Lysis & Protein Extraction A->B C Protein Quantification (BCA Assay) B->C D SDS-PAGE Separation C->D E Protein Transfer (Western Blot) D->E F Antibody Incubation (p-Substrate, Total, Loading Control) E->F G Signal Detection (Chemiluminescence) F->G H Image Analysis G->H

Caption: Standard workflow for Western Blot analysis of kinase pathway inhibition.

Structure-Activity Relationship (SAR) and Future Perspectives

Analysis of the available literature reveals several key SAR trends for the broader class of pyridine-ether-amine inhibitors:

  • Hinge-Binding Moiety: The pyridin-3-amine core is critical for activity, providing the necessary hydrogen bonding interactions with the kinase hinge.

  • 6-Position Substituent: The nature of the group at the 6-position is a key determinant of potency and selectivity. The phenoxy linker orients substituents into a hydrophobic pocket. The electronics of this aryl ring are important; studies on related scaffolds show that electron-donating groups (like methyl or methoxy) can be beneficial for potency.[10]

  • Further Derivatization: The amine at the 3-position is a common point for derivatization to build out the molecule, often to create larger structures like the pyridopyrimidinones or to attach solubilizing groups.[7][11]

Future Directions: The 6-(4-Methylphenoxy)pyridin-3-amine scaffold remains a fertile ground for new discoveries. Future work could focus on:

  • Selectivity Profiling: Systematically testing derivatives against a broad panel of kinases to identify more selective inhibitors and to understand the molecular basis of selectivity.

  • Polypharmacology: Rationally designing inhibitors that target multiple kinases simultaneously (e.g., PI3K/mTOR or FLT3/BCR-ABL) to overcome drug resistance.[12][13]

  • Optimizing ADME Properties: Modifying the core structure to improve metabolic stability, oral bioavailability, and other pharmacokinetic parameters essential for in vivo efficacy.

  • Exploring Novel Kinase Targets: Using this validated scaffold as a starting point to design inhibitors against less-explored kinases with therapeutic potential.

Conclusion

The 6-(4-Methylphenoxy)pyridin-3-amine scaffold and its close relatives represent a validated and highly versatile platform for the design of potent kinase inhibitors. Its synthetic tractability, coupled with a favorable binding mode that engages the conserved kinase hinge region, has enabled its application against a diverse range of important oncology targets, including Pim kinases, PI3K, FLT3, and EGFR. The insights and protocols detailed in this guide provide a solid foundation for researchers to build upon, facilitating the discovery and development of novel therapeutics based on this promising chemical framework.

References

Sources

Exploratory

The Strategic Role of 6-(4-Methylphenoxy)pyridin-3-amine in Modern Pharmaceutical Synthesis: A Technical Guide

Abstract In the landscape of modern medicinal chemistry, the strategic selection of molecular building blocks is paramount to the efficient and successful development of novel therapeutics. Among the myriad of heterocycl...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

In the landscape of modern medicinal chemistry, the strategic selection of molecular building blocks is paramount to the efficient and successful development of novel therapeutics. Among the myriad of heterocyclic intermediates, 6-(4-Methylphenoxy)pyridin-3-amine emerges as a scaffold of significant interest. Its unique structural amalgamation of a pyridinyl amine and a diaryl ether moiety presents a versatile platform for the synthesis of complex molecular architectures, particularly within the realm of kinase inhibitors. This in-depth technical guide provides a comprehensive overview of the synthesis, chemical properties, and critical role of 6-(4-Methylphenoxy)pyridin-3-amine as a pharmaceutical intermediate. We will delve into detailed synthetic protocols, explore its application in the construction of pharmacologically relevant molecules, and provide insights into the rationale behind key experimental choices, thereby offering a valuable resource for researchers, scientists, and drug development professionals.

Introduction: The Architectural Significance of 6-(4-Methylphenoxy)pyridin-3-amine

The pursuit of targeted therapies has led to an increased demand for novel chemical entities with high specificity and efficacy. Heterocyclic compounds, particularly those containing the pyridine nucleus, are foundational to many of these advancements.[1] The pyridine ring system offers a unique structural framework that is readily functionalized, allowing medicinal chemists to fine-tune the physicochemical and pharmacological properties of drug candidates.[1]

6-(4-Methylphenoxy)pyridin-3-amine is a bi-functional molecule that incorporates two key pharmacophoric elements:

  • The 3-Aminopyridine Moiety: This unit serves as a versatile handle for a variety of chemical transformations. The amino group can act as a nucleophile in coupling reactions, most notably in the formation of the critical anilino-pyrimidine core found in numerous tyrosine kinase inhibitors (TKIs).

  • The Diaryl Ether Linkage: The phenoxy group at the 6-position provides a degree of conformational rigidity and can engage in crucial hydrophobic and π-stacking interactions within the active site of a biological target. The methyl substituent on the phenyl ring offers an additional point for potential metabolic stabilization or further functionalization.

The strategic combination of these features makes 6-(4-Methylphenoxy)pyridin-3-amine a highly valuable intermediate for the construction of complex, biologically active molecules. This guide will illuminate the path from its synthesis to its potential application in the development of next-generation therapeutics.

Synthesis of 6-(4-Methylphenoxy)pyridin-3-amine: A Two-Step Approach

The synthesis of 6-(4-Methylphenoxy)pyridin-3-amine is most efficiently achieved through a two-step sequence, commencing with the formation of a nitro-substituted diaryl ether, followed by the reduction of the nitro group to the desired primary amine.

Step 1: Synthesis of 2-(4-Methylphenoxy)-5-nitropyridine

The initial and pivotal step involves the formation of the diaryl ether bond. This is typically accomplished via a nucleophilic aromatic substitution (SNA_r) reaction, often facilitated by copper catalysis in a variation of the Ullmann condensation. The reaction couples a halo-nitropyridine with a substituted phenol.

Reaction Scheme:

Causality Behind Experimental Choices:

  • Choice of Halopyridine: 2-Chloro-5-nitropyridine is an ideal starting material. The chlorine atom at the 2-position is activated towards nucleophilic substitution by the strongly electron-withdrawing nitro group at the 5-position.

  • Role of the Base: A base, such as sodium hydroxide or potassium carbonate, is essential to deprotonate the phenolic hydroxyl group of p-cresol, generating the more nucleophilic phenoxide anion.

  • Solvent System: A biphasic solvent system, such as water and an organic solvent like tetrahydrofuran (THF), can be employed to dissolve both the ionic phenoxide and the organic halopyridine.[2] Alternatively, polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can be used.

Detailed Experimental Protocol: Synthesis of 2-(4-Methylphenoxy)-5-nitropyridine [2]

  • Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve p-cresol (1.0 equivalent) and sodium hydroxide (1.0 equivalent) in water.

  • Addition of Halopyridine: In a separate flask, dissolve 2-chloro-5-nitropyridine (1.0 equivalent) in a suitable organic solvent such as THF. Add this solution to the aqueous phenoxide solution.

  • Reaction: Heat the biphasic mixture to reflux with vigorous stirring for a period of 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. Add water to dissolve any inorganic salts and extract the aqueous phase with an organic solvent like chloroform or ethyl acetate.

  • Purification: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 2-(4-Methylphenoxy)-5-nitropyridine as a solid.

Step 2: Reduction of 2-(4-Methylphenoxy)-5-nitropyridine to 6-(4-Methylphenoxy)pyridin-3-amine

The final step is the reduction of the aromatic nitro group to the corresponding primary amine. This is a common and well-established transformation in organic synthesis, with several reliable methods available.

Reaction Scheme:

Comparative Methodologies for Nitro Group Reduction:

Reducing AgentCatalyst/Co-reagentSolventAdvantagesDisadvantages
Tin(II) Chloride (SnCl₂) Concentrated HClEthanol, Ethyl AcetateReliable, high-yielding, tolerates many functional groups.Generates tin-based waste, requires stoichiometric amounts of the metal salt.
Catalytic Hydrogenation (H₂) Palladium on Carbon (Pd/C)Ethanol, Methanol, Ethyl AcetateClean reaction, high atom economy, catalyst can be recycled.Requires specialized high-pressure equipment, can reduce other functional groups (e.g., alkenes, alkynes).[3]
Iron (Fe) powder Acetic Acid or NH₄ClEthanol/WaterInexpensive, environmentally benign metal.Can require strongly acidic conditions, work-up can be cumbersome.[3]

Causality Behind Method Selection:

For laboratory-scale synthesis, the use of tin(II) chloride in the presence of hydrochloric acid is a robust and convenient method that consistently provides high yields of the desired amine. For larger-scale industrial applications, catalytic hydrogenation is often preferred due to its efficiency and reduced waste generation, despite the initial capital investment for specialized equipment.[4]

Detailed Experimental Protocol: Reduction using Tin(II) Chloride

  • Reaction Setup: To a solution of 2-(4-Methylphenoxy)-5-nitropyridine (1.0 equivalent) in a suitable solvent such as ethanol, add an excess of tin(II) chloride dihydrate (SnCl₂·2H₂O, typically 3-5 equivalents).

  • Acidification: Slowly add concentrated hydrochloric acid to the mixture while stirring. The reaction is often exothermic and may require cooling in an ice bath.

  • Reaction: After the addition is complete, heat the reaction mixture to reflux for 1-3 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Work-up and Basification: Cool the reaction mixture to room temperature and carefully neutralize the excess acid by the slow addition of a saturated aqueous solution of sodium bicarbonate or a concentrated solution of sodium hydroxide until the pH is basic (pH > 8). This will precipitate tin salts.

  • Extraction and Purification: Filter the mixture to remove the tin salts, washing the solid with ethyl acetate. Transfer the filtrate to a separatory funnel and extract the aqueous layer with ethyl acetate. Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and remove the solvent under reduced pressure to yield the crude 6-(4-Methylphenoxy)pyridin-3-amine. The product can be further purified by column chromatography on silica gel if necessary.

Physicochemical Properties

A thorough understanding of the physicochemical properties of both the intermediate and the final product is crucial for process optimization, purification, and formulation.

Property2-(4-Methylphenoxy)-5-nitropyridine6-(4-Methylphenoxy)pyridin-3-amine
Molecular Formula C₁₂H₁₀N₂O₃C₁₂H₁₂N₂O
Molecular Weight 230.22 g/mol [2]200.24 g/mol
Appearance Colorless to pale yellow crystals[2]Off-white to light brown solid
Melting Point Data not readily availableData not readily available
Solubility Soluble in chloroform, THF, ethanolSoluble in methanol, ethyl acetate, DMSO

Visualization of the Synthetic Workflow

The two-step synthesis of 6-(4-Methylphenoxy)pyridin-3-amine can be visualized as a streamlined workflow, highlighting the key transformations.

G cluster_0 Step 1: Ullmann-type Condensation cluster_1 Step 2: Nitro Group Reduction 2-Chloro-5-nitropyridine 2-Chloro-5-nitropyridine Reaction1 Nucleophilic Aromatic Substitution (Base, Heat) 2-Chloro-5-nitropyridine->Reaction1 p-Cresol p-Cresol p-Cresol->Reaction1 2-(4-Methylphenoxy)-5-nitropyridine 2-(4-Methylphenoxy)-5-nitropyridine Reaction1->2-(4-Methylphenoxy)-5-nitropyridine Reaction2 Reduction (e.g., SnCl₂/HCl) 6-(4-Methylphenoxy)pyridin-3-amine 6-(4-Methylphenoxy)pyridin-3-amine Reaction2->6-(4-Methylphenoxy)pyridin-3-amine 2-(4-Methylphenoxy)-5-nitropyridine_ref 2-(4-Methylphenoxy)-5-nitropyridine 2-(4-Methylphenoxy)-5-nitropyridine_ref->Reaction2

Synthetic workflow for 6-(4-Methylphenoxy)pyridin-3-amine.

The Role of 6-(4-Methylphenoxy)pyridin-3-amine in the Synthesis of Tyrosine Kinase Inhibitors: A Case Study

The primary value of 6-(4-Methylphenoxy)pyridin-3-amine lies in its application as a key intermediate in the synthesis of complex drug molecules, particularly tyrosine kinase inhibitors (TKIs). TKIs have revolutionized cancer treatment by targeting the specific enzymes that drive tumor growth and proliferation.[5] A common structural motif in many TKIs is the anilino-pyrimidine scaffold, which is formed by the coupling of an aminopyrimidine with a substituted aniline.

While a blockbuster drug that directly utilizes 6-(4-Methylphenoxy)pyridin-3-amine is not publicly disclosed, its structural features make it an ideal candidate for the synthesis of analogs of highly successful drugs like Imatinib and Nilotinib.[6][7] These drugs are used to treat various forms of cancer, most notably chronic myeloid leukemia (CML).[6]

The synthesis of Imatinib, for example, involves the crucial step of coupling N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine with 4-(4-methylpiperazinomethyl)benzoyl chloride.[8] By analogy, 6-(4-Methylphenoxy)pyridin-3-amine could be utilized in a similar fashion to generate novel TKI candidates with potentially different selectivity profiles, pharmacokinetic properties, or efficacy against drug-resistant mutations.

Representative Experimental Protocol: Synthesis of a Hypothetical TKI Analog

This protocol illustrates how 6-(4-Methylphenoxy)pyridin-3-amine can be used to synthesize a hypothetical TKI analog, showcasing its utility as a pharmaceutical intermediate. The reaction described is an amide bond formation, a cornerstone of medicinal chemistry.

Reaction Scheme:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 6-(4-Methylphenoxy)pyridin-3-amine (1.0 equivalent) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.2 equivalents) in an anhydrous aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

  • Acyl Chloride Addition: Cool the solution to 0 °C using an ice bath. To this solution, add a solution of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride (1.05 equivalents) in the same anhydrous solvent dropwise over 15-30 minutes.

  • Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, quench the reaction by the addition of water. Transfer the mixture to a separatory funnel and separate the layers.

  • Extraction and Purification: Extract the aqueous layer with DCM or ethyl acetate. Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired TKI analog.

The Bcr-Abl Signaling Pathway: A Target for Imatinib and its Analogs

The rationale for synthesizing analogs of drugs like Imatinib stems from their well-defined mechanism of action. Imatinib is a potent inhibitor of the Bcr-Abl tyrosine kinase, an aberrant enzyme that is constitutively active in CML and drives uncontrolled cell proliferation.[5] The following diagram illustrates a simplified representation of the Bcr-Abl signaling pathway and the inhibitory action of TKIs.

G cluster_0 Bcr-Abl Signaling Pathway cluster_1 Inhibition by TKI Analog Bcr-Abl Bcr-Abl Kinase (Constitutively Active) Phosphorylated_Substrate Phosphorylated Substrate Bcr-Abl->Phosphorylated_Substrate ATP -> ADP ATP ATP ATP->Bcr-Abl Substrate Substrate Substrate->Bcr-Abl Downstream_Signaling Downstream Signaling (e.g., Ras, MAPK, PI3K/Akt) Phosphorylated_Substrate->Downstream_Signaling Cell_Proliferation Uncontrolled Cell Proliferation & Survival Downstream_Signaling->Cell_Proliferation TKI_Analog TKI Analog (e.g., from 6-(4-Methylphenoxy)pyridin-3-amine) Bcr-Abl_Inhibited Bcr-Abl Kinase (Inhibited) TKI_Analog->Bcr-Abl_Inhibited Binds to ATP-binding site Phosphorylation_Blocked Phosphorylation_Blocked Bcr-Abl_Inhibited->Phosphorylation_Blocked Phosphorylation Blocked

Sources

Foundational

Comprehensive Technical Guide: Solubility Profile of 6-(4-Methylphenoxy)pyridin-3-amine

[1][2][3][4] Executive Summary This technical guide provides an in-depth analysis of the solubility characteristics of 6-(4-Methylphenoxy)pyridin-3-amine (CAS: 752969-65-6).[1][2][3] As a critical intermediate in the syn...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3][4]

Executive Summary

This technical guide provides an in-depth analysis of the solubility characteristics of 6-(4-Methylphenoxy)pyridin-3-amine (CAS: 752969-65-6).[1][2][3] As a critical intermediate in the synthesis of kinase inhibitors and agrochemicals, understanding its solvation thermodynamics is essential for optimizing reaction yields, purification protocols, and formulation stability.[3][4]

While specific quantitative solubility data (mg/mL) for this molecule is often proprietary, this guide synthesizes structural analysis with field-proven experimental protocols.[1][3][4] We categorize solvent compatibility based on the molecule's amphiphilic nature—balancing the basic aminopyridine core against the lipophilic p-tolyloxy tail—and provide a self-validating workflow for internal characterization.[1][2]

Physicochemical Characterization & Structural Logic[3][4][6]

To predict solubility behavior, we must first deconstruct the molecule into its solvatochromic domains.[3][4]

Structural DomainChemical NatureSolvation Implication
Pyridine Ring (N1) Heterocyclic AromaticActs as a Hydrogen Bond Acceptor (HBA).[1][2][3][4] Enhances solubility in acidic media and alcohols.[1][2][3][4]
C3-Amino Group (-NH₂) Primary AmineDual H-bond Donor/Acceptor.[1][2][3] Increases polarity and solubility in polar protic solvents (MeOH, EtOH).[3][4]
Ether Linkage (-O-) Diaryl EtherRotational freedom and weak polarity.[1][2][3][4] Bridges the lipophilic and hydrophilic domains.[1][2][3][4]
4-Methylphenyl Group Lipophilic AromaticHigh hydrophobicity.[1][2][3][4] Drives solubility in non-polar/moderately polar solvents (Toluene, DCM) and reduces water solubility.[3][4]

Predicted Physicochemical Parameters:

  • LogP (Octanol/Water): Estimated ~2.5 – 3.0 (Moderate Lipophilicity)[1][2][3][4]

  • pKa (Pyridine N): ~6.0 – 7.0 (Weak Base)[1][2][3][4]

  • pKa (Aniline N): ~3.0 – 4.0 (Very Weak Base)[1][2][3][4]

Senior Scientist Insight: The presence of the 4-methylphenoxy group disrupts the strong crystal lattice packing often seen in planar aminopyridines, potentially improving solubility in organic solvents compared to the parent 6-aminopyridine.[1][4] However, it drastically reduces water solubility, making aqueous workups efficient for product isolation.[3][4]

Solubility Profile & Solvent Selection Strategy

Based on the structural logic and analogous diaryl ether scaffolds, the following solubility profile is established for laboratory operations.

Table 1: Predicted Solubility Classification
Solvent ClassRepresentative SolventsPredicted SolubilityOperational Utility
Polar Aprotic DMSO, DMF, DMAcHigh (>100 mg/mL)Ideal for stock solutions and high-concentration reactions (e.g., SNAr).[1][2][3][4]
Chlorinated Dichloromethane (DCM), ChloroformHigh (>50 mg/mL)Excellent for extraction and chromatography loading.[1][3][4]
Polar Protic Methanol, Ethanol, IsopropanolModerate-High Preferred for recrystallization (often with anti-solvent) and reduction reactions.[1][3][4]
Esters/Ketones Ethyl Acetate, AcetoneModerate Standard solvents for reaction workup and crystallization.[1][2][3][4]
Aromatic Hydrocarbons Toluene, XyleneModerate-Low Used for high-temperature reflux reactions; solubility increases significantly with heat.[1][2][3]
Aliphatic Hydrocarbons Hexane, Heptane, CyclohexanePoor (<1 mg/mL)Excellent anti-solvents for precipitating the product during purification.[1][3][4]
Aqueous Water (Neutral pH)Very Poor Product precipitates in water; useful for "crashing out" the product after reaction completion.[1][2][3][4]

Standardized Experimental Protocols

As reliable literature data is scarce, you must generate internal data.[2][3][4] Do not rely on visual estimation. Use the following Gravimetric Saturation Method for accuracy.

Protocol A: Gravimetric Solubility Determination (The "Gold Standard")[2][4][5]

Objective: Determine the saturation solubility (


) in mg/mL at ambient temperature (

).

Materials:

  • 6-(4-Methylphenoxy)pyridin-3-amine (>98% purity)[1][2][3]

  • Analytical Balance (0.01 mg precision)

  • 0.45 µm PTFE Syringe Filters[1][2][4][5]

  • Thermomixer or Agitator[1][2][4]

Workflow:

  • Preparation: Weigh approximately 100 mg of the solid into a 4 mL glass vial.

  • Solvent Addition: Add 1.0 mL of the target solvent.[1][2][3][4]

  • Equilibration: Seal the vial and agitate at

    
     for 24 hours.
    
    • Check Point: If the solid dissolves completely, add more solid until a suspension persists.[3][4]

  • Filtration: Filter the suspension through a 0.45 µm PTFE filter into a pre-weighed vial (

    
    ).
    
  • Evaporation: Evaporate the solvent (Rotavap or Nitrogen blow-down) and dry the residue under vacuum at

    
     for 4 hours.
    
  • Quantification: Weigh the vial with residue (

    
    ).
    

Calculation:


[1][2][3][4]
Protocol B: Dynamic Recrystallization Screening

Objective: Identify the optimal solvent system for purification.

  • Dissolution: Dissolve 100 mg of compound in minimal hot solvent (e.g., Ethanol or Ethyl Acetate) at reflux.

  • Cloud Point Determination: Add anti-solvent (e.g., Heptane or Water) dropwise to the hot solution until persistent turbidity is observed.[1][2][3][4]

  • Cooling: Re-heat to clear the solution, then allow to cool slowly to Room Temperature (RT), then

    
    .
    
  • Observation:

    • Crystals: Optimal system.[1][2][3][4]

    • Oil/Gum:[1][2][3] Solvent too polar or cooling too rapid.[1][2][3][4]

    • Precipitate: Anti-solvent addition too fast.[1][2][3][4]

Workflow Visualization

The following diagram outlines the decision logic for solvent selection based on the intended application (Reaction vs. Purification).

SolubilityWorkflow Start Start: 6-(4-Methylphenoxy)pyridin-3-amine Goal Define Goal Start->Goal Reaction Reaction Medium Goal->Reaction Purification Purification / Isolation Goal->Purification HiTemp High Temp Required? Reaction->HiTemp Cryst Recrystallization Purification->Cryst Wash Solid Washing Purification->Wash Polarity Polarity Requirement? HiTemp->Polarity No (<80°C) Toluene Use Toluene/Xylene (Mod. Soluble, High BP) HiTemp->Toluene Yes (>100°C) DMF Use DMF/DMSO (High Soluble, Polar) Polarity->DMF SNAr / Coupling DCM Use DCM/THF (Good Soluble, Low BP) Polarity->DCM Acylation / Protection SolventPair Solvent/Anti-Solvent Pair: EtOH/Water or EtOAc/Heptane Cryst->SolventPair Slurry Slurry in Hexane/Heptane (Removes impurities, keeps product) Wash->Slurry

Figure 1: Decision logic for solvent selection based on process requirements.[1][2][3]

Thermodynamics & Mechanistic Insights

Understanding the Van't Hoff equation is crucial when scaling up. The solubility of 6-(4-Methylphenoxy)pyridin-3-amine in alcohols and toluene is highly temperature-dependent.[1][2][3]


[1][2][3][4]

Practical Implication:

  • Enthalpy of Dissolution (

    
    ):  Likely positive (endothermic).[1][2][3][4] This means cooling a saturated solution from 
    
    
    
    to
    
    
    will result in significant recovery (high yield).[1][3][4]
  • Hansen Solubility Parameters (HSP):

    • 
       (Dispersion): High contribution from the phenyl/methyl groups.[1][3][4] Matches Toluene.
      
    • 
       (Polarity): Moderate contribution from Ether/Amine.[1][2][3][4] Matches EtOAc.
      
    • 
       (Hydrogen Bonding): Moderate contribution from Amine/Pyridine.[1][2][3][4] Matches Alcohols.[1][2][3][4]
      

Recommendation: For robust crystallization, design a cooling ramp of


. Rapid cooling will trap impurities due to the molecule's conformational flexibility (rotatable ether bond).[1][3][4]

References

  • PubChem. (2025).[1][2][3][4] Compound Summary: 6-(4-methylphenoxy)pyridin-3-amine.[1][2][3] National Library of Medicine.[1][2][3][4] Retrieved February 19, 2026, from [Link][3][4]

  • World Intellectual Property Organization. (2021).[1][2][3][4][6] WO2021074138A1 - Synthesis of Pyridin-3-yl-pyrimidin-2-yl-amine Derivatives.[1][2] (Demonstrates solvent usage for similar intermediates). Retrieved February 19, 2026, from [3][4]

Sources

Protocols & Analytical Methods

Method

Technical Guide: Reduction of Nitro Precursors to Form 6-(4-Methylphenoxy)pyridin-3-amine

Introduction & Strategic Importance The aminopyridine scaffold, specifically 6-(4-Methylphenoxy)pyridin-3-amine (also referred to as 5-amino-2-(4-tolyloxy)pyridine), is a critical intermediate in the synthesis of Type II...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Strategic Importance

The aminopyridine scaffold, specifically 6-(4-Methylphenoxy)pyridin-3-amine (also referred to as 5-amino-2-(4-tolyloxy)pyridine), is a critical intermediate in the synthesis of Type II kinase inhibitors.[1] This structural motif mimics the ATP-binding hinge region interactions found in several FDA-approved oncological drugs, such as potentially Nilotinib-related analogs.[1]

The synthesis hinges on the efficient reduction of the nitro precursor, 2-(4-methylphenoxy)-5-nitropyridine .[1] While the ether linkage at the C2 position is generally stable, the electron-deficient nature of the pyridine ring requires careful selection of reduction parameters to prevent over-reduction (ring hydrogenation) or halogen de-functionalization (if halogens are present on the scaffold).

Retrosynthetic Analysis

The synthesis is typically approached via Nucleophilic Aromatic Substitution (


) followed by nitro reduction.

Retrosynthesis Target 6-(4-Methylphenoxy)pyridin-3-amine (Target Amine) Precursor 2-(4-Methylphenoxy)-5-nitropyridine (Nitro Intermediate) Target->Precursor Nitro Reduction (H2/Pd or Fe/NH4Cl) StartingMat1 2-Chloro-5-nitropyridine Precursor->StartingMat1 SNAr Coupling (K2CO3, DMF, Heat) StartingMat2 p-Cresol (4-Methylphenol) Precursor->StartingMat2

Figure 1: Retrosynthetic pathway showing the assembly of the ether linkage followed by functional group manipulation.

Methodology Selection: Hydrogenation vs. Dissolving Metal[1]

Two primary protocols are presented. Protocol A is the industry standard for high-throughput and purity.[1] Protocol B is a robust, "green" alternative for laboratories lacking high-pressure hydrogenation infrastructure.[1]

FeatureProtocol A: Catalytic Hydrogenation (Pd/C)Protocol B: Iron/Ammonium Chloride
Mechanism Heterogeneous CatalysisSingle Electron Transfer (Chemical)
Reagents

gas (or Ammonium Formate), 10% Pd/C
Fe powder,

, EtOH/H2O
Reaction Time 2–6 Hours2–4 Hours
Scalability High (kg scale compatible)Moderate (Exothermic on scale)
Selectivity High (Risk of de-halogenation if X present)Excellent (Chemo-selective)
Workup Simple Filtration (Celite)Filtration + Extraction (Iron sludge removal)

Detailed Experimental Protocols

Protocol A: Catalytic Hydrogenation (Standard)

Best for: Clean profiles, ease of workup, and scaling.

Safety Warning: Hydrogen gas is highly flammable.[1] Ensure all equipment is grounded. Pyridine derivatives can be toxic; handle in a fume hood.

Materials:

  • Substrate: 2-(4-methylphenoxy)-5-nitropyridine (1.0 equiv)

  • Catalyst: 10% Palladium on Carbon (Pd/C), 50% wet (5–10 wt% loading)

  • Solvent: Methanol (MeOH) or Ethanol (EtOH) (anhydrous preferred)

  • Hydrogen Source:

    
     balloon or Parr shaker (30–50 psi)
    

Step-by-Step Procedure:

  • Preparation: In a round-bottom flask or hydrogenation bottle, dissolve the nitro precursor (e.g., 5.0 g) in MeOH (50 mL, 10 vol).

  • Inerting: Evacuate the vessel and backfill with Nitrogen (

    
    ) three times to remove oxygen.
    
  • Catalyst Addition: Carefully add 10% Pd/C (0.5 g, 10 wt%) under a gentle stream of nitrogen. Caution: Dry Pd/C is pyrophoric.[1]

  • Hydrogenation:

    • Balloon Method:[1] Purge the flask with

      
       gas. Attach a double-balloon of hydrogen. Stir vigorously at Room Temperature (RT).
      
    • Parr Shaker: Pressurize to 40 psi. Shake at RT.

  • Monitoring: Monitor by HPLC or TLC (Eluent: 50% EtOAc/Hexanes). The starting material (

    
    ) should disappear, and a polar, UV-active amine spot (
    
    
    
    ) will form.
  • Workup:

    • Flush vessel with ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

      
      .
      
    • Filter the reaction mixture through a pad of Celite 545 to remove the catalyst.[1]

    • Wash the filter cake with MeOH (2 x 10 mL).

  • Isolation: Concentrate the filtrate under reduced pressure (Rotavap, 40°C) to yield the crude amine as a tan/off-white solid.

  • Purification: Usually not required.[1] If necessary, recrystallize from Ethanol/Heptane or convert to the HCl salt for storage.

Protocol B: Iron-Mediated Reduction (Fe/NH4Cl)

Best for: Labs without H2 lines, or substrates containing sensitive halogens (Cl, Br, I) elsewhere on the ring.

Materials:

  • Substrate: 2-(4-methylphenoxy)-5-nitropyridine (1.0 equiv)

  • Reductant: Iron Powder (325 mesh, 5.0 equiv)

  • Electrolyte: Ammonium Chloride (

    
    ) (5.0 equiv)
    
  • Solvent: Ethanol/Water (4:1 ratio)[1]

Step-by-Step Procedure:

  • Setup: Equip a 3-neck flask with a mechanical stirrer and reflux condenser.

  • Dissolution: Charge the nitro precursor (1.0 equiv) and EtOH/Water (10 vol). Stir to create a suspension.

  • Activation: Add

    
     (5.0 equiv) and Iron powder (5.0 equiv) in one portion.
    
  • Reaction: Heat the mixture to reflux (approx. 78°C) . Vigorous stirring is essential to keep the heavy iron powder suspended.

  • Timeline: Reaction typically completes in 2–4 hours. The yellow nitro color will fade to a dark/brown suspension.

  • Workup (Critical Step):

    • Hot Filtration: While still hot, filter the mixture through Celite to remove iron oxides. Note: If the mixture cools, the product may precipitate in the iron sludge.

    • Wash the cake with hot Ethanol.

  • Extraction: Concentrate the filtrate to remove bulk Ethanol. Dilute the aqueous residue with Ethyl Acetate (EtOAc) and water.

  • Separation: Separate the organic layer.[1] Wash with Brine, dry over

    
    , and concentrate.
    

Process Control & Characterization[1][2]

Experimental Workflow Diagram

Workflow Start Start: Nitro Precursor Choice Select Method Start->Choice PathA Method A: Pd/C + H2 (MeOH, RT) Choice->PathA Standard PathB Method B: Fe + NH4Cl (EtOH/H2O, Reflux) Choice->PathB No H2/Halogenated FilterA Filter (Celite) PathA->FilterA Conc Concentrate Filtrate FilterA->Conc FilterB Hot Filtration (Remove Iron Sludge) PathB->FilterB ExtractB Extraction (EtOAc/Water) FilterB->ExtractB ExtractB->Conc Analysis Analysis (NMR/HPLC) Conc->Analysis

Figure 2: Decision tree and process flow for the isolation of the target amine.

Expected Analytical Data
  • Appearance: Off-white to pale brown solid.[1]

  • Mass Spectrometry (LC-MS):

    • Expected Mass (

      
      ): ~201.1 Da.
      
    • Precursor (

      
      ): ~231.1 Da (Nitro).
      
  • 1H NMR (DMSO-d6, 400 MHz) - Diagnostic Signals:

    • 
       2.28 ppm (s, 3H, Ar-CH3 ): The tolyl methyl group.
      
    • 
       4.80–5.20 ppm (br s, 2H, -NH2 ): The primary amine protons (exchangeable with 
      
      
      
      ).
    • 
       6.70 ppm (d, 1H, Pyridine C2-H ): Upfield shift due to the electron-donating amine group (compared to nitro).
      
    • ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

      
       6.90–7.20 ppm (m, 4H, Phenoxy Ar-H ): Characteristic AA'BB' system of the p-tolyl ring.
      
    • 
       7.60 ppm (d, 1H, Pyridine C6-H ).
      

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Incomplete Conversion Catalyst poisoning (S or N species)Increase catalyst loading to 10 mol%; Ensure high-quality solvent.
Stalled Reaction (Fe) Iron surface passivationAdd 1-2 drops of Acetic Acid to activate the iron surface.[1]
Low Yield (Workup) Product trapped in Iron sludgePerform filtration while the reaction is boiling hot . Wash cake extensively with hot EtOAc.
Over-reduction Hydrogenation of the pyridine ringReduce pressure (balloon only); Stop immediately upon H2 uptake cessation.

References

  • Synthesis of Pyridine Precursors: World Intellectual Property Organization, WO 2021/074138 A1, "Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine".[1] Link

  • Iron Reduction Protocols: BenchChem Application Notes, "Protocol 2: Reduction of an Aromatic Nitro Compound using Iron in Acidic Medium". Link

  • Catalytic Hydrogenation Data: National Institutes of Health (NIH), PubChem Compound Summary for 6-(4-methylphenoxy)pyridin-3-amine.[1] Link

  • General Nitro Reduction Reviews: Common Organic Chemistry, "Nitro Reduction - Common Conditions: H2 + Pd/C".[1] Link

Sources

Application

optimal solvents for dissolving 6-(4-Methylphenoxy)pyridin-3-amine for bioassays

Application Note & Protocol Topic: Optimal Solvents for Dissolving 6-(4-Methylphenoxy)pyridin-3-amine for Bioassays Audience: Researchers, scientists, and drug development professionals. Abstract The successful execution...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Topic: Optimal Solvents for Dissolving 6-(4-Methylphenoxy)pyridin-3-amine for Bioassays Audience: Researchers, scientists, and drug development professionals.

Abstract

The successful execution of in vitro and in vivo bioassays is critically dependent on the effective and consistent solubilization of the test compound. For novel molecules like 6-(4-Methylphenoxy)pyridin-3-amine, a heterocyclic amine with poor aqueous solubility, selecting an appropriate solvent is a non-trivial task that requires a balance between achieving the desired concentration and maintaining the biological integrity of the assay system. This document, authored from the perspective of a Senior Application Scientist, provides a comprehensive guide to developing a robust and validated solubilization strategy. We will delve into the physicochemical properties of the target compound, outline the inherent challenges of common organic solvents in biological systems, and present a tiered experimental strategy for identifying and validating an optimal solvent. This guide emphasizes the causality behind protocol choices, ensuring that the resulting methodology is both scientifically sound and practically reliable.

Understanding the Molecule: Physicochemical Profile

6-(4-Methylphenoxy)pyridin-3-amine is a compound whose structure suggests limited aqueous solubility. Its key functional groups—a pyridine ring, an aromatic ether linkage, and a non-polar tolyl group—contribute to its overall hydrophobicity. The presence of the pyridin-3-amine moiety, however, provides a basic nitrogen atom that can be protonated, suggesting that solubility may be significantly influenced by pH.

A preliminary in-silico analysis provides the following estimated properties:

PropertyValue / StructureImplication for Solubility
Chemical Structure Chemical Structure of 6-(4-Methylphenoxy)pyridin-3-amineThe combination of aromatic rings and an ether linkage suggests a rigid, hydrophobic core. The pyridine and amine groups introduce polarity and a handle for pH modification.
Molecular Formula C₁₂H₁₂N₂O-
Molecular Weight 200.24 g/mol Moderate molecular weight, typical for drug-like molecules.
Predicted XlogP ~2.5 - 3.5A positive XlogP value strongly indicates poor water solubility and a preference for lipophilic environments.
pKa (Predicted) ~4.5 - 5.5 (for the pyridyl nitrogen)The basic amine group allows for salt formation in acidic conditions (pH < pKa), which can dramatically increase aqueous solubility.

The Solvent Dilemma in Bioassays: Balancing Solubilization and Biological Compatibility

The ideal solvent should completely dissolve the compound at a high concentration to create a stock solution, which can then be serially diluted into the aqueous assay medium without precipitation. Crucially, the solvent itself must not interfere with the biological assay. Many potent organic solvents can cause cellular stress, induce off-target effects, or denature proteins, thereby compromising the validity of the experimental results.[1][2]

Dimethyl sulfoxide (DMSO) is the most widely used solvent in drug discovery due to its exceptional solubilizing power for a wide range of compounds.[3][4] However, its utility is tempered by known bioactivity, including cytotoxicity at concentrations often as low as 1-2% and induction of cell differentiation.[4][5][6] Therefore, it is imperative to not only find a solvent that dissolves the compound but also to determine the maximum concentration of that solvent that is tolerated by the specific assay system.

Table of Common Solvents for Bioassay Stock Solutions:

SolventTypical Starting Conc.ProsCons & Caveats
DMSO 1-20 mMExcellent solubilizing power for many lipophilic compounds. Miscible with water.Cytotoxic above 0.5-1%.[1][6] Can interfere with some assays and induce off-target cellular effects.[3] Should be high-purity, anhydrous grade.
Ethanol (EtOH) 1-20 mMGood solubilizing power, less toxic than methanol. Volatile.Can have immunosuppressive and cytotoxic effects, often at concentrations >1%.[1][4] Can affect membrane proteins.
Methanol (MeOH) 1-20 mMStronger solvent than ethanol for some compounds.More toxic to cells than ethanol. Volatile.
Dimethylformamide (DMF) 1-10 mMStrong polar aprotic solvent.Generally exhibits greater toxicity than DMSO and should be used with caution and at very low final concentrations (<0.1%).[6]

The core principle for all bioassays is to maintain a consistent final solvent concentration across all treatments, including vehicle controls, to negate any solvent-induced effects.[1][5]

A Tiered Strategy for Optimal Solvent Selection

We propose a systematic, three-tiered approach to identify and validate the best solvent for 6-(4-Methylphenoxy)pyridin-3-amine. This workflow ensures that effort is not wasted on extensive characterization before basic solubility and compatibility are confirmed.

G cluster_0 Tier 1: Initial Screening cluster_1 Tier 2: Quantitative Analysis cluster_2 Tier 3: Biological Validation T1_Start Select Candidate Solvents (DMSO, EtOH, etc.) T1_Exp Protocol 4.2: Kinetic Solubility Assessment T1_Start->T1_Exp T1_Eval Qualitative Evaluation: Clear, Hazy, or Precipitate? T1_Exp->T1_Eval T2_Start Select Promising Solvents (from Tier 1) T1_Eval->T2_Start Proceed with 'Clear' Solvents Troubleshoot Go to Section 6: Troubleshooting T1_Eval->Troubleshoot All 'Hazy' or 'Precipitate' T2_Exp Protocol 4.3: Thermodynamic Solubility Determination T2_Start->T2_Exp T2_Eval Determine Max Solubility (e.g., in mg/mL or mM) T2_Exp->T2_Eval T3_Start Select Best Solvent Candidate (from Tier 2) T2_Eval->T3_Start Proceed with Solvent with Highest Solubility T2_Eval->Troubleshoot Solubility Too Low for Stock Conc. T3_Exp Protocol 4.4: Assay-Specific Solvent Tolerance Test T3_Start->T3_Exp T3_Eval Determine Max Tolerated Solvent Concentration (MTSC) T3_Exp->T3_Eval Final Final T3_Eval->Final Final Solvent & Stock Concentration Defined

Caption: A tiered workflow for solvent selection and validation.

Experimental Protocols

Protocol 4.1: Preparation of Stock Solutions (General)

This protocol is foundational for all subsequent experiments. Accuracy here prevents errors downstream.

  • Weighing: Using an analytical balance, accurately weigh approximately 1-5 mg of 6-(4-Methylphenoxy)pyridin-3-amine directly into a tared, high-quality glass vial or microcentrifuge tube. Record the exact weight.

  • Solvent Addition: Based on the target concentration (e.g., 10 mM), calculate the required volume of solvent. Add the solvent to the vial using a calibrated pipette.

  • Dissolution: Vortex the mixture for 1-2 minutes. If the solid is not fully dissolved, use a brief (5-10 minute) sonication in a room temperature water bath. Causality: Sonication provides energy to overcome crystal lattice forces and break up aggregates, increasing the surface area for dissolution.

  • Visual Inspection: Hold the vial against a contrasting background. A properly dissolved stock solution should be perfectly clear, with no visible particulates.

  • Storage: Store stock solutions at -20°C or -80°C in tightly sealed vials with PTFE-lined caps to prevent solvent evaporation and degradation. For DMSO stocks, be aware that it freezes at +18°C. Allow it to thaw completely and vortex thoroughly before use.

Protocol 4.2: Kinetic Solubility Assessment

This is a rapid, high-throughput method to quickly screen several solvents. It measures the solubility of the compound when added from a concentrated DMSO stock into an aqueous buffer, mimicking the dilution process in an assay.

  • Prepare a 10 mM stock solution of the compound in 100% DMSO as per Protocol 4.1.

  • In a 96-well plate, add 198 µL of a relevant aqueous buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4) to each well.

  • Add 2 µL of the 10 mM DMSO stock to the wells, resulting in a final compound concentration of 100 µM and a final DMSO concentration of 1%.

  • Seal the plate and shake for 2 hours at room temperature.

  • Measure the turbidity (absorbance at 620-650 nm) using a plate reader. Wells with significant absorbance indicate precipitation.

  • Self-Validation: Run a positive control (a known insoluble compound) and a negative control (2 µL of DMSO only) to define the measurement window.

Protocol 4.3: Thermodynamic (Equilibrium) Solubility Determination

This "gold standard" method measures the true equilibrium solubility of the compound in a given solvent.

  • Add an excess amount of solid 6-(4-Methylphenoxy)pyridin-3-amine (e.g., 2-3 mg) to a vial containing a known volume (e.g., 1 mL) of the test solvent. Causality: Adding excess solid ensures that the solution will become saturated, which is the definition of equilibrium solubility.

  • Tightly cap the vial and agitate it on a rotator or shaker at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

  • After incubation, allow the vial to sit undisturbed for 1 hour to let undissolved solid settle.

  • Carefully remove a sample of the supernatant, being sure not to disturb the solid pellet.

  • Filter the supernatant through a 0.22 µm syringe filter (ideally a filter with low compound binding, like PTFE) to remove any remaining microcrystals.

  • Quantify the concentration of the compound in the filtered supernatant using a validated analytical method, such as HPLC-UV or LC-MS, against a standard curve.

Protocol 4.4: Assay-Specific Solvent Tolerance Protocol

This protocol is essential to determine the MTSC for your specific biological system (e.g., a particular cell line or enzyme).

  • Prepare Solvent Dilutions: In your complete assay medium (e.g., DMEM + 10% FBS), prepare a series of solvent concentrations. For DMSO, a typical range would be 2%, 1%, 0.5%, 0.25%, 0.1%, 0.05%, and 0% (medium only).

  • Run the Assay: Perform your standard bioassay protocol using these solvent-containing media, but without your test compound. For a cell-based assay, this would mean seeding cells and exposing them to the different solvent concentrations for the standard assay duration.

  • Measure Endpoint: Read the assay endpoint (e.g., cell viability via MTT, enzyme activity, reporter gene expression).

  • Analyze Data: Plot the assay signal versus the solvent concentration. The MTSC is the highest concentration of solvent that does not cause a statistically significant change in the signal compared to the 0% solvent control.

Data Interpretation and Solvent Selection

The data from the tiered approach should guide your decision. The optimal solvent is one that can dissolve the compound at a concentration at least 50-100 times the highest final assay concentration, while the final concentration of the solvent in the assay remains well below the MTSC determined in Protocol 4.4.

G start Data from Tiers 1-3 q1 Is Thermodynamic Solubility in Primary Solvent (e.g., DMSO) > 10 mM? start->q1 q2 Is MTSC of Primary Solvent (e.g., 0.5% DMSO) sufficient for dilution? q1->q2 ans_yes1 res2 Action: Go to Section 6. Consider pH modification or co-solvents. q1->res2 ans_no1 res1 Decision: Use Primary Solvent. Prepare 10 mM stock. q2->res1 ans_yes2 res3 Action: Re-evaluate with secondary solvent (e.g., EtOH) or go to Section 6. q2->res3 ans_no2 ans_yes1 Yes ans_no1 No ans_yes2 Yes ans_no2 No

Caption: Decision tree for final solvent selection.

Troubleshooting Common Solubility Issues

If 6-(4-Methylphenoxy)pyridin-3-amine exhibits poor solubility even in strong organic solvents, or if it precipitates upon dilution into aqueous media, consider the following advanced strategies:

  • pH Modification: Given the basic amine group, solubility can be dramatically increased in an acidic environment. Try preparing the stock solution in DMSO with a small amount of acid (e.g., 1 equivalent of HCl). Alternatively, prepare the stock in 100% DMSO and dilute it into a buffer with a pH below the compound's pKa (e.g., pH 4.0). Caveat: Ensure the low pH of the final solution is compatible with your assay.

  • Use of Co-solvents: Sometimes a mixture of solvents can be more effective than a single one.[7] For compounds that crash out of DMSO upon aqueous dilution, formulating a stock in a mixture like DMSO:PEG400 (1:1) or using other excipients can improve stability in the final assay medium.[8]

  • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively encapsulating them to increase aqueous solubility.[1] Preparing a stock solution with a compound like hydroxypropyl-β-cyclodextrin (HP-β-CD) can be a viable alternative to organic solvents.[5]

Conclusion

The process of selecting an optimal solvent for a novel compound like 6-(4-Methylphenoxy)pyridin-3-amine is a methodical investigation, not a matter of guesswork. By following a tiered strategy that begins with broad screening, proceeds to quantitative analysis, and culminates in biological validation, researchers can develop a robust and reliable solubilization protocol. This systematic approach minimizes the risk of solvent-induced artifacts, ensuring that the observed bioactivity is a true reflection of the compound's properties and ultimately leading to more reproducible and trustworthy scientific data.

References

  • Hansen, M. B., et al. (2011). Considerations regarding use of solvents in in vitro cell based assays. Biotechnology Letters. Available at: [Link]

  • Kramer, J. A., et al. (2010). Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. Environmental Science & Technology. Available at: [Link]

  • Török, B., et al. (2010). Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays. Environmental Science & Technology. Available at: [Link]

  • Malinska, A., et al. (2021). Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. Available at: [Link]

  • Rainer, E., et al. (2019). Evaluation of the suitability of in vitro bioassays for the genotoxicity assessment of food contact materials. reposiTUm. Available at: [Link]

  • Nielsen, M. B. H., et al. (2011). Considerations regarding use of solvents in in vitro cell based assays. Semantic Scholar. Available at: [Link]

  • Akbari, A., et al. (2017). Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells. Avicenna Journal of Medical Biotechnology. Available at: [Link]

  • Li, Y., et al. (2024). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B. Available at: [Link]

  • Papakonstantinou, E., et al. (2022). Compatibility and interference of food simulants and organic solvents with the in vitro toxicological assessment of food contact materials. ResearchGate. Available at: [Link]

  • Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceuticals. Available at: [Link]

  • Savareear, B., & Barriuso, J. (2008). New method for the analysis of heterocyclic amines in meat extracts using pressurised liquid extraction and liquid chromatography-tandem mass spectrometry. Journal of Chromatography A. Available at: [Link]

  • Khan, M. R., et al. (2019). Rapid determination of heterocyclic amines in ruminant meats using accelerated solvent extraction and ultra-high performance liquid chromatograph–mass spectrometry. Food Science & Nutrition. Available at: [Link]

  • National Center for Biotechnology Information. 6-(4-Methylpiperazin-1-yl)pyridin-3-amine. PubChem. Available at: [Link]

  • Schilter, B., et al. (2019). Value and limitation of in vitro bioassays to support the application of the threshold of toxicological concern to prioritise unidentified chemicals in food contact materials. Food and Chemical Toxicology. Available at: [Link]

  • Sharma, D., et al. (2013). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Available at: [Link]

  • Inventiva Pharma. Solubility Toolbox for Successful Design of Drug Candidates. Inventiva Pharma. Available at: [Link]

  • Katthanet, K., et al. (2024). Preconcentration of Heterocyclic Aromatic Amines in Edible Fried Insects Using Surfactant-Assisted Hydrophobic Deep Eutectic Solvent for Homogeneous Liquid–Liquid Microextraction prior to HPLC. ACS Omega. Available at: [Link]

  • Kim, H. S., et al. (2022). Study on the reduction of heterocyclic amines by marinated natural materials in pork belly. Journal of the Korean Society of Food Science and Nutrition. Available at: [Link]

  • Calamur, N. (2017). Optimizing Drug Solubility. Contract Pharma. Available at: [Link]

Sources

Method

Application Note &amp; Protocol: The Buchwald-Hartwig Amination of 6-(4-Methylphenoxy)pyridin-3-amine

Introduction: Strategic C-N Bond Formation in Heterocyclic Scaffolds The palladium-catalyzed Buchwald-Hartwig amination stands as a cornerstone transformation in modern synthetic chemistry, particularly within drug disco...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Strategic C-N Bond Formation in Heterocyclic Scaffolds

The palladium-catalyzed Buchwald-Hartwig amination stands as a cornerstone transformation in modern synthetic chemistry, particularly within drug discovery and development.[1][2] Its capacity to forge carbon-nitrogen (C-N) bonds with high efficiency and broad functional group tolerance has revolutionized the synthesis of arylamines, which are ubiquitous motifs in pharmaceuticals.[3][4] This reaction circumvents the limitations of classical methods, such as nucleophilic aromatic substitution or reductive amination, which often require harsh conditions and have a restricted substrate scope.[5]

This guide provides an in-depth examination and a detailed protocol for a specific, yet representative, challenge: the cross-coupling of 6-(4-Methylphenoxy)pyridin-3-amine with an aryl halide. This substrate presents a common scenario in medicinal chemistry where a heteroaromatic amine, decorated with other functional groups (an ether linkage), must be coupled. The presence of the pyridine nitrogen introduces a key challenge—potential catalyst inhibition via coordination to the palladium center.[6] This note will elucidate the mechanistic principles that inform the choice of catalyst, ligand, and reaction conditions to overcome such challenges, providing researchers with a robust and reproducible protocol for synthesizing complex diarylamine structures.

The Catalytic Cycle: A Mechanistic Rationale

A thorough understanding of the reaction mechanism is paramount for rational protocol design and troubleshooting. The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) interchange.[3][7] Each component of the reaction is selected to facilitate a specific step in this cycle.

  • Catalyst Precursor (Palladium Source): The cycle is initiated by a catalytically active Pd(0) species. While Pd(0) sources like Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) can be used directly, it is often more practical and reproducible to use stable Pd(II) precatalysts like Pd(OAc)₂ (palladium(II) acetate) or pre-formed palladacycles.[6] The Pd(II) is reduced in situ to Pd(0) to enter the catalytic cycle.

  • Ligand (The Key to Success): The ligand is arguably the most critical component. Its primary roles are to stabilize the palladium center, prevent catalyst decomposition (e.g., formation of palladium black), and critically, to modulate its reactivity. For challenging substrates like pyridin-3-amines, bulky (sterically hindered) and electron-rich phosphine ligands are essential.[5][8] The steric bulk promotes the crucial reductive elimination step to release the product and turn over the catalyst, while also disfavoring the inhibitory binding of the pyridine nitrogen to the palladium center.[8] Ligands like XPhos, RuPhos, and BrettPhos are state-of-the-art for these applications.[8][9]

  • Base (The Activator): A base is required to deprotonate the amine (or the intermediate palladium-amine complex), forming the palladium-amido species necessary for reductive elimination.[5] Strong, non-nucleophilic bases such as sodium tert-butoxide (NaOtBu) are highly effective. For substrates with base-sensitive functional groups, milder inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be employed, often requiring higher temperatures or longer reaction times.[7][10]

  • Solvent (The Medium): The reaction requires an anhydrous, aprotic solvent that can solubilize the reactants and sustain the required reaction temperature. Toluene, 1,4-dioxane, and THF are common choices.[11][12]

Below is a diagram illustrating the generally accepted catalytic cycle.

Buchwald_Hartwig_Catalytic_Cycle pd0 L-Pd(0) Active Catalyst ox_add Oxidative Addition Complex pd0->ox_add Oxidative Addition amido Palladium-Amido Complex ox_add->amido Amine Coordination & Deprotonation product_complex Product-Catalyst Complex amido->product_complex Reductive Elimination product_complex->pd0 Catalyst Regeneration product Ar-NR₂ reactants Ar-X + R₂NH base Base

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol: Synthesis of N-(4-chlorophenyl)-6-(4-methylphenoxy)pyridin-3-amine

This protocol details the coupling of 6-(4-Methylphenoxy)pyridin-3-amine with 1-bromo-4-chlorobenzene. It is designed to be a reliable starting point that can be adapted for other aryl halides.

Materials and Equipment
  • Reactants:

    • 6-(4-Methylphenoxy)pyridin-3-amine (1.0 equiv)

    • 1-Bromo-4-chlorobenzene (1.1 equiv)

  • Catalyst System:

    • Pd₂(dba)₃ (0.02 equiv, 2 mol %)

    • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 equiv, 4 mol %)

  • Base:

    • Sodium tert-butoxide (NaOtBu) (1.4 equiv)

  • Solvent:

    • Anhydrous Toluene (approx. 0.1 M concentration relative to the limiting reagent)

  • Equipment:

    • Schlenk flask or oven-dried round-bottom flask with a reflux condenser

    • Magnetic stirrer and hotplate

    • Inert atmosphere manifold (Nitrogen or Argon)

    • Standard glassware for workup and purification

    • Silica gel for column chromatography

Experimental Workflow Diagram

Experimental_Workflow start Start: Assemble Oven-Dried Glassware reagents Charge Flask with Amine, Aryl Halide, Ligand, & Base start->reagents atmosphere Evacuate and Backfill with Inert Gas (3x) reagents->atmosphere solvent Add Anhydrous Toluene via Syringe atmosphere->solvent reaction Heat to 100-110 °C with Stirring (Monitor by TLC/LC-MS) solvent->reaction quench Cool to RT Quench with Water reaction->quench workup Extract with EtOAc Wash with Brine Dry over Na₂SO₄ quench->workup purify Concentrate in vacuo Purify via Flash Chromatography workup->purify analyze Characterize Product (NMR, MS, etc.) purify->analyze end End: Pure Product analyze->end

Caption: Step-by-step experimental workflow for the amination protocol.

Step-by-Step Procedure

Safety Note: Handle phosphine ligands and palladium catalysts in a fume hood. NaOtBu is corrosive and moisture-sensitive. The reaction should be conducted under an inert atmosphere.

  • Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 6-(4-Methylphenoxy)pyridin-3-amine (e.g., 200 mg, 1.0 mmol), 1-bromo-4-chlorobenzene (210 mg, 1.1 mmol), XPhos (19 mg, 0.04 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol).

  • Inert Atmosphere: Add the Pd₂(dba)₃ (18 mg, 0.02 mmol) to the flask. Seal the flask with a septum, and then evacuate and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

  • Solvent Addition: Add anhydrous toluene (10 mL) via a dry syringe through the septum.

  • Reaction Execution: Place the flask in a preheated oil bath at 110 °C. Stir the reaction mixture vigorously. The mixture will typically darken upon heating.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.

  • Workup: Once the reaction is complete (consumption of the limiting reagent), cool the flask to room temperature. Carefully quench the reaction by adding water (15 mL).

  • Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL). Combine the organic layers.

  • Washing: Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-(4-chlorophenyl)-6-(4-methylphenoxy)pyridin-3-amine.

Parameter Optimization and Troubleshooting

For novel or particularly challenging substrates, optimization may be necessary. The following table provides guidance on key parameters.

ParameterStandard ConditionAlternative Options & Rationale
Ligand XPhosRuPhos, BrettPhos: Also highly active biaryl phosphines.[8] Xantphos: A bidentate ligand, sometimes effective for heteroaromatic couplings.[13]
Base NaOtBuCs₂CO₃, K₃PO₄: Milder bases suitable for substrates with sensitive functional groups (e.g., esters). May require higher temperatures or catalyst loadings.[7][10]
Pd Source Pd₂(dba)₃Pd(OAc)₂: Common, air-stable Pd(II) source. Palladacycle Precatalysts (e.g., XPhos-G3): Air- and moisture-stable, providing highly reproducible results and often lower catalyst loadings.[4]
Solvent Toluene1,4-Dioxane: Another common high-boiling solvent. t-BuOH: Can be effective, sometimes in combination with other solvents.[9]
Temperature 110 °C80-100 °C: Lower temperatures may be sufficient for more reactive aryl bromides or iodides. Room Temperature: Possible with highly active catalyst systems and reactive coupling partners.[14]

Common Troubleshooting Scenarios:

  • Low or No Conversion: Ensure the reaction is strictly anhydrous and under an inert atmosphere. Oxygen can deactivate the catalyst. Consider screening alternative ligands or a stronger base.

  • Hydrodehalogenation Side Product: This occurs when the aryl halide is reduced instead of coupled. This can be favored by excess base or the presence of water. Try using a slightly weaker base (e.g., K₃PO₄) or a different ligand.

  • Catalyst Decomposition (Palladium Black): This indicates ligand failure or oxidation. Ensure the ligand-to-palladium ratio is appropriate (typically 2:1 for monophosphines) and the inert atmosphere is maintained.

Conclusion

The Buchwald-Hartwig amination is a powerful and versatile tool for the synthesis of complex molecules relevant to the pharmaceutical industry. By understanding the underlying mechanism and the specific roles of each reaction component, researchers can successfully couple challenging substrates like 6-(4-Methylphenoxy)pyridin-3-amine. The protocol provided herein serves as a validated starting point, while the optimization guide offers a rational framework for adapting the conditions to a wide array of aryl halides and related heterocyclic amines.

References

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

  • Blackmond, D. G., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]

  • Grokipedia. Buchwald–Hartwig amination. [Link]

  • MDPI. Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. [Link]

  • Barreiro, E. J., et al. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Molecules. [Link]

  • Purdue University Research Repository. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]

  • The Royal Society of Chemistry. Buchwald-Hartwig Cross-Coupling of Amides (Transamidation) by Selective N–C(O) Cleavage Mediated. [Link]

  • ResearchGate. Impact of Cross-Coupling Reactions in Drug Discovery and Development. [Link]

  • ChemRxiv. Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

  • University of Leeds. Optimising a Buchwald-Hartwig amination using the ChemSpeed. [Link]

  • Organic-synthesis.org. Buchwald-Hartwig Coupling. [Link]

  • ACS Green Chemistry Institute. Buchwald-Hartwig Amination. [Link]

  • Reddit. Help troubleshooting a Buchwald-Hartwig amination?. [Link]

  • National Institutes of Health. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. [Link]

  • Li, X. The Asymmetric Buchwald–Hartwig Amination Reaction. [Link]

  • ResearchGate. The Buchwald–Hartwig Amination After 25 Years. [Link]

  • Beilstein Journal of Organic Chemistry. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. [Link]

  • National Institutes of Health. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. [Link]

Sources

Application

Introduction: The Strategic Importance of 6-(4-Methylphenoxy)pyridin-3-amine

An Application Note for the Scale-Up Synthesis of 6-(4-Methylphenoxy)pyridin-3-amine 6-(4-Methylphenoxy)pyridin-3-amine is a crucial molecular scaffold and key intermediate in the synthesis of a wide range of biologicall...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for the Scale-Up Synthesis of 6-(4-Methylphenoxy)pyridin-3-amine

6-(4-Methylphenoxy)pyridin-3-amine is a crucial molecular scaffold and key intermediate in the synthesis of a wide range of biologically active compounds, particularly in the development of kinase inhibitors for targeted cancer therapies. Its structure combines a pyridinamine core, which can serve as a critical hinge-binding motif in the ATP-binding site of kinases, with a substituted phenoxy group that can be tailored to achieve specific potency and selectivity profiles. The efficient, robust, and scalable synthesis of this intermediate is therefore a high-priority objective for research, development, and manufacturing in the pharmaceutical industry. This guide provides a comprehensive overview of synthetic strategies and a detailed protocol for the scale-up production of this valuable compound.

PART 1: Comparative Analysis of Synthetic Strategies

The construction of the core aryl ether linkage in 6-(4-Methylphenoxy)pyridin-3-amine can be approached via two primary methodologies: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed C-O Cross-Coupling. The selection of the optimal route for scale-up depends on a careful evaluation of factors including cost, process safety, atom economy, and purification complexity.

Strategy 1: Nucleophilic Aromatic Substitution (SNAr)

The SNAr pathway is the most direct and industrially favored method for this specific target molecule. It leverages the inherent electron-deficient nature of the pyridine ring, which is further activated towards nucleophilic attack at the 2- and 6-positions by the ring nitrogen.[1][2] The reaction proceeds via the formation of a stabilized Meisenheimer intermediate, where the negative charge is delocalized onto the electronegative nitrogen atom.[1]

  • Mechanism: The reaction involves the direct displacement of a leaving group (typically a halide, such as chlorine) on the pyridine ring by the nucleophilic phenoxide of p-cresol, which is generated in situ using a strong base.

  • Advantages for Scale-Up:

    • Cost-Effectiveness: This route avoids the use of expensive and precious transition-metal catalysts (e.g., palladium) and complex phosphine ligands.[3]

    • Simplicity: The process is typically a one-pot synthesis with a straightforward work-up.

    • High Atom Economy: It is a direct substitution reaction with minimal byproduct formation.

  • Challenges:

    • Requires a sufficiently activated pyridine ring and a good leaving group. For this substrate, the chloro-substituent at the 6-position is highly suitable.

    • The use of strong bases (e.g., NaH, KOBu) and high-boiling polar aprotic solvents (e.g., DMSO, DMF, NMP) necessitates rigorous engineering and safety controls.

Strategy 2: Palladium-Catalyzed Buchwald-Hartwig C-O Cross-Coupling

The Buchwald-Hartwig reaction is a powerful and versatile method for forming carbon-heteroatom bonds, including C-O bonds for diaryl ether synthesis.[4] This would involve coupling 6-halopyridin-3-amine with p-cresol in the presence of a palladium catalyst, a suitable phosphine ligand, and a base.

  • Mechanism: The reaction proceeds through a catalytic cycle involving oxidative addition of the aryl halide to a Pd(0) complex, association of the alcohol, deprotonation, and finally, reductive elimination to yield the product and regenerate the catalyst.

  • Advantages:

    • Broad Substrate Scope: It is highly effective for less activated aryl halides that are unreactive under SNAr conditions.[3]

    • Milder Conditions: Can sometimes be performed under milder basic and thermal conditions compared to SNAr.

  • Challenges for Scale-Up:

    • High Cost: The requirement for palladium catalysts and specialized, often air-sensitive, phosphine ligands significantly increases production costs.

    • Process Complexity: Catalyst and ligand selection requires extensive optimization.

    • Product Purity: Removal of residual palladium from the final active pharmaceutical ingredient (API) is a critical and often challenging regulatory requirement.

Selected Route for Scale-Up: Nucleophilic Aromatic Substitution (SNAr)

For the synthesis of 6-(4-Methylphenoxy)pyridin-3-amine, the SNAr approach is unequivocally the superior strategy for large-scale production. The electronic properties of the 6-chloropyridin-3-amine starting material are ideal for this transformation, rendering the more expensive and complex palladium-catalyzed route unnecessary. The SNAr method offers a more economical, efficient, and streamlined process, which are paramount considerations for industrial manufacturing.

PART 2: Detailed Scale-Up Protocol via SNAr

This protocol details the synthesis of 6-(4-Methylphenoxy)pyridin-3-amine from 6-chloropyridin-3-amine and p-cresol.

Reaction Scheme
Reaction Scheme
Process Workflow Diagram

G cluster_0 Reactor Operations cluster_1 Work-Up & Isolation A 1. Charge Reactor - DMSO - p-Cresol B 2. Form Nucleophile - Cool to 0-5 °C - Add KOBu portion-wise A->B C 3. Add Substrate - Charge 6-Chloropyridin-3-amine B->C D 4. Reaction - Heat to 110-120 °C - Monitor by LC-MS C->D E 5. Quench - Cool to RT - Add water slowly D->E IPC Confirms Completion F 6. Extraction - Extract with Ethyl Acetate E->F G 7. Wash - Brine solution F->G H 8. Crystallization - Concentrate organic layer - Recrystallize from IPA/Water G->H I 9. Isolate & Dry - Filter product - Dry under vacuum H->I Final Final Product: 6-(4-Methylphenoxy)pyridin-3-amine I->Final

Caption: Workflow for the SNAr synthesis of 6-(4-Methylphenoxy)pyridin-3-amine.

Materials and Reagents
ReagentM.W. ( g/mol )Equiv.CAS No.Hazard
6-Chloropyridin-3-amine128.561.05350-93-6Irritant, Toxic
p-Cresol (4-Methylphenol)108.141.1106-44-5Corrosive, Toxic
Potassium tert-butoxide (KOBu)112.211.2865-47-4Flammable, Corrosive
Dimethyl Sulfoxide (DMSO)78.13~10 vol67-68-5Irritant
Ethyl Acetate (EtOAc)88.11-141-78-6Flammable
Isopropanol (IPA)60.10-67-63-0Flammable
Brine (Saturated NaCl)----
Step-by-Step Experimental Protocol
  • Reactor Setup and Inerting: Ensure a clean, dry, jacketed glass reactor equipped with a mechanical stirrer, thermocouple, condenser, and nitrogen inlet is properly assembled. Purge the reactor with nitrogen for at least 30 minutes.

  • Reagent Charging: Charge the reactor with Dimethyl Sulfoxide (DMSO, 10 volumes relative to 6-chloropyridin-3-amine) and p-cresol (1.1 equiv.). Begin stirring to ensure a homogenous solution.

  • Formation of Potassium Phenoxide (Nucleophile):

    • Cool the reactor contents to 0-5 °C using a circulating chiller.

    • Causality: This cooling step is critical to control the exotherm generated upon addition of the strong base, preventing temperature spikes and potential side reactions.

    • Under a positive nitrogen pressure, add potassium tert-butoxide (1.2 equiv.) portion-wise over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

    • After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 30 minutes to ensure complete formation of the potassium phenoxide salt.

  • Addition of Aryl Halide: Add 6-chloropyridin-3-amine (1.0 equiv.) to the reactor. A slight exotherm may be observed.

  • Reaction Progression:

    • Slowly heat the reaction mixture to an internal temperature of 110-120 °C.

    • Maintain the reaction at this temperature and monitor its progress every 2-4 hours using a suitable in-process control (IPC) such as LC-MS or TLC (Mobile Phase: 50% Ethyl Acetate in Hexane). The reaction is considered complete when <1% of the 6-chloropyridin-3-amine starting material remains. Typical reaction time is 12-18 hours.

  • Reaction Work-Up and Quench:

    • Once the reaction is complete, cool the mixture to room temperature (20-25 °C).

    • Safety Note: The quench step can be exothermic. Carefully and slowly add deionized water (20 volumes) to the reaction mixture while maintaining stirring. The internal temperature should be kept below 40 °C. The product may begin to precipitate at this stage.

  • Extraction:

    • Transfer the quenched reaction slurry to a separation vessel.

    • Extract the aqueous mixture with ethyl acetate (3 x 15 volumes).

    • Combine the organic layers.

  • Washing: Wash the combined organic layers with brine (2 x 10 volumes) to remove residual DMSO and inorganic salts.

  • Product Isolation and Purification:

    • Concentrate the ethyl acetate solution under reduced pressure to approximately 3-4 volumes.

    • Add isopropanol (IPA, 5 volumes) and continue concentration to remove the remaining ethyl acetate via azeotropic distillation.

    • Heat the resulting IPA slurry to reflux (approx. 80-85 °C) to ensure complete dissolution.

    • Slowly cool the solution to 0-5 °C over 4-6 hours to induce crystallization. Hold at this temperature for at least 2 hours.

    • Causality: A slow cooling profile is essential for the formation of large, well-defined crystals, which results in higher product purity by excluding impurities from the crystal lattice.

    • Filter the crystalline solid and wash the cake with cold (0-5 °C) IPA (2 x 2 volumes).

  • Drying: Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved.

PART 3: Critical Process Parameters and Safety

Optimization and Control
ParameterRange/ValueJustification & Impact on Process
Base Stoichiometry 1.1 - 1.3 equiv.Insufficient base leads to incomplete reaction. Excess base can promote side reactions. 1.2 equivalents provides a robust excess to drive the reaction to completion.
Reaction Temperature 110 - 120 °CThe C-Cl bond of the substrate requires thermal energy for efficient substitution.[5] Temperatures below 100 °C result in a sluggish reaction, while temperatures above 130 °C can lead to decomposition and increased byproduct formation.
Solvent Choice DMSO, NMP, DMFA polar, aprotic solvent is required to solubilize the ionic intermediates and facilitate the SNAr mechanism. DMSO is often preferred for its thermal stability and solvating power.
Water Content < 0.5%Water can compete with the phenoxide as a nucleophile and can also affect the solubility and reactivity of the base. Anhydrous conditions are preferred.
Safety Considerations
  • Potassium tert-butoxide: A highly reactive, flammable, and corrosive solid. It reacts violently with water. Handle in a dry, inert atmosphere (e.g., glovebox or under nitrogen flow). Wear appropriate PPE, including fire-retardant lab coat, safety glasses, and chemical-resistant gloves.

  • p-Cresol: Corrosive and toxic. Can cause severe skin burns and eye damage. Handle in a well-ventilated fume hood with appropriate PPE.

  • DMSO: Can penetrate the skin and act as a carrier for other dissolved chemicals. Avoid direct contact.

  • Exothermic Events: The formation of the phenoxide and the initial reaction quench are exothermic. Strict temperature control and slow, portion-wise addition of reagents are mandatory to prevent thermal runaways.

References

  • Royal Society of Chemistry. (n.d.). Directed nucleophilic aromatic substitution reaction.
  • PubChem. (n.d.). Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst.
  • ResearchGate. (2025). Catalytic Nucleophilic Aromatic Substitution Amination of 2-Aminopyridines with Amines.
  • National Center for Biotechnology Information. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions.
  • Synthesis Spotlight. (n.d.). Buchwald–Hartwig Amination with Aqueous Ammonia.
  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination.
  • Chemistry Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?.
  • YouTube. (2019, January 19). nucleophilic aromatic substitutions.
  • ResearchGate. (2025). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines.
  • Li, X. (n.d.). The Asymmetric Buchwald–Hartwig Amination Reaction.
  • MedchemExpress.com. (n.d.). 6-Chloropyridin-3-amine | Biochemical Reagent.
  • Benchchem. (n.d.). Technical Guide: 6-Chloropyridin-3-amine (CAS No. 5350-93-6).
  • Benchchem. (n.d.). Effect of base and solvent on 6-Chloropyridin-3-amine reactivity.
  • Matrix Fine Chemicals. (n.d.). 6-CHLOROPYRIDIN-3-AMINE | CAS 5350-93-6.

Sources

Method

handling and storage protocols for 6-(4-Methylphenoxy)pyridin-3-amine powder

Application Note & Protocol: Handling and Storage of 6-(4-Methylphenoxy)pyridin-3-amine Executive Summary This guide defines the standard operating procedures (SOPs) for the safe handling, storage, and reconstitution of...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol: Handling and Storage of 6-(4-Methylphenoxy)pyridin-3-amine

Executive Summary

This guide defines the standard operating procedures (SOPs) for the safe handling, storage, and reconstitution of 6-(4-Methylphenoxy)pyridin-3-amine (CAS: 752969-65-6). Also known as 6-(p-Tolyloxy)pyridin-3-amine , this compound serves as a critical building block in the synthesis of kinase inhibitors and other biologically active heterocycles.

Due to the presence of a primary amine and an ether-linked pyridine core, this compound exhibits specific sensitivities to oxidation and moisture. Furthermore, it is classified with Acute Toxicity (Oral) and Serious Eye Damage hazards, necessitating strict adherence to the safety protocols outlined below.

Physicochemical Profile

PropertySpecification
Chemical Name 6-(4-Methylphenoxy)pyridin-3-amine
Synonyms 6-(p-Tolyloxy)pyridin-3-amine; 5-Amino-2-(p-tolyloxy)pyridine
CAS Number 752969-65-6
Molecular Formula C₁₂H₁₂N₂O
Molecular Weight 200.24 g/mol
Appearance Off-white to pale brown solid powder
Solubility Soluble in DMSO (>20 mg/mL), Ethanol; Low solubility in Water
pKa (Predicted) ~6.5 (Pyridine N), ~4.0 (Aniline N)
LogP ~2.5 (Lipophilic)

Safety & Hazard Assessment (HSE)

Critical Hazard Warning: This compound is classified under GHS as causing Serious Eye Damage (H318) and Harmful if Swallowed (H302) .

  • Eye Protection: Standard safety glasses are insufficient . You must wear chemical splash goggles. If handling fine powder outside a hood, a face shield is recommended.

  • Respiratory Protection: Handle strictly within a certified fume hood to prevent inhalation of dust.

  • Skin Protection: Nitrile gloves (minimum thickness 0.11 mm). Double gloving is recommended during weighing.

Storage Protocols

The stability of 6-(4-Methylphenoxy)pyridin-3-amine is compromised by oxidative stress (browning of the amine) and hygroscopicity.

Long-Term Storage (Archive)
  • Temperature: -20°C (Standard Freezer).

  • Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if the vial seal is broken.

  • Container: Amber glass vials with Teflon-lined caps to prevent light degradation and moisture ingress.

  • Desiccation: Store the vial inside a secondary container (e.g., a sealed bag or jar) containing active desiccant packets (Silica gel).

Short-Term Storage (Active Use)
  • Temperature: 2–8°C (Refrigerator) is acceptable for use within <30 days.

  • Light: Protect from ambient light. Wrap vials in aluminum foil if amber glass is unavailable.

Freeze-Thaw Management

Repeated freeze-thaw cycles introduce moisture condensation.

  • Rule of Thumb: Aliquot stock solutions immediately after preparation.

  • Thawing: Allow the vial to equilibrate to room temperature (approx. 15–30 mins) before opening . Opening a cold vial introduces water condensation, accelerating degradation.

Handling & Reconstitution Protocol

Solvent Selection
  • DMSO (Dimethyl Sulfoxide): Preferred solvent. Excellent solubility and stability.

  • Ethanol: Acceptable, but evaporation rates can alter concentration over time.

  • Water: Not recommended for stock solutions due to poor solubility and potential for hydrolysis over extended periods.

Preparation of 10 mM Stock Solution
  • Equilibrate: Remove vial from freezer and let stand at Room Temperature (RT) for 20 mins.

  • Weigh: Accurately weigh 2.00 mg of powder into a sterile microcentrifuge tube or amber vial.

    • Note: Use an anti-static gun if the powder is static-charged.

  • Calculate: To achieve 10 mM concentration:

    
    
    
    • For 2.00 mg:

      
      .
      
  • Dissolve: Add 1000 µL (1 mL) of anhydrous DMSO. Vortex for 30 seconds.

    • Result: ~10 mM clear solution.

  • Aliquot: Dispense into 50–100 µL aliquots in PCR tubes or cryovials.

  • Store: Freeze aliquots at -20°C or -80°C.

Visual Workflows

Figure 1: Storage and Handling Lifecycle

This workflow illustrates the critical decision points from receipt to experimental use to ensure compound integrity.

StorageProtocol Receipt Receipt of Compound (Check Seal & Appearance) Inspection Visual Inspection (Off-white/Brown?) Receipt->Inspection StorageDecision Intended Use Duration? Inspection->StorageDecision LongTerm Long-Term (>30 Days) Store at -20°C Desiccated & Dark StorageDecision->LongTerm Archive ShortTerm Short-Term (<30 Days) Store at 4°C Protect from Light StorageDecision->ShortTerm Active Equilibrate Equilibrate to RT (Prevent Condensation) LongTerm->Equilibrate Thaw ShortTerm->Equilibrate Use Experimental Use Equilibrate->Use

Caption: Figure 1. Lifecycle management for 6-(4-Methylphenoxy)pyridin-3-amine, emphasizing temperature control and moisture avoidance.

Figure 2: Reconstitution Decision Tree

A logic guide for selecting the appropriate solvent based on the downstream application.

Reconstitution Start Reconstitution Required AppType Application Type? Start->AppType CellBased Cell Culture / Bioassay AppType->CellBased ChemSynth Chemical Synthesis AppType->ChemSynth DMSO Use DMSO (Stock) Dilute <0.1% in Media CellBased->DMSO Organic Use DCM, MeOH, or THF (Anhydrous) ChemSynth->Organic Check Check Solubility (Vortex/Sonicate) DMSO->Check Organic->Check

Caption: Figure 2. Solvent selection guide ensuring compatibility with biological assays vs. synthetic chemistry.

Quality Control (QC) & Troubleshooting

If the compound appears dark brown or sticky, oxidation or hydrolysis may have occurred.

  • QC Method (HPLC):

    • Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 µm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 10 minutes.

    • Detection: UV at 254 nm (Aromatic ring) and 280 nm.

  • Expected Retention: The compound is moderately lipophilic (LogP ~2.5) and should elute mid-gradient.

References

  • Sigma-Aldrich. (n.d.). Product Specification: 6-(p-Tolyloxy)pyridin-3-amine (CAS 752969-65-6). Retrieved from

  • PubChem. (n.d.).[1] Compound Summary: 6-(4-Methylphenoxy)pyridin-3-amine.[2][3] National Library of Medicine. Retrieved from

  • European Chemicals Agency (ECHA). (n.d.).[1] C&L Inventory: Hazard Classification for Aminopyridines. Retrieved from

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 6-(4-Methylphenoxy)pyridin-3-amine

Welcome to the technical support center for the synthesis of 6-(4-Methylphenoxy)pyridin-3-amine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges a...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 6-(4-Methylphenoxy)pyridin-3-amine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield of this important intermediate. Here, we address frequently encountered issues with in-depth explanations and provide validated, step-by-step protocols.

Introduction to the Synthesis

The synthesis of 6-(4-Methylphenoxy)pyridin-3-amine is a multi-step process that is crucial in the development of various pharmaceutical agents. The most prevalent synthetic route involves a nucleophilic aromatic substitution (SNAr) reaction followed by the reduction of a nitro group. The overall yield is highly dependent on the precise control of reaction parameters in both stages. This guide provides expert insights into maximizing the efficiency of this synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis, offering explanations and actionable solutions to get your experiment back on track.

Issue 1: Low Yield in the SNAr Coupling Step

Question: I am seeing a low yield of 6-(4-methylphenoxy)-3-nitropyridine when reacting 6-chloro-3-nitropyridine with p-cresol. What are the likely causes and how can I improve the conversion?

Answer: A low yield in the SNAr coupling of p-cresol and a 6-halo-3-nitropyridine is a frequent challenge. The efficiency of this reaction is a function of the leaving group, base, solvent, and temperature.

  • Leaving Group Reactivity: The reactivity of the halogen at the 6-position follows the order F > Cl > Br > I for SNAr reactions. If you are using 6-chloro-3-nitropyridine, consider switching to 6-fluoro-3-nitropyridine. The higher electronegativity of fluorine makes the aromatic ring more electron-deficient and susceptible to nucleophilic attack.

  • Base Selection: The choice of base is critical for the deprotonation of p-cresol to form the more nucleophilic phenoxide.

    • Inorganic Bases: Potassium carbonate (K2CO3) and cesium carbonate (Cs2CO3) are commonly used. Cs2CO3 is more soluble in aprotic polar solvents and can lead to higher yields but is also more expensive.

    • Organic Bases: Strong, non-nucleophilic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can also be effective.

    • Hydroxides: Avoid strong aqueous bases like NaOH or KOH, as they can promote competitive hydrolysis of the starting material to form 6-hydroxy-3-nitropyridine.

  • Solvent Effects: Aprotic polar solvents are ideal for SNAr reactions as they can solvate the cation of the base without hydrogen bonding to the nucleophile.

    • Recommended Solvents: Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and N-Methyl-2-pyrrolidone (NMP) are excellent choices.

    • Solvent Purity: Ensure the solvent is anhydrous, as water can lead to unwanted side reactions.

  • Temperature Control: The reaction typically requires elevated temperatures to proceed at a reasonable rate. A temperature range of 80-120 °C is common. However, excessively high temperatures can lead to decomposition and the formation of side products. It is advisable to monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and temperature.

Issue 2: Formation of a Diarylether Side Product

Question: During my SNAr reaction, I've identified a significant amount of a diaryl ether impurity. How is this formed and how can I prevent it?

Answer: The formation of a diaryl ether, specifically 1-methyl-4-((4-methylphenoxy)phenoxy)benzene, is a known side reaction in this synthesis. This occurs when the starting p-cresol acts as a nucleophile and displaces the halogen on another molecule of the desired product. This is more likely to happen under forcing conditions or when there is a high concentration of the phenoxide.

To mitigate this:

  • Control Stoichiometry: Use a slight excess of the 6-halo-3-nitropyridine (e.g., 1.1 equivalents) relative to p-cresol to ensure the phenoxide is consumed by the desired reaction.

  • Gradual Addition: Add the base portion-wise or the p-cresol solution slowly to the reaction mixture to maintain a low instantaneous concentration of the phenoxide.

  • Optimize Temperature: Avoid excessively high temperatures, which can favor the formation of this and other byproducts.

Issue 3: Incomplete Reduction of the Nitro Group

Question: My reduction of 6-(4-methylphenoxy)-3-nitropyridine to the amine is sluggish and often incomplete. How can I drive this reaction to completion?

Answer: The reduction of the nitro group is a critical step, and its success depends on the choice of reducing agent and reaction conditions.

  • Catalytic Hydrogenation: This is often the cleanest method.

    • Catalyst: Palladium on carbon (Pd/C) is a standard and effective catalyst. Use a 5-10% w/w loading.

    • Hydrogen Pressure: While atmospheric pressure can work, increasing the pressure to 50 psi can significantly improve the reaction rate.

    • Solvent: Methanol, ethanol, or ethyl acetate are suitable solvents.

    • Catalyst Poisoning: Ensure the starting material is pure, as sulfur or other impurities can poison the catalyst.

  • Chemical Reduction:

    • Tin(II) Chloride (SnCl2): This is a reliable and cost-effective method. The reaction is typically run in concentrated hydrochloric acid or ethanol. The workup involves basification to precipitate tin salts, which can sometimes complicate purification.

    • Iron in Acetic Acid: This is a classic and robust method. The workup is straightforward, but it may require filtration to remove iron residues.

    • Sodium Dithionite (Na2S2O4): This reagent can be used under milder, biphasic conditions (e.g., ethyl acetate/water), which can be advantageous for sensitive substrates.

Issue 4: Difficulty in Purifying the Final Product

Question: I am struggling to purify the final 6-(4-Methylphenoxy)pyridin-3-amine. What are the best practices for purification?

Answer: The final product is a polar amine, which can present purification challenges.

  • Column Chromatography: This is the most common method for achieving high purity.

    • Stationary Phase: Silica gel is standard.

    • Mobile Phase: A gradient elution system is often necessary. Start with a non-polar solvent like hexane or dichloromethane and gradually increase the polarity by adding ethyl acetate or methanol.

    • Tailing: Amines can tail on silica gel. To prevent this, add a small amount of a basic modifier like triethylamine (0.5-1%) or ammonium hydroxide to the eluent.

  • Crystallization: If the product is a solid, crystallization can be an effective purification method. Experiment with different solvent systems, such as ethyl acetate/hexanes or dichloromethane/hexanes.

  • Acid-Base Extraction: An acid-base workup can be used to remove non-basic impurities. Dissolve the crude product in an organic solvent like ethyl acetate and wash with a dilute acid (e.g., 1 M HCl). The amine will move to the aqueous layer. Then, basify the aqueous layer with a base like NaOH and extract the purified amine back into an organic solvent.

Frequently Asked Questions (FAQs)

Q1: What is the best starting material: 6-chloro-3-nitropyridine or 6-fluoro-3-nitropyridine?

A1: 6-fluoro-3-nitropyridine is generally the superior starting material for the SNAr reaction due to the higher electronegativity of fluorine, which makes the pyridine ring more susceptible to nucleophilic attack. This often leads to higher yields and faster reaction times. However, 6-chloro-3-nitropyridine is typically less expensive and more readily available, making it a common choice for large-scale syntheses where cost is a significant factor.

Q2: Can I use a different base for the SNAr coupling?

A2: Yes, other bases can be used, but their effectiveness varies. Potassium tert-butoxide is a strong base that can be effective, but it may also promote side reactions. Sodium hydride (NaH) is another strong base that can be used, but it requires careful handling due to its reactivity with moisture. For most applications, K2CO3 or Cs2CO3 offer a good balance of reactivity and ease of handling.

Q3: How do I monitor the progress of the reactions?

A3: Thin-layer chromatography (TLC) is a quick and effective way to monitor the progress of both the SNAr and reduction steps. Use an appropriate solvent system (e.g., 30% ethyl acetate in hexanes for the SNAr reaction and 50-70% for the amine) and visualize the spots under a UV lamp. For more quantitative analysis, liquid chromatography-mass spectrometry (LC-MS) is recommended.

Q4: What are the typical yields for this synthesis?

A4: The yields can vary significantly depending on the specific conditions and scale. For the SNAr step, yields of 70-90% are commonly reported. The reduction step typically proceeds in high yield, often greater than 90%. The overall two-step yield for the synthesis is generally in the range of 60-80%.

Experimental Protocols

Protocol 1: Synthesis of 6-(4-methylphenoxy)-3-nitropyridine (SNAr Coupling)

This protocol provides a reliable method for the SNAr coupling of p-cresol with 6-chloro-3-nitropyridine.

Materials:

  • 6-chloro-3-nitropyridine

  • p-cresol

  • Potassium carbonate (K2CO3), finely powdered

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Ethyl acetate

  • Brine

Procedure:

  • To a stirred solution of p-cresol (1.0 eq) in DMSO, add K2CO3 (2.0 eq).

  • Add 6-chloro-3-nitropyridine (1.1 eq) to the mixture.

  • Heat the reaction mixture to 100 °C and stir for 4-6 hours, monitoring the progress by TLC.

  • After completion, cool the reaction to room temperature and pour it into ice-water.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Protocol 2: Reduction of 6-(4-methylphenoxy)-3-nitropyridine

This protocol describes the reduction of the nitro intermediate to the final amine product using catalytic hydrogenation.

Materials:

  • 6-(4-methylphenoxy)-3-nitropyridine

  • 10% Palladium on carbon (Pd/C)

  • Methanol

  • Hydrogen gas

  • Celite

Procedure:

  • Dissolve 6-(4-methylphenoxy)-3-nitropyridine (1.0 eq) in methanol.

  • Carefully add 10% Pd/C (5% w/w) to the solution under an inert atmosphere (e.g., nitrogen or argon).

  • Secure the reaction flask to a hydrogenation apparatus.

  • Evacuate the flask and backfill with hydrogen gas (repeat 3 times).

  • Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon or 50 psi) at room temperature until the reaction is complete (monitor by TLC or LC-MS).

  • Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

  • Wash the Celite pad with methanol.

  • Combine the filtrates and concentrate under reduced pressure to obtain the crude 6-(4-Methylphenoxy)pyridin-3-amine.

  • If necessary, purify the product by column chromatography as described in the troubleshooting section.

Visualizing the Workflow

Synthesis_Workflow cluster_SNAr Step 1: SNAr Coupling cluster_Reduction Step 2: Nitro Reduction start_SNAr 6-Halo-3-nitropyridine + p-cresol reaction_SNAr Heat (80-120 °C) Monitor by TLC/LC-MS start_SNAr->reaction_SNAr reagents_SNAr Base (K2CO3) Solvent (DMSO) reagents_SNAr->reaction_SNAr workup_SNAr Aqueous Workup & Extraction reaction_SNAr->workup_SNAr purify_SNAr Column Chromatography workup_SNAr->purify_SNAr product_SNAr 6-(4-methylphenoxy)- 3-nitropyridine purify_SNAr->product_SNAr start_Reduction 6-(4-methylphenoxy)- 3-nitropyridine product_SNAr->start_Reduction reaction_Reduction Room Temperature Monitor by TLC/LC-MS start_Reduction->reaction_Reduction reagents_Reduction Reducing Agent (Pd/C, H2) Solvent (Methanol) reagents_Reduction->reaction_Reduction workup_Reduction Filtration (Celite) reaction_Reduction->workup_Reduction purify_Reduction Column Chromatography (if needed) workup_Reduction->purify_Reduction final_product 6-(4-Methylphenoxy) -pyridin-3-amine purify_Reduction->final_product

Caption: Synthetic workflow for 6-(4-Methylphenoxy)pyridin-3-amine.

Data Summary

ParameterCondition A (Suboptimal)Condition B (Optimized)Rationale for Improvement
SNAr Step
Halopyridine6-chloro-3-nitropyridine6-fluoro-3-nitropyridineFluorine is a better leaving group for SNAr, increasing reaction rate and yield.
BaseK2CO3Cs2CO3Increased solubility and basicity of Cs2CO3 in aprotic polar solvents can enhance the reaction rate.
Temperature120 °C100 °CLowering the temperature can reduce the formation of side products while still allowing the reaction to proceed.
Reduction Step
Reducing AgentSnCl2Pd/C, H2 (50 psi)Catalytic hydrogenation offers a cleaner reaction profile and simpler workup compared to stoichiometric tin reduction.
Overall Yield 45-55%75-85%Optimization of each step contributes to a significant improvement in the overall yield.

References

  • Synthesis of 6-phenoxypyridin-3-amine derivatives: This patent describes a general method for the synthesis of 6-phenoxypyridin-3-amine derivatives, which is relevant to the synthesis of 6-(4-Methylphenoxy)pyridin-3-amine. [Source: Google Patents, URL: https://patents.google.
  • Nucleophilic Aromatic Substitution: A comprehensive overview of the principles of nucleophilic aromatic substitution, including the role of leaving groups and activating groups. [Source: Organic Chemistry, 5th ed., Clayden, J., Greeves, N., Warren, S., Wothers, P. Oxford University Press, 2012.]
  • Catalytic Hydrogenation: A detailed description of the procedures and catalysts used for the reduction of nitro groups by catalytic hydrogenation. [Source: Vogel's Textbook of Practical Organic Chemistry, 5th ed., Furniss, B. S., Hannaford, A. J., Smith, P. W. G.
Optimization

purification of 6-(4-Methylphenoxy)pyridin-3-amine via recrystallization

This technical guide is structured to address the purification of 6-(4-Methylphenoxy)pyridin-3-amine (CAS: 115278-83-8), a critical intermediate often used in the synthesis of kinase inhibitors. As a Senior Application S...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide is structured to address the purification of 6-(4-Methylphenoxy)pyridin-3-amine (CAS: 115278-83-8), a critical intermediate often used in the synthesis of kinase inhibitors.

As a Senior Application Scientist, I have synthesized the following protocols based on the physicochemical properties of diaryl ether pyridinamines. These compounds act as weak bases with moderate lipophilicity, making them prone to oxidation and "oiling out" during crystallization.

Executive Summary
  • Compound Nature: Weakly basic heteroaromatic amine.

  • Key Challenge: Susceptibility to oxidation (browning) and tendency to form oils rather than crystals due to low melting point (approx. 60–90°C range for this class).

  • Primary Contaminants: p-Cresol (starting material), 6-chloro-3-nitropyridine (precursor), and reduction byproducts (azo/hydrazo species).

  • Recommended Purity Target: >98% (HPLC) for downstream medicinal chemistry applications.

Part 1: Solvent System Selection

We recommend two primary solvent systems. Method A is the industry standard for removing lipophilic impurities (phenols, unreacted halides). Method B is reserved for removing polar contaminants or inorganic salts.

Table 1: Optimized Solvent Systems
MethodSolvent (Dissolver)Anti-Solvent (Precipitant)Ratio (v/v)Target Impurities
A (Preferred) Ethyl Acetate (EtOAc) n-Heptane (or Hexane)1:3 to 1:5p-Cresol, non-polar oligomers.
B (Alternative) Ethanol (95%) Water 1:1 to 1:2Inorganic salts, polar reduction byproducts.
C (Rescue) Dichloromethane (DCM) Hexane 1:5Use only if compound oils out in Method A.

Expert Insight: Avoid using diethyl ether as an anti-solvent for large batches due to its high volatility, which causes "crusting" on the vessel walls rather than controlled crystal growth.

Part 2: Step-by-Step Recrystallization Protocol (Method A)

This protocol is designed to minimize thermal stress and prevent oxidation.

Prerequisites:

  • Ensure all solvents are degassed (sparged with Nitrogen for 10 min) to prevent amine oxidation.

  • Prepare a seed crystal (approx. 1-2 mg) if available.

Workflow:

  • Dissolution:

    • Place the crude solid in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

    • Add Ethyl Acetate (approx. 3–5 mL per gram of crude).

    • Heat to 60–65°C (gentle reflux). If solids remain, add EtOAc in 0.5 mL increments until clear.

    • Critical: Do not exceed 70°C; aminopyridines are thermally sensitive.

  • Clarification (Optional but Recommended):

    • If the solution is dark brown/black, add Activated Charcoal (5 wt%) .

    • Stir at reflux for 10 minutes.

    • Filter hot through a Celite® pad.[1] Rinse the pad with hot EtOAc.

  • Crystallization:

    • Maintain the filtrate at ~50°C.

    • Slowly add n-Heptane dropwise until a slight persistent turbidity (cloudiness) appears.

    • Add a Seed Crystal at this point.

    • Remove heat and allow the flask to cool to room temperature slowly (over 2–3 hours). Do not use an ice bath yet.

  • Harvesting:

    • Once a heavy crop of crystals forms at room temperature, cool the flask to 0–4°C (fridge or ice bath) for 1 hour to maximize yield.

    • Filter under vacuum.[1]

    • Wash the cake with a cold 1:4 EtOAc:Heptane mixture.

    • Dry under high vacuum at 40°C.

Part 3: Process Flow & Decision Tree

The following diagram illustrates the logical workflow for purifying this compound, including decision points for "oiling out" scenarios.

PurificationWorkflow Figure 1: Recrystallization Decision Tree for Aminopyridines Start Crude 6-(4-Methylphenoxy) pyridin-3-amine SolubilityCheck Check Solubility: Dissolve in hot EtOAc Start->SolubilityCheck Charcoal Is solution dark/black? SolubilityCheck->Charcoal TreatCharcoal Add Activated Carbon Filter Hot (Celite) Charcoal->TreatCharcoal Yes AntiSolvent Add n-Heptane (Dropwise to turbidity) Charcoal->AntiSolvent No TreatCharcoal->AntiSolvent Cooling Slow Cool to RT AntiSolvent->Cooling StateCheck Did it Oil Out? Cooling->StateCheck Reheat Reheat to dissolve oil Add more EtOAc StateCheck->Reheat Yes (Oiling) Filter Filter & Wash (Cold 1:4 EtOAc/Heptane) StateCheck->Filter No (Crystals) Seed Add Seed Crystal Cool very slowly Reheat->Seed Seed->Filter Final Pure Product (>98% HPLC) Filter->Final

Part 4: Troubleshooting Guide (FAQ)

Q1: The product is "oiling out" (forming a sticky gum) instead of crystallizing. How do I fix this?

  • Cause: This occurs when the anti-solvent (Heptane) is added too quickly or the concentration is too high, pushing the compound out of solution as a liquid before it can organize into a lattice.

  • Solution:

    • Reheat the mixture until the oil redissolves.

    • Add a small amount of the dissolving solvent (EtOAc) to slightly lower the saturation.

    • Add a seed crystal while the solution is still warm (~40°C).

    • Turn off the stirrer and let it sit undisturbed. Agitation often promotes oiling in this phase.

Q2: My product is turning pink/brown during drying. Is it decomposing?

  • Cause: Aminopyridines are electron-rich and prone to air oxidation, forming N-oxides or azo-dimers.

  • Solution:

    • Always dry the product under vacuum (not in an air oven).

    • Store the purified solid under an inert atmosphere (Argon/Nitrogen) in the dark.

    • If the color is severe, re-dissolve in EtOAc and pass through a short plug of silica gel before re-crystallizing.

Q3: I have low recovery (<50%). Where is my product?

  • Cause: The compound is moderately soluble in the EtOAc/Heptane mix.

  • Solution:

    • Concentrate the mother liquor (filtrate) to half volume and cool to 0°C to induce a second crop.

    • Note: The second crop is usually less pure and should be analyzed separately.

Q4: Can I use acid-base extraction instead?

  • Answer: Yes. If recrystallization fails, dissolve the crude in 1M HCl (aq). Wash with Ethyl Acetate (to remove non-basic impurities like phenols). Then, basify the aqueous layer with 2M NaOH to pH 10 and extract back into EtOAc. This is often a superior "pre-cleaning" step before the final recrystallization.

Part 5: Impurity Profiling
Impurity TypeOriginRemoval Strategy
p-Cresol (4-Methylphenol) Excess ReagentHighly soluble in Heptane; remains in mother liquor. Can also be removed by a basic wash (1M NaOH) prior to crystallization.
6-Chloro-3-nitropyridine Unreacted PrecursorMore polar; removed via Method B (EtOH/Water) or Column Chromatography.
Inorganic Salts (Cu/Pd) Catalyst ResidueInsoluble in hot EtOAc; removed during the hot filtration step (Celite).
References
  • Royal Society of Chemistry. Base and ligand-free copper-catalyzed N-arylation of 2-amino-N-heterocycles. (Describes purification of similar phenoxypyridinamines using Hexane/EtOAc systems).

  • Organic Syntheses. Purification of 3-Aminopyridine Derivatives. (General protocols for handling air-sensitive aminopyridines).

  • BenchChem. Solubility Profile of Pyridin-3-amine Derivatives. (Solubility data supporting EtOAc/Alcohol selection).

  • PubChem. 6-(4-Methylphenoxy)pyridin-3-amine Compound Summary. (Physical properties and structural data).

Sources

Troubleshooting

Technical Support Center: Stability &amp; Storage of 6-(4-Methylphenoxy)pyridin-3-amine

[1] Introduction: The Stability Paradox Welcome to the technical support center. You are likely here because you are working with 6-(4-Methylphenoxy)pyridin-3-amine , a critical intermediate often used in the synthesis o...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Introduction: The Stability Paradox

Welcome to the technical support center. You are likely here because you are working with 6-(4-Methylphenoxy)pyridin-3-amine , a critical intermediate often used in the synthesis of c-Met or VEGFR kinase inhibitors.[1]

The Core Problem: This molecule presents a stability paradox. The very structural features that make it a potent pharmacophore—an electron-rich pyridine ring coupled with a nucleophilic primary amine—render it highly susceptible to oxidative degradation.[1] The 4-methylphenoxy group at the 6-position acts as an electron-donating group (EDG), pushing electron density into the pyridine ring and significantly increasing the HOMO (Highest Occupied Molecular Orbital) energy of the exocyclic amine at position 3.[1]

The Result: Without rigorous storage protocols, this white crystalline solid will degrade into a brown/black tar (azo-dimers) or chemically distinct impurities (N-oxides) within days of air exposure.[1]

This guide provides the mechanistic understanding and protocols required to maintain >99% purity.

Module 1: Mechanistic Root Cause Analysis

To prevent degradation, you must understand the enemy. The degradation of 6-(4-Methylphenoxy)pyridin-3-amine is not random; it follows a specific oxidative cascade driven by atmospheric oxygen and catalyzed by light.[1]

The Oxidation Cascade

The primary amine (-NH2) is the "soft spot." Upon exposure to radical initiators (light/trace metals) and oxygen, it undergoes Single Electron Transfer (SET).

OxidationCascade Start Intact Molecule (White Solid) Step1 Radical Cation Formation (SET) Start->Step1 O2 / UV Light Branch1 N-Oxide Formation (+16 Da) Step1->Branch1 Oxygen Insertion Branch2 Oxidative Coupling (Azo Dimers) Step1->Branch2 Dimerization End Brown/Black Insoluble Tar Branch1->End Decomposition Branch2->End Polymerization

Figure 1: The oxidative degradation pathway of electron-rich aminopyridines. Note that the "browning" is typically due to trace amounts of conjugated azo-dimers, which have high extinction coefficients.[1]

Key Degradation Products
Impurity TypeLC-MS SignaturePhysical ObservationMechanism
N-Oxide [M+16]^+^Slight yellowingDirect oxidation of Pyridine N or Amine N.
Azo Dimer [2M-2]^+^Deep brown/red colorHomolytic coupling of amino radicals.[1]
Nitro [M+30]^+^DarkeningComplete oxidation of -NH2 to -NO2 (rare in storage, common in synthesis).[1]

Module 2: Storage Standard Operating Procedure (SOP)

Objective: Maintain purity >98% for >6 months. Principle: Remove the three vectors of decay: Oxygen, Moisture, and Light.

The Protocol
  • Container Selection:

    • DO NOT use clear glass or polyethylene bags (permeable to O2).

    • USE Amber glass vials with Teflon-lined screw caps. For amounts >1g, seal the cap with Parafilm or electrical tape.

  • Atmosphere Control (The "Argon Blanket"):

    • Nitrogen is acceptable, but Argon is superior due to its higher density. It "sits" on the powder, displacing air more effectively.

    • Technique: Gently flow Argon into the vial for 10-15 seconds before quickly capping.[1]

  • Temperature:

    • Short-term (<1 week): 4°C (Refrigerator).

    • Long-term (>1 week): -20°C (Freezer).

    • Critical: Allow the vial to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold hygroscopic solid.

  • Salt Formation (The "Ultimate Fix"):

    • If the free base is too unstable, convert it to the Hydrochloride (HCl) or Tosylate (TsOH) salt.

    • Why? Protonating the amine lone pair (

      
      ) removes the electron density that initiates oxidation.[1] The salt form is typically stable at room temperature for years.
      

StorageDecision Start Received Compound (Free Base) Q1 Intended Usage Timeframe? Start->Q1 Short Immediate Use (< 48 Hours) Q1->Short Med Short Term (1-4 Weeks) Q1->Med Long Long Term (> 1 Month) Q1->Long Action1 Store at 4°C Amber Vial Flush Headspace Short->Action1 Action2 Store at -20°C Under Argon Desiccator Med->Action2 Action3 CRITICAL ACTION: Convert to HCl Salt Store -20°C Long->Action3

Figure 2: Decision tree for storage conditions based on experimental timeline.

Module 3: Troubleshooting & FAQs

Q1: My white powder has turned light brown. Is it ruined?

  • A: Not necessarily. Aromatic amines are "color-loud."[1] Even 0.1% of an azo-impurity can turn the entire bulk solid brown due to high conjugation.[1]

  • Action: Run an LC-MS. If the purity is still >95%, you can likely use it for crude reactions. If purity is critical, perform the Rescue Protocol (see Module 4).

Q2: I see an M+16 peak in my LC-MS. What is it?

  • A: This is the N-oxide.[1][2] It forms readily in protic solvents (like methanol) if left standing in air.

  • Prevention: Never store the compound in solution. Dissolve immediately before use. If you must store a solution, use anhydrous DMSO, freeze it, and store under inert gas.

Q3: Can I store it in DMSO at Room Temperature?

  • A: No. DMSO is hygroscopic and can act as a mild oxidant over time. Furthermore, dissolved oxygen in DMSO will rapidly oxidize the amine. Always store as a solid.

Q4: Why is the "Phenoxy" group making it worse?

  • A: The phenoxy group at position 6 is an electron donor. It pushes electrons into the pyridine ring. This makes the amine nitrogen at position 3 more electron-rich (more nucleophilic).[1] While this might make it a better nucleophile for your reaction, it also lowers the oxidation potential, making it react with oxygen faster than a standard pyridine.

Module 4: Rescue Protocol (Purification)

If your compound has significantly oxidized (dark brown, <90% purity), use this Acid-Base Extraction method to restore it.[1] This relies on the fact that the oxidized neutral impurities (azo dimers) will not protonate as easily as the primary amine.

Reagents: 1N HCl, Ethyl Acetate (EtOAc), 1N NaOH, Brine.

  • Dissolution: Dissolve the impure brown solid in Ethyl Acetate .

  • Extraction (Acid Phase): Extract the organic layer with 1N HCl (aq) (3x).

    • Chemistry: The amine (

      
      ) becomes water-soluble (
      
      
      
      ).[1] Neutral oxidized tars remain in the EtOAc.
  • Separation: Discard the colored organic (EtOAc) layer. Keep the aqueous acidic layer.

  • Basification: Cool the aqueous layer on ice. Slowly add 1N NaOH until pH > 10.

    • Observation: The product will precipitate out as a white/off-white solid or oil.[1]

  • Recovery: Extract the now-basic aqueous layer with fresh EtOAc (3x).[1]

  • Drying: Dry the combined EtOAc layers over Sodium Sulfate (

    
    ), filter, and concentrate in vacuo.
    

Result: You should recover the off-white free base.[1]

References

  • Mechanism of Amine Oxidation

    • Panda, R. S., et al. "Peroxyacid Oxidations: A Kinetic and Mechanistic Study of Oxidation of 3-Aminopyridine."[1][3][4] Journal of the Indian Chemical Society.[4] (Mechanistic insight into nucleophilic attack of amino nitrogen).

  • Storage of Aromatic Amines

    • BenchChem Stability Guide.[1] "A Comparative Guide to the Stability of Aromatic Amines." (General stability profiles of aniline derivatives).

  • Safety & Handling

    • ACS Chemical Health & Safety.[1] "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines."[5] (Guidelines on storage temperature and segregation).

  • Chemical Properties (Analog)

    • PubChem Compound Summary.[1] "6-(4-Methylphenoxy)pyridin-3-amine analogs."[1] (Structural data and physical properties).

Sources

Optimization

common degradation products of 6-(4-Methylphenoxy)pyridin-3-amine

Technical Support Center: 6-(4-Methylphenoxy)pyridin-3-amine Welcome to the technical support center for 6-(4-Methylphenoxy)pyridin-3-amine. This guide is designed for researchers, scientists, and drug development profes...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 6-(4-Methylphenoxy)pyridin-3-amine

Welcome to the technical support center for 6-(4-Methylphenoxy)pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) related to the handling, stability, and degradation of this compound. Our goal is to equip you with the scientific understanding and practical methodologies to ensure the integrity of your experiments.

I. Introduction to 6-(4-Methylphenoxy)pyridin-3-amine

6-(4-Methylphenoxy)pyridin-3-amine is a substituted aminopyridine derivative with a phenoxy ether linkage. Its chemical structure, comprising a pyridine ring, an amino group, and a methylphenoxy group, makes it susceptible to specific degradation pathways under various stress conditions. Understanding these potential degradation routes is crucial for developing stable formulations and accurate analytical methods.

II. Frequently Asked Questions (FAQs)

Q1: What are the primary functional groups in 6-(4-Methylphenoxy)pyridin-3-amine that are susceptible to degradation?

A1: The key functional groups prone to degradation are:

  • The Ether Linkage: The C-O bond between the pyridine and phenyl rings can undergo cleavage, particularly under acidic conditions.[1][2]

  • The Amino Group: The primary amine on the pyridine ring is susceptible to oxidation.[3][4]

  • The Pyridine Ring: The entire heterocyclic ring system can be subject to oxidation and photodegradation.[5][6]

  • The Methyl Group: The methyl group on the phenoxy ring can be a site for oxidation under certain conditions.

Q2: What are the most probable degradation pathways for this molecule?

A2: Based on its structure, the most likely degradation pathways are:

  • Hydrolysis: Cleavage of the ether linkage, especially under acidic conditions, to yield 3-amino-6-hydroxypyridine and p-cresol.[1][2][7]

  • Oxidation: Oxidation of the amino group can lead to the formation of nitroso, nitro, or dimeric/polymeric impurities.[3][4][8] The pyridine ring itself can also be oxidized.

  • Photodegradation: Exposure to UV or visible light can induce degradation, a common pathway for aromatic amines and pyridine derivatives.[5][6][9]

  • Thermal Degradation: High temperatures can cause decomposition, potentially leading to a complex mixture of products through cleavage of the ether bond and other fragmentations.[10][11][12][13]

Q3: What are some of the expected common degradation products?

A3: The primary degradation products you might encounter are:

Degradation PathwayPotential Degradation Products
Hydrolysis 3-amino-6-hydroxypyridine, p-cresol
Oxidation 6-(4-Methylphenoxy)pyridin-3-nitrosoamine, 6-(4-Methylphenoxy)-3-nitropyridine, Azo-dimers
Photodegradation Complex mixture of hydroxylated and ring-opened products

Q4: How can I minimize the degradation of 6-(4-Methylphenoxy)pyridin-3-amine during storage and handling?

A4: To maintain the stability of the compound:

  • Storage: Store in a cool, dark, and dry place. A desiccator or an inert atmosphere (e.g., argon or nitrogen) is recommended.

  • Light Protection: Protect from light by using amber vials or by wrapping containers with aluminum foil.

  • pH Control: Avoid strongly acidic or basic conditions in solutions. Buffering solutions to a neutral pH can help prevent hydrolysis.

  • Inert Atmosphere: When working with solutions, particularly for extended periods or at elevated temperatures, purging with an inert gas can minimize oxidative degradation.

III. Troubleshooting Guide

This section addresses specific issues that may arise during your experiments and provides actionable solutions.

Issue 1: I am observing an unexpected peak in my HPLC analysis of a sample that has been stored for a while. How can I identify if it's a degradation product?

  • Causality: Unexpected peaks often indicate the formation of impurities, with degradation being a common cause. The appearance of new peaks over time, especially under non-ideal storage conditions, points towards instability.

  • Troubleshooting Steps:

    • Forced Degradation Study: Perform a forced degradation study (see Section IV for protocol) to intentionally generate degradation products. This will help you to tentatively identify if the unknown peak corresponds to a degradant formed under specific stress conditions (e.g., acid, base, peroxide, light, heat).[14][15]

    • Mass Spectrometry (MS) Analysis: Couple your HPLC to a mass spectrometer. The mass-to-charge ratio (m/z) of the unknown peak can provide the molecular weight of the impurity, allowing you to propose a structure based on the expected degradation pathways.

    • Comparative Analysis: Compare the chromatogram of the aged sample with that of a freshly prepared sample. The new peak(s) in the aged sample are likely impurities.

Issue 2: My reaction yield is consistently lower than expected when using 6-(4-Methylphenoxy)pyridin-3-amine. Could degradation be the cause?

  • Causality: If the starting material is degrading either in storage or during the reaction, the effective concentration will be lower, leading to reduced yields. Reaction conditions (e.g., high temperature, acidic/basic reagents) can accelerate this degradation.

  • Troubleshooting Steps:

    • Purity Check: Before starting your reaction, verify the purity of your 6-(4-Methylphenoxy)pyridin-3-amine using a suitable analytical method like HPLC or NMR.

    • Reaction Condition Compatibility: Evaluate if your reaction conditions are promoting degradation. For instance, strong acids can cleave the ether linkage.[1][2] If so, explore milder reaction conditions or protect the susceptible functional groups.

    • In-Process Monitoring: Monitor the reaction progress over time using techniques like TLC or LC-MS. This can help you determine if the starting material is being consumed by a side reaction (degradation) rather than the desired transformation.

Issue 3: I have noticed a color change in my solid sample of 6-(4-Methylphenoxy)pyridin-3-amine over time.

  • Causality: Color change is often a visual indicator of chemical degradation, particularly oxidation of the amino group, which can form colored impurities like nitroso compounds or polymeric species.

  • Troubleshooting Steps:

    • Re-analyze the Sample: Perform a purity analysis (e.g., HPLC, NMR) to confirm the presence of impurities.

    • Improve Storage Conditions: If degradation is confirmed, review and improve your storage protocol. Ensure the container is tightly sealed and protected from light and moisture. Storing under an inert atmosphere can be beneficial.

    • Purification: If the purity has significantly decreased, consider re-purifying the material before use, for example, by recrystallization or column chromatography.

IV. Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a systematic approach to investigate the degradation pathways of 6-(4-Methylphenoxy)pyridin-3-amine under various stress conditions, as recommended by ICH guidelines.[14]

Objective: To generate potential degradation products and assess the intrinsic stability of the molecule.

Materials:

  • 6-(4-Methylphenoxy)pyridin-3-amine

  • Methanol or Acetonitrile (HPLC grade)

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • HPLC system with UV or PDA detector

  • LC-MS system (for identification)

  • pH meter

  • Photostability chamber

  • Oven

Procedure:

  • Stock Solution Preparation: Prepare a stock solution of 6-(4-Methylphenoxy)pyridin-3-amine in a suitable solvent (e.g., 1 mg/mL in methanol).

  • Stress Conditions:

    • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60°C for a specified time (e.g., 2, 4, 8, 24 hours).

    • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Heat at 60°C for a specified time.

    • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for a specified time, protected from light.[9]

    • Thermal Degradation: Place a known amount of the solid compound in an oven at a high temperature (e.g., 80°C) for a specified time. Also, heat the stock solution at 60°C.

    • Photolytic Degradation: Expose the stock solution and the solid compound to light in a photostability chamber according to ICH Q1B guidelines.

  • Sample Analysis:

    • At each time point, withdraw an aliquot of the stressed sample.

    • Neutralize the acidic and basic samples before analysis.

    • Dilute all samples to an appropriate concentration for HPLC analysis.

    • Analyze the samples by a validated stability-indicating HPLC method.

    • For identification of major degradants, analyze the stressed samples using LC-MS.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from its potential degradation products.

Starting HPLC Parameters:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: Start with a low percentage of B (e.g., 10%) and gradually increase to a high percentage (e.g., 90%) over 20-30 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: Scan for an optimal wavelength using a PDA detector, or use a fixed wavelength (e.g., 254 nm).

  • Column Temperature: 30°C

Method Development and Validation:

  • Optimization: Inject a mixture of the unstressed and stressed samples (from the forced degradation study). Adjust the gradient, mobile phase composition, and other parameters to achieve baseline separation of the parent peak from all degradation product peaks.

  • Validation: Validate the final method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness. The method is considered "stability-indicating" if it can resolve all degradation products from the parent compound.

V. Visualizations

Degradation_Pathways cluster_main 6-(4-Methylphenoxy)pyridin-3-amine cluster_products Potential Degradation Products main 6-(4-Methylphenoxy)pyridin-3-amine hydrolysis 3-amino-6-hydroxypyridine + p-cresol main->hydrolysis Hydrolysis (Acid/Base) oxidation Nitroso/Nitro derivatives, Azo-dimers main->oxidation Oxidation (e.g., H₂O₂) photodegradation Complex Mixture main->photodegradation Photodegradation (UV/Vis Light) thermal Various Fragments main->thermal Thermal Stress (Heat)

Caption: Potential degradation pathways of 6-(4-Methylphenoxy)pyridin-3-amine.

Troubleshooting_Workflow start Problem Observed (e.g., extra peak, low yield) check_purity Verify Purity of Starting Material start->check_purity forced_degradation Conduct Forced Degradation Study check_purity->forced_degradation If purity is suspect optimize Optimize Storage/Reaction Conditions check_purity->optimize If purity is confirmed lcms Analyze by LC-MS forced_degradation->lcms identify Identify Degradation Product(s) lcms->identify identify->optimize end Problem Resolved optimize->end

Caption: Troubleshooting workflow for degradation-related issues.

VI. References

  • Mirkhani, V., et al. (2009). Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst. Journal of the Iranian Chemical Society. Available at:

  • Stack Exchange. (2025). Different reaction conditions for hydrolysis of ethers and epoxides. Chemistry Stack Exchange. Available at:

  • Naik, D. B., & Moorthy, P. N. (2002). Reactions of oxidizing radicals with 2- and 3-aminopyridines: a pulse radiolysis study. Radiation Physics and Chemistry. Available at:

  • ProQuest. (n.d.). The Kinetics of Oxidation of 3-Aminopyridin-2(1H)-ones by Hydrogen Peroxide in the Presence of Horseradish Peroxidase. ProQuest. Available at:

  • ProQuest. (2023). Horseradish peroxidase oxidation of 2,3-diaminopyridine and related compounds. ProQuest. Available at:

  • ResearchGate. (2025). Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst. ResearchGate. Available at:

  • Benchchem. (n.d.). An In-depth Technical Guide on the Stability and Degradation of 2-Amino-2-(pyridin-3-yl)acetonitrile. Benchchem. Available at:

  • PubMed. (1992). Oxidation and cleavage of 3-aminopyridine adenine dinucleotide phosphate with periodate. PubMed. Available at:

  • Semantic Scholar. (2026). Photochemical degradation of the aromatic amine 4-(N,N-dimethylamino)benzonitrile: Triplet sensitisation, back reduction, and (quasi-)global modelling. Semantic Scholar. Available at:

  • ResearchGate. (2025). Thermal and thermo-oxidative degradation of poly(hydroxy ether of bisphenol-A) studied by TGA/FTIR and TGA/MS. ResearchGate. Available at:

  • ResearchGate. (2025). Photodegradation of Polyphenols and Aromatic Amines in Olive Mill Effluents with Ni Doped C/TiO2. ResearchGate. Available at:

  • Master Organic Chemistry. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry. Available at:

  • Synfacts. (2024). Late-Stage Pyridine Oxidation via Oxygen Walking. Synfacts. Available at:

  • YouTube. (2014). Ester Hydrolysis (Acidic and Basic Conditions). YouTube. Available at:

  • Royal Society of Chemistry. (n.d.). Homoleptic phenoxy-imine pyridine zinc complexes: efficient catalysts for solvent free synthesis and chemical degradation of polyesters. Catalysis Science & Technology. Available at:

  • MDPI. (2022). Auramine O UV Photocatalytic Degradation on TiO2 Nanoparticles in a Heterogeneous Aqueous Solution. MDPI. Available at:

  • Chemistry LibreTexts. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Chemistry LibreTexts. Available at:

  • Science discussions. (n.d.). Mechanisms of Ester hydrolysis. Science discussions. Available at:

  • ACS Publications. (1955). The Thermal Decomposition of 2-Phenoxybenzoyl Peroxide. Journal of the American Chemical Society. Available at:

  • ResearchGate. (n.d.). Microbial Degradation of Pyridine and Pyridine Derivatives. ResearchGate. Available at:

  • ResearchGate. (n.d.). Degradation of Pyridines in the Environment. ResearchGate. Available at:

  • NASA Technical Reports Server. (n.d.). Thermal and oxidative degradation studies of formulated c-ethers by gel-permeation chromatography. NASA Technical Reports Server. Available at:

  • ResearchGate. (2014). Mechanism of thermal decomposition of poly(ether ether ketone) (PEEK) from a review of decomposition studies. ResearchGate. Available at:

  • Polymer Degradation and Stability. (1986). Part 4 Thermal Degradation of Bisphenol-A Diglycidyl Ether Cured with Ethylene Diamine. Polymer Degradation and Stability. Available at:

  • SciSpace. (2016). Forced Degradation Studies. SciSpace. Available at:

  • ScienceDirect. (n.d.). Thermal degradation of PZ-promoted tertiary amines for CO2 capture. ScienceDirect. Available at:

  • BioPharm International. (2026). Forced Degradation Studies for Biopharmaceuticals. BioPharm International. Available at:

  • PubMed. (2007). Biodegradation of pyridine using aerobic granules in the presence of phenol. PubMed. Available at:

  • PMC. (n.d.). Metabolism of Pyridine Compounds by Phthalate-Degrading Bacteria. PMC. Available at:

  • BLDpharm. (n.d.). 6-(3-Methoxy-4-methylphenoxy)pyridin-3-amine. BLDpharm. Available at:

  • RSC Publishing. (n.d.). N-(Pyridin-3-yl)pyrimidin-4-amine analogues as potent CDK2 inhibitors: an in silico investigative approach. RSC Publishing. Available at:

  • PubChem. (n.d.). 6-(4-Methylpiperazin-1-yl)pyridin-3-amine. PubChem. Available at:

  • MDPI. (2025). Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process. MDPI. Available at:

  • Sigma-Aldrich. (n.d.). 6-(4-tert-butyl-2-methylphenoxy)pyridine-3-carboxylic acid. Sigma-Aldrich. Available at:

  • SINTEF. (n.d.). Degradation of amines in CO2 Capture. SINTEF. Available at:

  • PMC. (n.d.). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. PMC. Available at:

  • Heriot-Watt University. (n.d.). Degradation of amine-based solvents in CO2 capture process by chemical absorption. Heriot-Watt University. Available at:

  • PubChemLite. (n.d.). 6-[4-(trifluoromethyl)phenoxy]pyridin-3-amine (C12H9F3N2O). PubChemLite. Available at:

Sources

Troubleshooting

resolving solubility issues of 6-(4-Methylphenoxy)pyridin-3-amine in cell culture media

Subject: 6-(4-Methylphenoxy)pyridin-3-amine Executive Summary & Chemical Context The Challenge: Researchers frequently report precipitation ("crashing out") of 6-(4-Methylphenoxy)pyridin-3-amine when transitioning from o...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: 6-(4-Methylphenoxy)pyridin-3-amine

Executive Summary & Chemical Context

The Challenge: Researchers frequently report precipitation ("crashing out") of 6-(4-Methylphenoxy)pyridin-3-amine when transitioning from organic stock solutions to aqueous cell culture media.[1]

The Science: This molecule presents a classic medicinal chemistry challenge: Lipophilic Weak Base .

  • Lipophilicity: The p-tolyl ether moiety drives the LogP up (estimated ~2.5–3.0), making the molecule hydrophobic.

  • Ionization State: The pyridine nitrogen is a weak base (pKa ~5-6).[1] At physiological pH (7.4), the molecule is predominantly neutral (uncharged).[1] Neutral molecules have significantly lower aqueous solubility than their ionized counterparts.[1]

  • The "Crash": When you inject a high-concentration DMSO stock into pH 7.4 media, the solvent environment shifts instantly from lipophilic (DMSO) to hydrophilic (Water).[1] The molecule, now neutral and exposed to water, rapidly nucleates and precipitates before it can disperse.

Standard Operating Procedures (SOPs)
Phase 1: The "Golden Standard" Stock Preparation

Goal: Ensure the compound is truly solubilized, not just suspended, in the carrier solvent.

ParameterSpecificationReason
Solvent Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9%Water content in low-grade DMSO promotes degradation and early nucleation.[1]
Concentration 10 mM - 20 mM Higher concentrations (e.g., 100 mM) are risky for this lipophile and increase the likelihood of precipitation upon dilution.[1]
Mechanical Aid Vortex (30s) + Bath Sonication (5 min) Visual clarity is deceptive.[1] Micro-crystals may persist without sonication, acting as seeds for precipitation later.[1]
Storage -20°C, Desiccated, Amber VialPrevent hygroscopic water absorption and light degradation.[1]
Phase 2: The "Step-Down" Dilution Protocol

Goal: Prevent "Solvent Shock" (Rapid polarity shift).[1]

Do NOT pipette 100% DMSO stock directly into the cell culture well. This creates a local area of supersaturation that triggers immediate precipitation.[1]

Use the Intermediate Dilution Method:

DilutionWorkflow cluster_check CRITICAL QC STEP Stock 1. DMSO Stock (10 mM) Inter 2. Intermediate Plate (100x Final Conc in Media/PBS) Stock->Inter Dilute 1:10 (e.g., 10µL Stock + 90µL Media) Final 3. Cell Culture Well (1x Final Conc) Inter->Final Transfer (e.g., 10µL Inter + 990µL Media)

Figure 1: The Step-Down Dilution Workflow designed to minimize local supersaturation.

  • Prepare Intermediate: Dilute your DMSO stock 10-20 fold into a cell-free tube containing culture media (or PBS).

  • QC Check: Vortex and hold up to a light source.

    • Clear? Proceed.

    • Cloudy? The concentration is above the solubility limit. You must lower the target dose.

  • Final Transfer: Pipette from this Intermediate solution into your cell culture wells.

Troubleshooting & FAQs

Q1: I see "needles" or debris on my cells after adding the compound. Is this contamination? A: It is likely crystal growth , not biological contamination.[1]

  • Diagnosis: Check the negative control (DMSO only). If clear, it's compound precipitation.[1]

  • Fix: Your final concentration is exceeding the thermodynamic solubility of the neutral molecule.

    • Immediate Action: Reduce the final concentration by 50%.

    • Alternative: Pre-warm the media to 37°C before adding the compound. Cold media accelerates precipitation.[1]

Q2: My cells are dying in the vehicle control. Is DMSO toxic? A: Yes, above certain thresholds.[1]

  • Rule of Thumb: Keep final DMSO concentration < 0.5% (v/v) for robust cell lines (e.g., HeLa, HEK293) and < 0.1% for sensitive primary cells or neurons.[1]

  • Calculation: If you need 10 µM final drug, and your stock is 10 mM, your DMSO is 0.1%.[1] This is safe. If you need 100 µM, you hit 1% DMSO, which is toxic.[1] You must concentrate your stock to 100 mM (if possible) or accept the solubility limit.

Q3: Can I use Ethanol instead of DMSO? A: Generally, No .[1] While this compound dissolves in ethanol, ethanol is more volatile and often more cytotoxic to cells than DMSO. It also evaporates during long incubations, changing the drug concentration. Stick to DMSO.

Q4: The compound precipitates immediately in DMEM but not in water. Why? A: This is the "Salting Out" effect . Cell culture media (DMEM/RPMI) contains high concentrations of salts and amino acids.[1] These compete for water molecules, effectively reducing the water available to solvate your hydrophobic drug.

  • Fix: If it dissolves in PBS but crashes in DMEM, try adding Serum (FBS) to the media before adding the drug. Serum albumin (BSA) acts as a natural carrier protein and can bind/solubilize lipophilic drugs.[1]

Advanced Formulation: The "Plan B"

If the compound is biologically active but physically insoluble at the required dose, you must move to an excipient-based formulation.

Protocol: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Complexation Cyclodextrins form a "donut" shape, encapsulating the hydrophobic drug inside while remaining soluble in water outside.[1]

  • Prepare Vehicle: Make a 20% (w/v) HP-β-CD solution in PBS or Water.[1] Sterile filter (0.22 µm).[1]

  • Solubilization: Add your solid compound directly to this vehicle (not DMSO).

  • Energy Input: Sonicate in a water bath at 37°C for 30-60 minutes.

  • Usage: Use this solution directly on cells (HP-β-CD is generally non-toxic up to high concentrations).[1]

Mechanism cluster_0 Solubility Failure Mode cluster_1 Cyclodextrin Solution A Hydrophobic Compound (Neutral at pH 7.4) C Precipitation (Crystal Formation) A->C Repulsion E Inclusion Complex (Soluble System) A->E + Energy (Sonication) B Aqueous Media (High Polarity) B->C Salting Out D HP-beta-CD (Hydrophobic Core / Hydrophilic Shell) D->E Encapsulation

Figure 2: Mechanism of action for Cyclodextrin-based rescue of insoluble compounds.[1]

References
  • NCATS Assay Guidance Manual. Compound Management and Solubility in Screening. National Center for Advancing Translational Sciences.[1][2] Available at: [Link]

  • Di, L., & Kerns, E. H. (2016). Drug-like Properties: Concepts, Structure Design and Methods.[1] Elsevier.[1] (Standard text for kinetic solubility protocols).

  • PubChem Compound Summary. Aminopyridines and Solubility Properties. National Library of Medicine.[1][2] Available at: [Link][1]

  • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development.[1] Journal of Pharmacy and Pharmacology.[1] (Authoritative source for HP-β-CD protocols).

Disclaimer: This guide provides technical advice based on general chemical principles of aminopyridines. Specific solubility values should be empirically determined in your specific media formulation.

Sources

Reference Data & Comparative Studies

Validation

1H NMR spectrum analysis of 6-(4-Methylphenoxy)pyridin-3-amine

Topic: 1H NMR Spectrum Analysis of 6-(4-Methylphenoxy)pyridin-3-amine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Strategic Importance...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 1H NMR Spectrum Analysis of 6-(4-Methylphenoxy)pyridin-3-amine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Strategic Importance

In medicinal chemistry, 6-(4-Methylphenoxy)pyridin-3-amine serves as a critical pharmacophore, often acting as the "hinge-binding" scaffold in kinase inhibitors or as a precursor for urea-based drug candidates. Its structural integrity is defined by the precise electronic environment of the aminopyridine core and the ether linkage.

This guide provides a comparative technical analysis of the 1H NMR spectral characteristics of this molecule. Unlike standard data sheets, we compare solvent systems (DMSO-d₆ vs. CDCl₃) and reaction states (Precursor vs. Product) to provide a robust framework for structural validation.

Structural Logic & Proton Assignment

To interpret the spectrum accurately, we must first map the protons to their magnetic environments. The molecule consists of two distinct aromatic systems linked by an oxygen atom: an electron-rich p-tolyl ring and a 2,5-disubstituted pyridine ring.

Theoretical Assignment Map
  • Pyridine Core: The nitrogen atom deshields adjacent protons (H-2), while the amine (C-3) and ether (C-6) substituents exert shielding effects, particularly at positions ortho to them.

  • Phenoxy Ring: The 4-methyl group creates a classic AA'BB' system, though often appearing as two doublets.

G struct 6-(4-Methylphenoxy)pyridin-3-amine H_Amine NH2 Protons (Exchangeable) struct->H_Amine H_Pyridine Pyridine Ring (H-2, H-4, H-5) struct->H_Pyridine H_Phenoxy Phenoxy Ring (AA'BB' System) struct->H_Phenoxy H_Methyl Methyl Group (-CH3) struct->H_Methyl Broad Singlet\n(Solvent Dependent) Broad Singlet (Solvent Dependent) H_Amine->Broad Singlet\n(Solvent Dependent) Distinct Pattern:\n1x d (H-2), 1x dd (H-4), 1x d (H-5) Distinct Pattern: 1x d (H-2), 1x dd (H-4), 1x d (H-5) H_Pyridine->Distinct Pattern:\n1x d (H-2), 1x dd (H-4), 1x d (H-5) Two Doublets\n(~6.9 & 7.1 ppm) Two Doublets (~6.9 & 7.1 ppm) H_Phenoxy->Two Doublets\n(~6.9 & 7.1 ppm) Singlet\n(~2.3 ppm) Singlet (~2.3 ppm) H_Methyl->Singlet\n(~2.3 ppm)

Figure 1: Structural deconstruction and predicted NMR signal patterns.

Comparative Analysis: Solvent Selection (DMSO-d₆ vs. CDCl₃)

The choice of solvent is not merely about solubility; it fundamentally alters the spectral resolution of the amino group and the aromatic region.

The "Alternative" Problem: Why CDCl₃ Fails

While CDCl₃ is the standard for organic synthesis, it is suboptimal for aminopyridines.

  • Exchange Broadening: The acidic protons of the -NH₂ group undergo rapid exchange in CDCl₃, often resulting in a broad, undetectable hump or complete disappearance.

  • Overlap: The chemical shift of the residual CHCl₃ (7.26 ppm) often overlaps with the critical phenoxy protons.

The Solution: DMSO-d₆ Performance

DMSO-d₆ acts as a hydrogen-bond acceptor, stabilizing the -NH₂ protons. This slows the exchange rate, sharpening the signal and shifting it downfield, allowing for accurate integration.

Comparative Data Table
FeatureAlternative: CDCl₃ Recommended: DMSO-d₆ Technical Insight
-NH₂ Signal Broad/Invisible (3.5 - 4.5 ppm)Sharp Singlet (5.0 - 5.2 ppm) DMSO H-bonds with NH₂, slowing exchange (k_ex).
H-2 (Pyridine) ~7.80 ppm~7.65 ppm Solvent polarity affects the lone pair on Pyridine N.
H-5 (Pyridine) ~6.75 ppm~6.80 ppm Ortho to the ether linkage; relatively stable.
Methyl (-CH₃) 2.32 ppm2.26 ppm Minimal solvent effect (aliphatic).
Water Signal ~1.56 ppm (variable)3.33 ppm Water in DMSO is distinct; in CDCl₃ it wanders.

Critical Validation: If the integration of the aromatic region is ambiguous (e.g., sum = 7.2H), switch to DMSO-d₆. The appearance of the sharp 2H singlet for -NH₂ confirms the amine is intact and not protonated or alkylated.

Comparative Analysis: Reaction Monitoring (Nitro vs. Amine)

The most common synthesis route involves the reduction of 6-(4-methylphenoxy)-3-nitropyridine . NMR is the definitive tool to confirm complete reduction.

Key Spectral Shifts Determining Reaction Completion

The transformation of the Nitro group (-NO₂) to the Amine (-NH₂) dramatically changes the electronic shielding of the pyridine ring.

  • Shielding Effect: The -NO₂ group is strongly electron-withdrawing (deshielding). The -NH₂ group is electron-donating (shielding) via resonance.

  • Diagnostic Proton (H-2): The proton adjacent to the functional group (H-2) experiences the largest shift.

Proton PositionPrecursor: Nitro-Analog Product: Amine-Target Shift (Δδ)
H-2 (Ortho to FG) ~9.05 ppm (d)~7.65 ppm (d) -1.4 ppm (Upfield)
H-4 (Ortho to FG) ~8.45 ppm (dd)~7.05 ppm (dd) -1.4 ppm (Upfield)
H-5 (Meta to FG) ~7.20 ppm (d)~6.80 ppm (d) -0.4 ppm
-NH₂ Absent~5.10 ppm (s) Appearance of new peak

Detailed Experimental Protocol

Reagents & Equipment[1][2][3]
  • Solvent: DMSO-d₆ (99.9% D) + 0.03% TMS (Tetramethylsilane) v/v.

  • Instrument: 400 MHz or higher (600 MHz recommended for resolving H-4/H-5 coupling).

  • Sample Mass: 5–10 mg.

Workflow
  • Preparation: Dissolve 5-10 mg of the solid in 0.6 mL DMSO-d₆. Ensure the solution is clear; aminopyridines can form aggregates.

  • Acquisition Parameters:

    • Pulse Angle: 30° (to ensure accurate integration).

    • Relaxation Delay (D1): ≥ 1.0 second (ensure full relaxation of aromatic protons).

    • Scans (NS): 16 (sufficient for >5 mg).

  • Processing:

    • Reference the spectrum to the residual DMSO pentet at 2.50 ppm .

    • Apply exponential multiplication (LB = 0.3 Hz) to reduce noise without broadening couplings.

Self-Validating Analysis Workflow

Use the following logic flow to confirm the identity of your product.

Workflow Start Acquire Spectrum (DMSO-d6) CheckMethyl Check 2.2-2.3 ppm Singlet (3H)? Start->CheckMethyl CheckAmine Check 5.0-5.2 ppm Broad Singlet (2H)? CheckMethyl->CheckAmine Yes Decision1 Impurity/Wrong Solv. CheckMethyl->Decision1 No (Missing/Shifted) CheckAromatic Check 6.5-8.0 ppm Total Integral = 7H? CheckAmine->CheckAromatic Yes Decision2 Incomplete Reduction CheckAmine->Decision2 No (Check 9.0 ppm) CheckAromatic->Decision1 No (Check Purity) Success Identity Confirmed CheckAromatic->Success Yes

Figure 2: Step-by-step logic for spectral validation.

Troubleshooting & Impurity Profiling

When analyzing the spectrum, be vigilant for these common process impurities:

  • Residual Ethanol/Methanol: Often used in the reduction step.

    • Ethanol in DMSO: Triplet at 1.06 ppm, Quartet at 3.44 ppm.

  • Residual Water:

    • Signal: Broad singlet at ~3.33 ppm in DMSO.

    • Impact: If water content is high, it can exchange with the -NH₂ protons, causing them to broaden further or shift.

  • Rotamers:

    • While rare for this specific primary amine, if the amine is acylated (an amide), you may see "shadow peaks" due to restricted rotation. This confirms you have over-reacted the material.

References

  • Abraham, R. J., et al. (2006).[1] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry.

  • Gottlieb, H. E., et al. (1997).[2] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Laboratory Chemist." The Journal of Organic Chemistry.

  • SDBS Web. "Spectral Database for Organic Compounds." National Institute of Advanced Industrial Science and Technology (AIST). (Used for fragment shift verification of p-cresol and aminopyridine derivatives).

  • Reich, H. J. "Proton NMR Data." University of Wisconsin-Madison Chemistry. (Reference for substituent effects on pyridine rings).

Sources

Comparative

mass spectrometry (LC-MS) data for 6-(4-Methylphenoxy)pyridin-3-amine

Technical Comparison Guide: LC-MS/MS Profiling & Method Validation for 6-(4-Methylphenoxy)pyridin-3-amine Executive Summary & Strategic Context In the synthesis of tyrosine kinase inhibitors (TKIs) and advanced agrochemi...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide: LC-MS/MS Profiling & Method Validation for 6-(4-Methylphenoxy)pyridin-3-amine

Executive Summary & Strategic Context

In the synthesis of tyrosine kinase inhibitors (TKIs) and advanced agrochemicals, 6-(4-Methylphenoxy)pyridin-3-amine serves as a critical building block. Its structural integrity—specifically the ether linkage between the electron-deficient pyridine and the electron-rich toluene moiety—dictates the pharmacological efficacy of the final API.

While HPLC-UV is sufficient for raw material assay (>98% purity), it fails in the trace analysis (ppm/ppb levels) required for genotoxic impurity screening and pharmacokinetic (PK) profiling. This guide delineates a validated LC-MS/MS (ESI+) protocol, establishing it as the superior alternative to HPLC-UV and GC-MS for sensitivity, specificity, and throughput.

Technical Comparison: LC-MS/MS vs. Alternatives

The following matrix compares the proposed LC-MS/MS method against traditional quantification techniques for aminopyridines.

FeatureLC-MS/MS (Recommended) HPLC-UV (Diode Array) GC-MS (EI Source)
Detection Limit (LOD) 0.05 ng/mL (Trace/Impurity)~500 ng/mL (Assay only)~10 ng/mL
Selectivity High (Mass-resolved, MRM)Low (Co-elution risk)Medium (Spectral matching)
Sample Prep Minimal (Protein Precip/Dilute)MinimalComplex (Derivatization often required due to polar amine)
Throughput < 5 min (UHPLC)15–30 min20–40 min
Matrix Effect Susceptible (Requires IS correction)MinimalMinimal

Expert Insight: GC-MS is often suggested for small aromatics, but the primary amine on the pyridine ring causes peak tailing and thermal instability without derivatization (e.g., TMS capping). LC-MS/MS with Electrospray Ionization (ESI) avoids this thermal stress, protonating the basic pyridine nitrogen for optimal signal intensity.

Validated Experimental Protocol

This protocol is designed for self-validation . The causality of every parameter is explained to ensure reproducibility across different platforms (Agilent 6400, Sciex Triple Quad, or Waters Xevo).

Chromatographic Conditions (UHPLC)
  • Rationale: A C18 column with high pH stability or standard end-capping is chosen to retain the moderately polar aminopyridine while eluting the hydrophobic phenoxy tail.

  • Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

  • Mobile Phase A: 0.1% Formic Acid in Water (Proton source for ESI).

  • Mobile Phase B: Acetonitrile (LC-MS Grade).

  • Flow Rate: 0.4 mL/min.[1]

  • Gradient:

    • 0.0 min: 5% B

    • 3.5 min: 95% B (Ramp)

    • 4.5 min: 95% B (Hold)

    • 4.6 min: 5% B (Re-equilibrate)

Mass Spectrometry Parameters (ESI+)
  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.[1][2]

  • Rationale: The pyridine nitrogen (pKa ~6.8) is the most basic site, readily accepting a proton to form

    
    .
    
  • Source Temp: 500°C (High temp required to desolvate the aromatic rings).

  • Capillary Voltage: 3.5 kV.

MRM Transition Table

The following transitions are derived from the structural fragmentation logic of diaryl ethers.

Precursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)TypeMechanistic Origin
201.1

94.1 25Quantifier Cleavage of ether bond; formation of 5-aminopyridin-2-yl cation .
201.1 91.1 35QualifierFormation of tropylium ion (C₇H₇⁺) from the methylphenoxy moiety.
201.1 184.1 15QualifierNeutral loss of NH₃ (17 Da) from the primary amine.

Mechanistic Visualization

The following diagrams illustrate the analytical workflow and the fragmentation pathway, generated via Graphviz.

Figure 1: Analytical Workflow & Decision Logic

Workflow Sample Sample Matrix (Plasma/Reaction Mix) Prep Protein Precip / Dilution (MeOH + 0.1% FA) Sample->Prep Extraction Sep UHPLC Separation (BEH C18, Gradient) Prep->Sep Injection Ion ESI+ Ionization [M+H]+ = 201.1 Sep->Ion Elution Frag CID Fragmentation (Collision Cell) Ion->Frag Isolation Det Detection (MRM) 94.1 / 91.1 Frag->Det Quantitation

Caption: Step-by-step LC-MS/MS workflow from sample preparation to MRM quantification.

Figure 2: ESI+ Fragmentation Pathway

Fragmentation Parent Precursor Ion [M+H]+ m/z 201.1 Frag1 Fragment A (Quantifier) [C5H6N2]+ m/z 94.1 (Aminopyridine core) Parent->Frag1 Ether Cleavage (Charge on Pyridine) Frag2 Fragment B (Qualifier) [C7H7]+ m/z 91.1 (Tropylium Ion) Parent->Frag2 Ether Cleavage (Charge on Phenyl) Frag3 Fragment C [M+H - NH3]+ m/z 184.1 Parent->Frag3 Neutral Loss (-17 Da)

Caption: Proposed collision-induced dissociation (CID) pathway for 6-(4-Methylphenoxy)pyridin-3-amine.

Performance Data (Simulated Validation)

The following data represents typical performance metrics observed when validating this protocol under ICH Q2(R1) guidelines.

ParameterResultAcceptance Criteria
Linearity (R²) > 0.999> 0.990
Range 0.1 – 1000 ng/mLApplication dependent
Precision (RSD) < 4.5% (n=6)< 15% (Trace level)
Accuracy (Recovery) 92% – 105%80% – 120%
Matrix Effect < 12% suppression< 20%

Troubleshooting Tip: If peak tailing occurs, increase the column temperature to 45°C or add a small amount of Ammonium Acetate (5mM) to Mobile Phase A to buffer the basic amine interaction with residual silanols.

References

  • European Medicines Agency. (2005). ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • SCIEX. (2016). Rapid Determination of Primary Aromatic Amines in Food Packaging Materials using LC-MS/MS. Retrieved from [Link]

  • Waters Corporation. (2015). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Retrieved from [Link]

  • National Institute of Standards and Technology (NIST). (2023). Mass Spectrum of 6-Methyl-2-pyridinamine (Analog Reference). NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

  • PubChem. (2025).[3] Compound Summary: 6-(4-Methylphenoxy)pyridin-3-amine (CAS 1311138-07-4). Retrieved from [Link]

Sources

Validation

Comparative Bioactivity Guide: 6-(4-Methylphenoxy)pyridin-3-amine vs. Standard Aminopyridines

The following guide provides an in-depth technical analysis of 6-(4-Methylphenoxy)pyridin-3-amine , positioning it not merely as a standalone chemical, but as a "privileged scaffold" in modern medicinal chemistry. This a...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of 6-(4-Methylphenoxy)pyridin-3-amine , positioning it not merely as a standalone chemical, but as a "privileged scaffold" in modern medicinal chemistry. This analysis contrasts its specific utility in kinase inhibitor design against the classical ion-channel blocking activity of simpler aminopyridines.

Executive Summary & Pharmacophore Positioning

6-(4-Methylphenoxy)pyridin-3-amine (CAS: 1311138-07-4) represents a distinct evolution from classical aminopyridines. While simple analogs like 4-Aminopyridine (4-AP) are defined by their blockade of voltage-gated potassium channels (


), the addition of the bulky, lipophilic 4-methylphenoxy moiety at the C6 position fundamentally shifts the bioactivity profile.

This molecule functions primarily as a Type II Kinase Inhibitor Scaffold . It is designed to navigate the "gatekeeper" residues of protein kinases (e.g., c-Met, VEGFR, FLT3), where the phenoxy group occupies the hydrophobic back-pocket, and the amine serves as a critical linker for hydrogen bonding.

Core Distinction Matrix
Feature4-Aminopyridine (Standard) 6-(4-Methylphenoxy)pyridin-3-amine (Subject)
Primary Target Voltage-gated

Channels
Tyrosine Kinases (c-Met, FLT3, VEGFR2)
Mechanism Pore occlusion (Steric block)ATP-competitive inhibition (Hinge/DFG-out binder)
Lipophilicity (cLogP) ~0.3 (Hydrophilic)~2.8 (Lipophilic)
Key Interaction Cation-

/ H-bond in pore
Hydrophobic interactions (Phenoxy) + H-bond (Amine)
Clinical Utility Multiple Sclerosis (Symptomatic)Oncology (Leukemia, Solid Tumors - as scaffold)

Structural & Mechanistic Analysis

To understand the causality of its bioactivity, we must analyze the electronic and steric contributions of its substituents.

The "Phenoxy-Switch" Mechanism

The introduction of the 4-methylphenoxy group at the C6 position is the determinant factor that abolishes


 channel affinity and enables kinase selectivity.
  • Steric Exclusion: The pore of

    
     channels is narrow (~3 Å). The phenoxy group adds ~6-8 Å of width, physically preventing the molecule from entering the channel pore, thereby reducing the seizure risk associated with simple aminopyridines.
    
  • Hydrophobic Anchoring: In kinase targets (e.g., FLT3), the 4-methylphenoxy group penetrates the hydrophobic pocket adjacent to the ATP-binding site (often the "DFG-out" pocket). The para-methyl group provides a specific van der Waals contact, often improving potency by 10-50x compared to an unsubstituted phenoxy ring.

Visualization: Pharmacophore Mapping

The following diagram illustrates the functional divergence between the subject compound and classical aminopyridines.

BioactivityPathways Substrate 6-(4-Methylphenoxy) pyridin-3-amine KvChannel Kv Channel Pore (Neurotransmission) Substrate->KvChannel No Binding (Steric Clash) Kinase Tyrosine Kinase (c-Met/FLT3) Substrate->Kinase High Affinity Scaffold Block Steric Blockade (Prevents Entry) Substrate->Block Bind Hydrophobic Pocket Interaction Substrate->Bind SimpleAP 4-Aminopyridine (Classic) SimpleAP->KvChannel High Affinity (<1mM) Block->KvChannel Bind->Kinase

Caption: Divergent signaling pathways: The bulky phenoxy group (blue path) prevents ion channel blockade (yellow) while enabling kinase hydrophobic pocket engagement (green).

Comparative Performance Data

The following data aggregates structure-activity relationship (SAR) studies involving aminopyridine scaffolds in kinase inhibition assays (specifically FLT3 and c-Met models).

Table 1: Inhibitory Potency (IC50) Comparison

Note: Data represents the activity of the scaffold when incorporated into a urea-linked kinase inhibitor core (e.g., Foretinib analogs).

Compound ScaffoldR-Group (C6 Position)FLT3 IC50 (nM)c-Met IC50 (nM)Cellular Potency (MV4-11)
Subject Compound 4-Methylphenoxy 12 - 25 8 - 15 High (<50 nM)
Analog APhenoxy (Unsubstituted)45 - 6030 - 50Moderate
Analog B4-Methoxyphenoxy10 - 20100 - 150High (Selectivity Shift)
Analog CHydrogen (Simple 3-AP)>10,000>10,000Inactive
Reference (4-AP)N/A (Pyridine only)InactiveInactiveToxic (Neuro)

Analysis:

  • The 4-methyl group is critical. It provides a ~2-3x potency boost over the unsubstituted phenoxy analog due to optimal filling of the hydrophobic sub-pocket.

  • Selectivity: The 4-methoxy analog (Analog B) often loses potency against c-Met due to steric/electronic clashes, making the 4-methyl variant superior for multi-kinase targeting.

Experimental Protocols

To validate the bioactivity of this scaffold, two distinct workflows are required: Chemical Derivatization (to activate the scaffold) and Biological Assay.

Protocol A: Activation via Buchwald-Hartwig Coupling

Rationale: The free amine is rarely the final drug; it is the "handle" used to attach the scaffold to a core heterocycle.

  • Reagents: 6-(4-Methylphenoxy)pyridin-3-amine (1.0 eq), Aryl Halide Core (1.0 eq),

    
     (0.02 eq), Xantphos (0.04 eq), 
    
    
    
    (2.0 eq).
  • Solvent: Anhydrous 1,4-Dioxane (0.1 M concentration).

  • Procedure:

    • Degas solvent with

      
       for 15 mins.
      
    • Add reagents in a sealed tube.

    • Heat to 100°C for 12 hours .

    • Filter through Celite, concentrate, and purify via Flash Chromatography (Hexane/EtOAc).

  • Validation: Monitor disappearance of the amine peak (~3.5-5.0 ppm broad singlet) via

    
    -NMR.
    
Protocol B: ADP-Glo™ Kinase Assay (Self-Validating System)

Rationale: Measures the scaffold's ability (within an inhibitor) to prevent ATP hydrolysis.

  • Preparation: Dilute the synthesized inhibitor (containing the subject scaffold) in 100% DMSO (10 mM stock). Serial dilute 1:3.

  • Reaction Assembly:

    • Well A (Test): Kinase (e.g., c-Met, 2 ng) + Substrate + Inhibitor.

    • Well B (Max Activity): Kinase + Substrate + DMSO (No inhibitor).

    • Well C (Blank): Substrate + DMSO (No enzyme).

  • Incubation: 60 mins at Room Temperature.

  • Detection: Add ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP). Incubate 40 mins. Add Kinase Detection Reagent (converts ADP

    
     ATP 
    
    
    
    Luciferase light).
  • Readout: Measure Luminescence (RLU).

  • Calculation:

    
    
    
Visualization: Assay Workflow

AssayWorkflow Start Inhibitor Preparation (DMSO Serial Dilution) Enzyme Kinase Reaction (Enzyme + Substrate + ATP) Start->Enzyme Add Compound Stop ADP-Glo Reagent (Depletes ATP) Enzyme->Stop 60 min Incubation Detect Detection Reagent (ADP -> Luciferase) Stop->Detect 40 min Incubation Read Luminescence Readout (Calculate IC50) Detect->Read Signal Acquisition

Caption: Step-by-step ADP-Glo kinase assay workflow for validating inhibitor potency.

References

  • Design and Synthesis of FLT3 Inhibitors. Source: Journal of Medicinal Chemistry (2009).[1] Context: Establishes the aminopyridine-phenoxy scaffold as a key pharmacophore for Type II kinase inhibition.

  • Structure-Activity Relationships of Aminopyridine N-oxides. Source: Journal of Medicinal Chemistry (2009).[1] Context: comparative data on aminopyridine ring modifications and their effect on kinase selectivity.

  • Discovery of FLT3 Covalent Inhibitors. Source: Drug Development Research (2023).[2] Context: Details the synthesis and biological evaluation of 6-phenyl/phenoxy substituted aminopyridines in AML cell lines.

  • Comparison of Basic Strength and Reactivity of Aminopyridines. Source: Chemistry Stack Exchange / Literature Consensus. Context: Theoretical grounding for the electronic properties of the amine linker.

Sources

Comparative

A Comparative Guide to the Identification of 6-(4-Methylphenoxy)pyridin-3-amine via FT-IR Spectroscopy

This guide provides a comprehensive analysis of the Infrared (IR) spectroscopy data for the positive identification of 6-(4-Methylphenoxy)pyridin-3-amine. Designed for researchers and drug development professionals, this...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive analysis of the Infrared (IR) spectroscopy data for the positive identification of 6-(4-Methylphenoxy)pyridin-3-amine. Designed for researchers and drug development professionals, this document moves beyond a simple peak list, offering a comparative framework and the underlying principles for confident structural elucidation. We will explore the diagnostic vibrational modes unique to this molecule and contrast them with plausible alternatives, ensuring a robust and reliable identification process.

Section 1: Decoding the Vibrational Fingerprint of 6-(4-Methylphenoxy)pyridin-3-amine

Infrared spectroscopy is a powerful, non-destructive technique that probes the vibrational modes of molecules. The absorption of IR radiation at specific frequencies corresponds to the stretching or bending of covalent bonds, creating a unique spectral "fingerprint" for a given compound. For a molecule with multiple functional groups like 6-(4-Methylphenoxy)pyridin-3-amine, the spectrum is a composite of characteristic absorptions. A systematic analysis of these peaks allows for unambiguous identification.

The structure combines a primary aromatic amine, a diaryl ether linkage, two distinct substituted aromatic rings, and a methyl group. Each of these imparts defining features to the IR spectrum.

Primary Aromatic Amine Signatures

The primary amine (-NH₂) attached to the pyridine ring is a powerful diagnostic tool. Unlike secondary or tertiary amines, it exhibits two distinct N-H stretching bands due to symmetric and asymmetric vibrations.[1][2]

  • N-H Stretching Vibrations (3500-3300 cm⁻¹): Expect two medium-intensity, relatively sharp peaks.[3] Primary aliphatic amines typically show two peaks separated by 80-100 cm⁻¹, while aromatic amines absorb at slightly higher frequencies.[4] The reduced extent of hydrogen bonding in amines compared to alcohols results in sharper peaks.[1][5]

    • Asymmetric Stretch: ~3450-3400 cm⁻¹

    • Symmetric Stretch: ~3360-3300 cm⁻¹

  • N-H Bending (Scissoring) Vibration (1650-1580 cm⁻¹): A strong absorption resulting from the in-plane scissoring motion of the N-H bonds is a hallmark of primary amines.[1][6] This peak can sometimes be mistaken for an aromatic C=C stretch, but its intensity and position are highly characteristic.

  • C-N Stretching Vibration (1340-1250 cm⁻¹): Aromatic amines display a strong C-N stretching absorption at a higher frequency than their aliphatic counterparts.[7] This shift is due to resonance between the nitrogen lone pair and the aromatic ring, which imparts partial double-bond character and increases the bond's force constant.[7]

The Diaryl Ether Linkage

The C-O-C ether linkage between the pyridine and phenyl rings is another critical identifier. Aryl ethers are distinguished by two prominent C-O stretching bands, in contrast to dialkyl ethers which typically show a single strong band.[8][9][10]

  • Asymmetric C-O-C Stretch (1275-1200 cm⁻¹): This is typically a very strong and sharp absorption. For aryl alkyl ethers, this peak is found near 1250 cm⁻¹.[8][11][12]

  • Symmetric C-O-C Stretch (1050-1010 cm⁻¹): A second strong band appears at a lower wavenumber.[8][9] The presence of both of these strong bands is compelling evidence for the aryl ether moiety.

Aromatic Ring and Methyl Group Vibrations

The rest of the spectrum is defined by the vibrations of the carbon skeleton.

  • Aromatic C-H Stretch (>3000 cm⁻¹): Weak to medium absorptions are expected in the 3100-3000 cm⁻¹ region, characteristic of C(sp²)-H bonds.[13][14]

  • Aliphatic C-H Stretch (<3000 cm⁻¹): The methyl group will produce characteristic C(sp³)-H stretching bands just below 3000 cm⁻¹. These include an asymmetric stretch (~2960 cm⁻¹) and a symmetric stretch (~2870 cm⁻¹).[15][16]

  • Aromatic C=C Ring Stretching (1620-1450 cm⁻¹): Multiple sharp bands of variable intensity appear in this region, corresponding to the skeletal vibrations of the two aromatic rings.[15][17] Common absorptions are seen near 1600, 1580, and 1500 cm⁻¹.[15]

  • C-H Bending Vibrations:

    • Methyl Bends: Symmetric ("umbrella") bending for the CH₃ group is expected around 1375 cm⁻¹.[15]

    • Out-of-Plane (OOP) Bends: Strong bands in the 900-675 cm⁻¹ region arise from C-H out-of-plane bending. The exact position of these bands can provide clues about the substitution pattern of the aromatic rings.[13]

Section 2: The Diagnostic Fingerprint: A Tabulated Comparison

To reliably identify 6-(4-Methylphenoxy)pyridin-3-amine, its spectrum must be differentiated from structurally similar compounds. The table below compares its expected peaks with two plausible alternatives: 3-Aminopyridine (lacks the methylphenoxy group) and p-Cresol (lacks the aminopyridine ether moiety).

Vibrational Mode Functional Group Expected Wavenumber (cm⁻¹) for Target Molecule Present in 3-Aminopyridine? Present in p-Cresol? Significance for Identification
Asymmetric & Symmetric N-H StretchPrimary Aromatic Amine3500-3300 (Two sharp bands)YesNoConfirms primary amine.
O-H StretchPhenolic HydroxylN/ANoYes (Very broad, ~3400-3200)Crucial. Absence of a broad O-H band rules out p-cresol.
Aromatic C-H StretchAromatic Ring3100-3000YesYesConfirms aromatic rings.
Aliphatic C-H StretchMethyl Group2960-2870NoYesConfirms methyl group.
N-H Bend (Scissoring)Primary Aromatic Amine1650-1580YesNoConfirms primary amine.
C=C Ring StretchAromatic Ring1620-1450 (Multiple bands)YesYesConfirms aromatic rings.
Asymmetric C-O-C StretchAryl Ether 1275-1200 (Strong) No No Key positive identifier for the ether linkage.
C-N StretchAromatic Amine1340-1250YesNoConfirms aromatic amine.
C-O StretchPhenolic C-ON/ANoYes (~1230)The aryl ether C-O-C is distinct.
Symmetric C-O-C StretchAryl Ether 1050-1010 (Strong) No No Key positive identifier for the ether linkage.
  • The two N-H stretching bands and the N-H bending band characteristic of a primary aromatic amine.

  • The two strong C-O-C stretching bands characteristic of an aryl ether.

  • The aliphatic C-H stretches for the methyl group. The absence of a broad O-H hydroxyl stretch is equally critical to rule out phenolic impurities or isomers.

Section 3: Experimental Protocol for High-Fidelity Data Acquisition (KBr Pellet Method)

To ensure spectral data is accurate and reproducible, a standardized sample preparation protocol is essential. For solid samples like the topic compound, the Potassium Bromide (KBr) pellet method is a well-established technique.[18] KBr is used because it is transparent to IR radiation in the typical mid-IR range (4000-400 cm⁻¹) and deforms under pressure to form a clear disc.[19]

Materials:

  • 6-(4-Methylphenoxy)pyridin-3-amine sample

  • Spectroscopy-grade Potassium Bromide (KBr), dried in an oven at ~100 °C to remove moisture.[20]

  • Agate mortar and pestle

  • Pellet press with die set

  • FT-IR Spectrometer

Procedure:

  • Sample Preparation: Weigh approximately 1-2 mg of the sample and 100-200 mg of dry KBr. The sample concentration should be between 0.5% and 1%.[19] Too high a concentration can lead to total absorption and distorted peaks.[20]

  • Grinding: Transfer the KBr and sample to the agate mortar. Grind the mixture thoroughly for 2-3 minutes until a fine, homogenous powder is obtained. The goal is to reduce the sample particle size to less than the wavelength of the IR radiation (~2 µm) to minimize light scattering.[19]

  • Loading the Die: Carefully transfer the powder mixture into the pellet die, ensuring an even distribution.

  • Pressing the Pellet: Place the die into the hydraulic press. Evacuate the die under vacuum (if available) to remove trapped air and moisture. Apply pressure (typically 8-10 tons) for approximately 1-2 minutes.[19]

  • Pellet Inspection: Carefully release the pressure and extract the die. A good pellet should be thin and transparent or translucent. An opaque or cloudy pellet may indicate insufficient grinding, excessive moisture, or uneven pressure.[21]

  • Data Acquisition: Place the pellet in the sample holder of the FT-IR spectrometer. Record a background spectrum of the empty sample chamber first. Then, acquire the sample spectrum over the desired range (e.g., 4000-400 cm⁻¹). The instrument software will ratio the sample spectrum against the background to generate the final absorbance or transmittance spectrum.[22]

Section 4: A Systematic Workflow for Spectral Interpretation

A logical, step-by-step approach to interpreting an unknown spectrum is crucial. The following workflow, illustrated in the diagram below, provides a systematic path to identifying the target molecule.

IR_Workflow cluster_regions Spectral Region Analysis cluster_interpretation Functional Group Assignment cluster_conclusion Final Identification start Acquire IR Spectrum region_NH ~3400 cm⁻¹ Two sharp bands? start->region_NH region_CH 3100-2850 cm⁻¹ Peaks >3000 AND <3000? start->region_CH region_NH_bend ~1620 cm⁻¹ Strong band? start->region_NH_bend region_ether ~1250 & ~1040 cm⁻¹ Two strong bands? start->region_ether assign_amine Primary Aromatic Amine Present region_NH->assign_amine Yes no_amine Primary Amine Absent region_NH->no_amine No assign_aromatic_aliphatic Aromatic & Aliphatic C-H (Methyl/Aryl) Present region_CH->assign_aromatic_aliphatic Yes region_NH_bend->assign_amine assign_ether Diaryl Ether Present region_ether->assign_ether Yes no_ether Diaryl Ether Absent region_ether->no_ether No conclusion All evidence consistent. ID: 6-(4-Methylphenoxy) pyridin-3-amine assign_amine->conclusion assign_aromatic_aliphatic->conclusion assign_ether->conclusion reconsider Inconsistent data. Re-evaluate structure or purity. no_amine->reconsider no_ether->reconsider

Figure 1. A systematic workflow for the identification of 6-(4-Methylphenoxy)pyridin-3-amine from its IR spectrum.

References

  • Infrared Spectrometry - MSU chemistry. (n.d.). Michigan State University. Retrieved from [Link]

  • IR Spectroscopy Tutorial: Amines. (n.d.). University of Colorado Boulder. Retrieved from [Link]

  • INFRARED SPECTROSCOPY. (n.d.). St. Paul's Cathedral Mission College. Retrieved from [Link]

  • Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). (n.d.). WikiEducator. Retrieved from [Link]

  • Infrared Spectroscopy - CDN. (2015). Illinois State University. Retrieved from [Link]

  • IR Spectroscopy of Hydrocarbons. (n.d.). Retrieved from [Link]

  • FT‐IR Sample Preparation. (n.d.). Northern Illinois University. Retrieved from [Link]

  • INFRARED SPECTROSCOPY. (n.d.). St. Paul's Cathedral Mission College. Retrieved from [Link]

  • IR Spectroscopy Tutorial: Aromatics. (n.d.). University of Colorado Boulder. Retrieved from [Link]

  • KBr Pellet Method. (n.d.). Shimadzu. Retrieved from [Link]

  • KBr Pellet Preparation for IR Spectroscopy using Hydraulic Pellet Press. (2019, May 15). AntsLAB. Retrieved from [Link]

  • What Are The Key Steps In Preparing A Kbr Pellet For Ir Spectroscopy? Master Solid Sample Analysis. (2026, February 10). Kintek Press. Retrieved from [Link]

  • Infrared spectra of aromatic rings. (n.d.). Chemistry LibreTexts. Retrieved from [Link]

  • KBr pellet method: Significance and symbolism. (2025, July 31). Wisdomlib. Retrieved from [Link]

  • [Influence of solvents on IR spectrum of aromatic amines]. (2000, October 15). PubMed. Retrieved from [Link]

  • Influence of Solvents on IR Spectrum of Aromatic Amines. (2025, August 10). ResearchGate. Retrieved from [Link]

  • Study of NH Stretching Vibrations in Small Ammonia Clusters by Infrared Spectroscopy in He Droplets and ab Initio Calculations. (2007, May 27). ACS Publications. Retrieved from [Link]

  • The Big Review IV: Hydrocarbons. (2025, January 29). Spectroscopy Online. Retrieved from [Link]

  • 24.10: Spectroscopy of Amines. (2024, March 24). Chemistry LibreTexts. Retrieved from [Link]

  • Interpreting Infrared Spectra. (n.d.). Specac Ltd. Retrieved from [Link]

  • The features of IR spectrum. (n.d.). Retrieved from [Link]

  • 11.5: Infrared Spectra of Some Common Functional Groups. (2020, May 30). Chemistry LibreTexts. Retrieved from [Link]

  • Why are N-H stretching vibrations often sharp and not broad? (2019, March 30). Chemistry Stack Exchange. Retrieved from [Link]

  • C-H stretching vibrations of methyl, methylene and methine groups at the vapor/alcohol (N = 1-8) interfaces. (2005, July 28). PubMed. Retrieved from [Link]

  • THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. (n.d.). Semantic Scholar. Retrieved from [Link]

  • IR Spectroscopy Tutorial: Alkanes. (n.d.). University of Colorado Boulder. Retrieved from [Link]

  • Pdf - Elixir International Journal. (2012). Retrieved from [Link]

  • The Vibrational Spectrum of Pyridine and the Thermodynamic Properties of Pyridine Vapors. (2025, July 7). Retrieved from [Link]

  • Spectroscopy of Ethers. (n.d.). Fiveable. Retrieved from [Link]

  • The C-O Bond III: Ethers By a Knockout. (2020, December 20). Spectroscopy Online. Retrieved from [Link]

  • THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. (n.d.). Canadian Science Publishing. Retrieved from [Link]

  • THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. (2025, August 6). ResearchGate. Retrieved from [Link]

  • Difference between Ether and Ester Bonding in FTIR Spectra. (2023, December 17). Rocky Mountain Labs. Retrieved from [Link]

  • Absorption Spectra of Some Highly Substituted Diaryl Ethers. (n.d.). American Chemical Society. Retrieved from [Link]

  • IR spectrum of Ethers || FTIR spectroscopy || Difference from Esters & alcohols. (2023, February 27). YouTube. Retrieved from [Link]

  • Ether Infrared spectra. (n.d.). Chemistry LibreTexts. Retrieved from [Link]

  • 18.8 Spectroscopy of Ethers. (n.d.). OpenStax. Retrieved from [Link]

  • FTIR spectra in (a) C=O and (b) C–O–C and (c) NH vibrational regions. (n.d.). ResearchGate. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

Operational Directive: Safe Disposal Protocols for 6-(4-Methylphenoxy)pyridin-3-amine

Executive Summary & Chemical Profile This directive outlines the mandatory disposal procedures for 6-(4-Methylphenoxy)pyridin-3-amine .[1] As a researcher, you must treat this compound not merely as "organic waste" but a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

This directive outlines the mandatory disposal procedures for 6-(4-Methylphenoxy)pyridin-3-amine .[1] As a researcher, you must treat this compound not merely as "organic waste" but as a functionalized aminopyridine . The pyridine nitrogen and the amine group render it a Lewis base, while the phenoxy moiety increases lipophilicity, potentially enhancing dermal absorption and aquatic toxicity.

Operational Rule: In the absence of compound-specific toxicological data, you must apply the Precautionary Principle , managing this substance with the same rigor as its parent pharmacophore, 3-aminopyridine (a known neurotoxin and potassium channel blocker).[1]

Chemical Identity & Hazard Assessment
PropertySpecificationOperational Implication
Chemical Structure Pyridine ring, 3-amino group, 6-(p-tolyloxy) substituentNitrogen-rich; requires high-temp incineration to prevent NOx release.[1]
Hazard Class (GHS) Acute Tox. 3 or 4 (Oral/Dermal/Inhalation), Irritant DO NOT dispose of via drain. Zero tolerance for sink disposal.
Reactivity Weak Base / NucleophileIncompatible with strong oxidizers and mineral acids (exothermic salt formation).
Physical State Solid (typically off-white powder)Dust control is critical during transfer to waste containers.[1]

Pre-Disposal Stabilization & Segregation

Before moving waste to the central accumulation area, you must stabilize the material at the point of generation.

The Segregation Logic (Critical)

The most common accident involving aminopyridines is improper mixing in "General Organic" waste streams containing oxidizers or active acylating agents.

STOP & CHECK:

  • Is the waste stream Acidic? Mixing this amine with strong acid waste (e.g., H2SO4) will generate heat and potentially precipitate salts that clog waste lines.

  • Is the waste stream Oxidizing? Mixing with peroxides or nitric acid can lead to rapid oxidation or ignition.

SegregationLogic Start Waste Generation: 6-(4-Methylphenoxy)pyridin-3-amine StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Solution / Mother Liquor StateCheck->Liquid SolidBin Solid Waste Bin (Double Bagged) Solid->SolidBin Trace Contaminated Debris SolventCheck Solvent Type? Liquid->SolventCheck Halogenated Halogenated (DCM, Chloroform) SolventCheck->Halogenated NonHalogenated Non-Halogenated (MeOH, EtOAc) SolventCheck->NonHalogenated Aqueous Aqueous (Buffers) SolventCheck->Aqueous HaloBin Carboy: Halogenated (High BTU Incineration) Halogenated->HaloBin NonHaloBin Carboy: Organic (Fuel Blending) NonHalogenated->NonHaloBin AqAdjust Adjust pH to 7-9 Then Organic Waste Aqueous->AqAdjust Prevent Acid/Base Reaction in Drum

Figure 1: Decision Matrix for Waste Segregation.[1] Note the specific handling for aqueous streams to prevent pH shock in bulk storage.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Compound or Spill Debris)

Applicability: Expired pure substance, contaminated weighing boats, gloves, and spill cleanup materials.

  • PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, safety glasses. If handling >10g of fine powder, use a P100 respirator or work inside a fume hood.

  • Primary Containment: Place the solid waste into a clear, 6-mil polyethylene bag.

  • Labeling: Attach a hazardous waste tag immediately.

    • Constituents: "6-(4-Methylphenoxy)pyridin-3-amine, Solid Debris"[1]

    • Hazard Checkboxes: Toxic, Irritant.[2][3][4]

  • Secondary Containment: Seal the bag and place it into the laboratory's Solid Hazardous Waste Drum (typically a wide-mouth HDPE drum).

  • Prohibition: Do not place in "Biohazard" (Red Bag) or regular trash.

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicability: Filtrates, HPLC waste, or reaction solvents containing the amine.

  • Compatibility Check: Verify the carboy does not contain strong acids (Nitric, Sulfuric) or oxidizers.

  • Transfer: Pour into the appropriate solvent carboy (Halogenated vs. Non-Halogenated) using a funnel to prevent splashing.

  • Rinsing: Triple rinse the empty reaction vessel with a compatible solvent (e.g., Acetone). Add rinsate to the same waste carboy.

  • Log Entry: You must record the addition on the carboy's accumulation log.

    • Entry: "Pyridine derivative (<1%)" is usually sufficient for trace amounts, but for high concentrations, write the full chemical name.

The "Cradle-to-Grave" Lifecycle

Understanding where your waste goes ensures you prepare it correctly.[1] We utilize a Lab Pack methodology for this class of chemicals to ensure thermal destruction.

DisposalLifecycle Lab Lab Satellite Area (Accumulation) EHS EHS/Waste Team Pickup Lab->EHS Tag & Request Bulking Waste Facility Bulking/Lab Packing EHS->Bulking Transport Incinerator High-Temp Incineration (Rotary Kiln) Bulking->Incinerator RCRA Waste Code (D001/Process Waste) Scrubber Gas Scrubbing (NOx Removal) Incinerator->Scrubber Combustion Gases

Figure 2: The destruction pathway.[1] Incineration is required to break the pyridine ring stability.[1]

Regulatory & Compliance Data

For your waste manifest and EHS coordination, use the following designations. While this specific isomer may not have a unique RCRA "P" or "U" list number, it is regulated by characteristic.

Regulatory BodyClassification / CodeNotes
EPA (RCRA) Not Listed (Default to Process Waste)If testing shows toxicity, may carry D000 codes.[1] Most facilities manage as Non-RCRA Regulated Hazardous Waste (unless mixed with listed solvents).
DOT (Transport) UN 2811 (Toxic Solid, Organic, N.O.S.)[1]Proper Shipping Name: Toxic solids, organic, n.o.s. (6-(4-Methylphenoxy)pyridin-3-amine).
European Waste Code 16 05 06 *Laboratory chemicals consisting of or containing dangerous substances including mixtures of laboratory chemicals.

Important Note on Empty Containers: A container is considered "RCRA Empty" only if:

  • All wastes have been removed using standard practices (pouring/pumping).

  • No more than 2.5 cm (1 inch) of residue remains on the bottom.

  • Recommendation: Triple rinse all bottles. Deface the label. Recycle the glass/plastic only after rinsing.

Emergency Contingencies

Scenario: Benchtop Spill (< 5g)

  • Alert: Notify nearby personnel.

  • PPE: Don fresh nitrile gloves and safety goggles.

  • Absorb: Cover liquid spills with vermiculite or spill pads. For powders, cover with a wet paper towel to prevent dust generation.

  • Clean: Wipe area with 10% acetic acid (to protonate the amine, making it water-soluble and easier to wipe up), followed by soap and water.

  • Dispose: All cleanup materials go into the Solid Hazardous Waste stream.

References

  • PubChem. (n.d.). Compound Summary: Aminopyridines. National Library of Medicine. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. Retrieved from [Link][1]

Sources

Handling

Personal protective equipment for handling 6-(4-Methylphenoxy)pyridin-3-amine

Executive Safety Directive Compound Identity: Chemical Name: 6-(4-Methylphenoxy)pyridin-3-amine[1][2] CAS Number: 1311138-07-4 (Representative analog)[1][2] Functional Class: Aminopyridine / Aryl Ether[1][2] Critical Haz...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Directive

Compound Identity:

  • Chemical Name: 6-(4-Methylphenoxy)pyridin-3-amine[1][2]

  • CAS Number: 1311138-07-4 (Representative analog)[1][2]

  • Functional Class: Aminopyridine / Aryl Ether[1][2]

Critical Hazard Assessment: As a Senior Application Scientist, I must emphasize that while specific toxicological data for this exact intermediate may be sparse, its structural moieties—an aminopyridine core coupled with a lipophilic phenoxy tail —dictate a "High Hazard" handling protocol.

The Pharmacophore Risk: Aminopyridines are potent potassium channel blockers and neurotoxins. The addition of the phenoxy group increases lipophilicity (LogP), significantly enhancing the ability of this compound to penetrate the skin barrier. Treat this substance as Fatal if Swallowed (H300) and Toxic in Contact with Skin (H311). [1][2][3]

Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent not just acute exposure, but also sensitization and long-term systemic absorption.[2]

PPE ComponentSpecificationOperational Logic (The "Why")
Hand Protection Double-Gloving Strategy 1. Inner: 4 mil Nitrile (Examination grade)2. Outer: 5-8 mil Nitrile (Extended cuff) or Laminate (Silver Shield®) for solutions.[1][2]Permeation Dynamics: Pyridine derivatives can permeate standard nitrile. The outer glove takes the mechanical stress; the inner glove provides the chemical barrier. Laminate is required if dissolved in penetrating solvents (e.g., DCM, DMSO).
Eye Protection Chemical Splash Goggles (ANSI Z87.1+)Note: Safety glasses are insufficient.Corrosivity: Amines are basic. Dust or splash contact with the cornea can cause immediate, irreversible opacity. Goggles seal the orbital area against airborne dust.
Respiratory Engineering Control Primary: Certified Fume Hood.PPE Secondary: N95 (minimum) or P100 half-mask if weighing outside a hood (Strongly Discouraged).[1][2]Inhalation Toxicity: Aminopyridines are rapidly absorbed via the alveolar membrane. Engineering controls are superior to wearable respirators for this class.
Body Defense Tyvek® Lab Coat (Closed Front) + Chemical Resistant Apron (if handling >1g solutions).Dust Migration: Cotton coats trap toxic dust in fibers, creating a secondary exposure source in the breakroom/office. Tyvek repels dust.

Operational Protocols: Step-by-Step

Phase A: Weighing & Transfer (Highest Risk Step)

The static charge of crystalline amines often causes "fly-away" dust, leading to invisible surface contamination.[1][2]

  • Preparation: Place an ionizing bar or anti-static gun inside the fume hood to neutralize the weigh boat.

  • Containment: Place the balance inside the fume hood. If this is impossible, use a powder containment enclosure (balance shield).

  • Technique: Do not use a spatula to "flick" excess powder back into the stock bottle. This generates aerosol. Dissolve the entire weighed amount; do not return solids.

  • Decontamination: Immediately wipe the balance area with a methanol-dampened wipe (solubilizes the organic amine) followed by a water wipe.[2]

Phase B: Reaction Setup & Solubilization

Once in solution, the skin absorption risk increases by a factor of 10x due to the carrier solvent.[2]

  • Solvent Choice: If possible, avoid DMSO or DMF as carriers; they act as "chemical trojan horses," dragging the toxin through the skin. Use Ethanol or Ethyl Acetate if chemistry permits.

  • Needle Safety: Use Luer-lock syringes only. Slip-tip syringes can detach under pressure, spraying the toxic solution.[2]

  • Septum Hygiene: After withdrawing liquid, wipe the septum of the reaction vessel with a Kimwipe to remove the "bead" of liquid that often forms upon needle withdrawal.

Logic & Workflow Visualization

The following diagrams illustrate the decision-making process for handling and spill response.

Figure 1: Risk Assessment & PPE Selection Logic

PPE_Selection Start Handling 6-(4-Methylphenoxy)pyridin-3-amine State Physical State? Start->State Solid Solid / Powder State->Solid Liquid Solution / Oil State->Liquid DustRisk Is Dust Generation Likely? Solid->DustRisk Solvent Solvent Type? Liquid->Solvent Hood Work in Fume Hood (Sash at 18 inches) DustRisk->Hood Controlled Respirator REQUIREMENT: N95/P100 Respirator + Goggles DustRisk->Respirator Uncontrolled/Open Bench Standard Standard (MeOH, EtOAc) Solvent->Standard Penetrating Penetrating (DMSO, DMF, DCM) Solvent->Penetrating GlovesStd Double Nitrile Gloves Standard->GlovesStd GlovesLam Silver Shield / Laminate Gloves Penetrating->GlovesLam

Caption: Decision logic for selecting glove material and respiratory protection based on physical state and solvent carrier.[1][2]

Figure 2: Emergency Spill Response Workflow

Spill_Response Spill Spill Detected Evacuate 1. Evacuate Area (Allow aerosols to settle) Spill->Evacuate PPE_Don 2. Don Full PPE (Double Gloves, Goggles, Tyvek) Evacuate->PPE_Don Type Spill Type? PPE_Don->Type DrySpill Dry Powder Type->DrySpill WetSpill Liquid Solution Type->WetSpill ActionDry Cover with wet paper towel (Prevent dust) -> Wipe DrySpill->ActionDry ActionWet Absorb with Vermiculite or Chem-Pad -> Scoop WetSpill->ActionWet Disposal Double Bag -> Hazardous Waste (Label: Toxic Aminopyridine) ActionDry->Disposal ActionWet->Disposal

Caption: Step-by-step containment protocol for dry vs. wet spills to minimize aerosolization and dermal contact.

Waste Disposal & Deactivation

Do not dispose of down the drain. The pyridine ring is stable and toxic to aquatic life (H411).

  • Segregation: Segregate as "Toxic Organic - Basic" . Do not mix with oxidizing acids (e.g., Nitric Acid) as this can generate exothermic heat and toxic NO2 fumes.

  • Container: Use High-Density Polyethylene (HDPE) or Glass.[2] Avoid metal containers if the solution is acidic.

  • Labeling: Explicitly write "Aminopyridine Derivative - High Dermal Toxicity" on the hazardous waste tag.[2] This alerts EHS personnel to handle the container with extra care during consolidation.

References

  • PubChem. (n.d.). Compound Summary: Aminopyridines. National Library of Medicine. Retrieved October 26, 2023, from [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment Standards (29 CFR 1910.132). United States Department of Labor. Retrieved from [Link][1][2]

  • ECHA (European Chemicals Agency). (n.d.). C&L Inventory: Pyridin-3-amine derivatives. Retrieved from [Link][1][2]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-(4-Methylphenoxy)pyridin-3-amine
Reactant of Route 2
Reactant of Route 2
6-(4-Methylphenoxy)pyridin-3-amine
© Copyright 2026 BenchChem. All Rights Reserved.